(6R)-FR054

Core Science & Biosynthesis

The Core Mechanism of (6R)-FR054 in Cancer Cells: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(6R)-FR054, hereafter referred to as FR054, is a novel small molecule inhibitor with significant anti-cancer properties. It targets a key metabolic pathway that is frequently upregulated in cancer, leading to a cascade of events that culminate in cancer cell death. This technical guide provides a comprehensive overview of the mechanism of action of FR054 in cancer cells, with a focus on its molecular target, downstream signaling effects, and methodologies for its study.

Core Mechanism of Action: Inhibition of the Hexosamine Biosynthetic Pathway

The primary molecular target of FR054 is Phosphoglucomutase 3 (PGM3) , a critical enzyme in the Hexosamine Biosynthetic Pathway (HBP).[1][2] The HBP is responsible for the production of UDP-N-acetylglucosamine (UDP-GlcNAc), a vital substrate for protein glycosylation. By competitively inhibiting PGM3, FR054 depletes the intracellular pool of UDP-GlcNAc.[1][2] This disruption of the HBP has profound consequences for cancer cells, which often exhibit an increased flux through this pathway to support their high rates of proliferation and survival.[1][2]

The inhibition of PGM3 by FR054 and its downstream consequences are depicted in the signaling pathway below.

Figure 1: Core signaling pathway of FR054's mechanism of action.

Quantitative Data on the Efficacy of FR054

The anti-cancer effects of FR054 have been quantified across various cancer cell lines. The following tables summarize the key data on its efficacy.

Table 1: IC50 Values of FR054 in Various Cancer Cell Lines

Cell Line	Cancer Type	Incubation Time (h)	IC50 (µM)	Reference
A172	Glioblastoma	72	75
U87	Glioblastoma	72	>100
U87-TR	Glioblastoma (TMZ-Resistant)	72	~120
A172-TR	Glioblastoma (TMZ-Resistant)	72	~100
GBM001	Glioblastoma (Patient-derived)	72	148
MDA-MB-231	Triple-Negative Breast Cancer	48	~1000	[1]
PANC-1	Pancreatic Cancer	72	~350-500
MIA PaCa-2	Pancreatic Cancer	72	~350-500
BxPC-3	Pancreatic Cancer	72	~350-500
H460 (KRAS/LKB1 mutant)	Non-Small Cell Lung Cancer	72	50
H2122 (KRAS/LKB1 mutant)	Non-Small Cell Lung Cancer	72	100
H1373 (KRAS/LKB1 mutant)	Non-Small Cell Lung Cancer	72	100

Table 2: Effects of FR054 on Cancer Cell Proliferation and Survival

Cell Line	Treatment	Effect	Reference
MDA-MB-231	0.5 mM and 1 mM for 48h	Dose-dependent reduction in viability and colony formation.	[1]
MDA-MB-231	1 mM for 48h	Significant increase in apoptosis compared to control.	[1]
Pancreatic Cancer Cell Lines	350 µM and 500 µM for 72h	Dose-dependent cell proliferation arrest; ~36% and ~70% reduction in cell number, respectively.
KRAS/LKB1 co-mutant NSCLC cells	50-100 µM for 3 days	More potent suppression of growth and increased apoptosis compared to KRAS mutant cells.

Key Downstream Cellular Effects

Reduction of N- and O-linked Glycosylation

The depletion of UDP-GlcNAc by FR054 leads to a significant reduction in both N- and O-linked glycosylation of proteins.[1][2] This is a critical event, as aberrant glycosylation is a hallmark of cancer, affecting protein folding, stability, and function.

Activation of the Unfolded Protein Response (UPR)

Reduced N-glycosylation impairs proper protein folding in the endoplasmic reticulum (ER), leading to an accumulation of misfolded proteins and ER stress.[1][2] This triggers the Unfolded Protein Response (UPR), a cellular stress response. While initially pro-survival, sustained UPR activation, as induced by FR054, leads to apoptosis.[1][2]

Increased Intracellular Reactive Oxygen Species (ROS)

Treatment with FR054 has been shown to cause an accumulation of intracellular Reactive Oxygen Species (ROS).[1][2] The exact mechanism linking altered glycosylation to ROS production is still under investigation, but it is a key contributor to FR054-induced apoptosis.

Induction of Apoptosis and Inhibition of Proliferation

The combined effects of UPR activation and increased ROS levels lead to the induction of apoptosis in cancer cells treated with FR054.[1] This is evidenced by the activation of caspase-3 and cleavage of PARP.[1] Consequently, FR054 causes a dramatic decrease in cancer cell proliferation and survival.[1][2]

Reduction in Cell Adhesion and Migration

FR054 treatment has been shown to reduce the adhesion and migration of cancer cells, such as the highly metastatic triple-negative breast cancer cell line MDA-MB-231.[1][2] This effect is likely due to the altered glycosylation of cell surface proteins involved in cell-cell and cell-matrix interactions.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. Below are protocols for key experiments used to elucidate the mechanism of action of FR054.

Cell Viability Assay (MTT Assay)

This protocol is for assessing the effect of FR054 on cancer cell viability.

Figure 2: Workflow for the MTT cell viability assay.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is for quantifying apoptosis in cancer cells following FR054 treatment.

Figure 3: Workflow for the Annexin V/PI apoptosis assay.

Measurement of Intracellular ROS (DCFDA Assay)

This protocol is for measuring the levels of intracellular ROS after FR054 treatment.

Figure 4: Workflow for the DCFDA intracellular ROS assay.

Western Blot for UPR Markers

This protocol is for detecting the activation of the UPR pathway.

• Cell Lysis: Treat cells with FR054, then lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on a polyacrylamide gel.

• Transfer: Transfer proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against UPR markers (e.g., GRP78/BiP, CHOP, p-eIF2α, XBP1s) overnight at 4°C. A loading control antibody (e.g., β-actin or GAPDH) should also be used.

• Washing: Wash the membrane three times with TBST.

• Secondary Antibody Incubation: Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Analysis of N- and O-linked Glycosylation

Analysis of protein glycosylation is complex and typically involves mass spectrometry.

• N-linked Glycan Analysis:

  • Denature glycoproteins from cell lysates.

  • Release N-linked glycans using the enzyme Peptide-N-Glycosidase F (PNGase F).

  • Label the released glycans with a fluorescent tag (e.g., 2-aminobenzamide).

  • Analyze the labeled glycans by HILIC-UPLC-FLR-MS.

• O-linked Glycan Analysis:

  • Release O-linked glycans from glycoproteins via chemical methods such as reductive β-elimination.

  • Purify the released glycan alditols.

  • Analyze by mass spectrometry (e.g., MALDI-TOF or LC-MS).

In Vivo Efficacy

FR054 has demonstrated anti-tumor efficacy in vivo. In a xenograft model using MDA-MB-231 triple-negative breast cancer cells, intraperitoneal administration of FR054 (e.g., 1000 mg/kg) suppressed tumor growth.[2]

Conclusion and Future Directions

(6R)-FR054 is a promising anti-cancer agent that targets the Hexosamine Biosynthetic Pathway, a key metabolic route essential for cancer cell proliferation and survival. Its mechanism of action, involving the inhibition of PGM3 and subsequent disruption of protein glycosylation, leads to ER stress, ROS production, and apoptosis. The detailed protocols and quantitative data presented in this guide provide a solid foundation for further research into the therapeutic potential of FR054. Future studies should focus on optimizing its efficacy in combination with other anti-cancer therapies and further elucidating the intricate downstream signaling consequences of HBP inhibition in different cancer contexts.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]

(6R)-FR054: A Technical Guide to its Discovery, Synthesis, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

(6R)-FR054 is a novel, first-in-class small molecule inhibitor of the Hexosamine Biosynthetic Pathway (HBP) enzyme phosphoglucomutase 3 (PGM3). Identified through a computational, structure-based design approach, FR054 demonstrates significant anti-cancer properties, particularly in breast cancer models. Its mechanism of action involves the disruption of cellular glycosylation processes, leading to endoplasmic reticulum (ER) stress, the activation of the Unfolded Protein Response (UPR), and subsequent apoptotic cell death. This technical guide provides an in-depth overview of the discovery, a detailed plausible chemical synthesis protocol, and a summary of the biological activity of (6R)-FR054, intended to serve as a comprehensive resource for researchers in oncology and drug development.

Discovery of (6R)-FR054: A Structure-Based Approach

The discovery of (6R)-FR054 was not a result of traditional high-throughput screening but rather a targeted, computational design strategy. The primary target was the enzyme PGM3, a key component of the Hexosamine Biosynthetic Pathway (HBP), which is often upregulated in cancer cells to support aberrant glycosylation, a hallmark of tumorigenesis.

The discovery process can be logically outlined as follows:

Figure 1: Discovery workflow for (6R)-FR054.

Researchers utilized computational docking to screen for molecules that could act as competitive inhibitors of PGM3. This structure-based approach led to the identification of a glycomimetic compound with a fused oxazoline (B21484) ring as a promising candidate. To enhance cell permeability, a prodrug strategy was employed, resulting in the design and synthesis of FR054, which features acetyl groups on the hydroxyl moieties of the glucose backbone.

Chemical Synthesis of (6R)-FR054

(6R)-FR054 is chemically named 2-methyl-(3,4,6-tri-O-acetyl-1,2-dideoxy-α-D-glucopyrano)-[2,1-d]-2-oxazoline. The synthesis is based on the well-established chemistry of acetylated amino sugars. While a specific, detailed protocol for FR054 is not published in a single source, a plausible and efficient synthesis can be constructed from related literature. The key step involves the intramolecular cyclization of an N-acetylated glucosamine (B1671600) derivative to form the oxazoline ring.

Proposed Synthetic Workflow

The synthesis of (6R)-FR054 can be envisioned to proceed through the following key stages:

Figure 2: Proposed synthetic workflow for (6R)-FR054.

Detailed Experimental Protocol

Materials:

• 2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-β-D-glucopyranose

• Anhydrous Dichloromethane (B109758) (DCM)

• Anhydrous Ferric Chloride (FeCl₃) or Trimethylsilyl trifluoromethanesulfonate (B1224126) (TMSOTf)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate (B1210297)/hexane mixture)

Procedure:

• Reaction Setup: A solution of 2-acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-β-D-glucopyranose (1 equivalent) in anhydrous dichloromethane is prepared in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Catalyst Addition: The Lewis acid catalyst, such as anhydrous ferric chloride (FeCl₃) (catalytic amount), is added to the solution. The reaction mixture is stirred at room temperature.

• Reaction Monitoring: The progress of the reaction is monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate. The organic layer is separated, washed with brine, and dried over anhydrous sodium sulfate.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to afford pure (6R)-FR054.

• Characterization: The structure and purity of the final product are confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Biological Activity and Mechanism of Action

(6R)-FR054 exhibits potent anti-cancer activity through the targeted inhibition of PGM3, leading to a cascade of cellular events culminating in apoptosis.

Quantitative Biological Data

The following tables summarize the available quantitative data on the biological activity of (6R)-FR054.

Table 1: In Vitro Cytotoxicity of (6R)-FR054

Cell Line	Cancer Type	Assay	IC₅₀ (µM)	Treatment Duration (h)
U87	Glioblastoma	CCK8	~100	72
U87-TR	Glioblastoma (TMZ-R)	CCK8	~120	72
A172	Glioblastoma	CCK8	75	72
A172-TR	Glioblastoma (TMZ-R)	CCK8	~90	72
GBM001	Glioblastoma (PDC)	CCK8	148	72
MDA-MB-231	Breast (TNBC)	MTT	Not specified	48 (effective at 0.5-1 mM)

TMZ-R: Temozolomide-Resistant; PDC: Patient-Derived Cell line

Table 2: Biochemical Effects of (6R)-FR054

Parameter Measured	Cell Line	Treatment Conditions	Result
UDP-GlcNAc Levels	MDA-MB-231	Not specified	~50% reduction in 30 minutes[1]
PGM3 Protein Stability	Cell Lysates	5 and 150 µM FR054	Increased thermal stability (CETSA)[1]

Mechanism of Action: Induction of the Unfolded Protein Response

The inhibition of PGM3 by FR054 leads to a depletion of UDP-GlcNAc, a critical substrate for N-linked and O-linked glycosylation of proteins. The resulting hypoglycosylation causes an accumulation of misfolded proteins in the endoplasmic reticulum, triggering ER stress and activating the Unfolded Protein Response (UPR). The UPR is a signaling network that aims to restore ER homeostasis but can induce apoptosis if the stress is prolonged or severe.

The key signaling pathways of the UPR initiated by FR054-induced ER stress are depicted below:

Figure 3: Signaling pathway of FR054-induced apoptosis.

Experimental Protocols

Cell Viability Assay (MTT Assay)

• Cell Seeding: Cancer cells (e.g., MDA-MB-231) are seeded in 96-well plates at an appropriate density and allowed to adhere overnight.

• Treatment: Cells are treated with various concentrations of (6R)-FR054 for the desired duration (e.g., 48 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

• Solubilization: The medium is removed, and the formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage of the control (untreated cells), and IC₅₀ values are calculated.

Cellular Thermal Shift Assay (CETSA)

• Cell Treatment: Intact cells are treated with (6R)-FR054 or a vehicle control.

• Heating: The cell suspensions are heated at different temperatures for a short period.

• Cell Lysis: The cells are lysed, and the soluble fraction is separated from the aggregated proteins by centrifugation.

• Protein Analysis: The amount of soluble PGM3 in the supernatant is determined by Western blotting.

• Data Analysis: An increase in the thermal stability of PGM3 in the presence of FR054 indicates direct binding of the compound to the protein.

UDP-GlcNAc Quantification

• Cell Lysis and Extraction: Cells treated with (6R)-FR054 are lysed, and metabolites are extracted.

• Chromatographic Separation: The cell extracts are analyzed by High-Performance Liquid Chromatography (HPLC) to separate UDP-GlcNAc from other cellular components.

• Detection and Quantification: The amount of UDP-GlcNAc is quantified by comparing the peak area to a standard curve of known UDP-GlcNAc concentrations. The results are normalized to the total protein content of the cell lysate.

Conclusion

(6R)-FR054 is a promising anti-cancer agent that targets the Hexosamine Biosynthetic Pathway, a critical metabolic route for cancer cell proliferation and survival. Its discovery through a rational, structure-based approach highlights the power of computational methods in modern drug development. The chemical synthesis of FR054 is feasible through established glycosylation and cyclization reactions. The biological activity of FR054 is characterized by the induction of ER stress and the UPR, leading to apoptosis in cancer cells. This technical guide provides a foundational resource for further research and development of (6R)-FR054 and other PGM3 inhibitors as potential cancer therapeutics.

References

• 1. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

Whitepaper: Stereospecific Activity of FR054 Isomers on Neuronal Nitric Oxide Synthase—A Proposed Investigation

Audience: Researchers, scientists, and drug development professionals.

Abstract: FR054 is a known inhibitor of phosphoglucomutase 3 (PGM3), a key enzyme in the Hexosamine Biosynthetic Pathway (HBP). While its primary mechanism of action and anti-cancer effects are established, its potential off-target effects, particularly concerning neuronal nitric oxide synthase (nNOS), remain unexplored. This technical guide reviews the current knowledge of FR054, presents the established signaling pathways for both the HBP and nNOS, and based on indirect evidence linking the HBP to nitric oxide synthase regulation, proposes a novel hypothesis: the stereoisomers of FR054 may exhibit differential (stereospecific) modulatory effects on nNOS activity. We provide a comprehensive overview of the experimental protocols required to investigate this hypothesis, from PGM3 and nNOS inhibition assays to the quantification of key metabolic intermediates. Due to the novelty of this proposed research avenue, direct quantitative data for the effects of FR054 isomers on nNOS are not available. Therefore, this guide presents the known quantitative data for FR054's primary target and provides exemplary data from established stereospecific nNOS inhibitors to serve as a benchmark for future studies.

Introduction

FR054 is a small molecule inhibitor that targets phosphoglucomutase 3 (PGM3), an essential enzyme in the Hexosamine Biosynthetic Pathway (HBP). By inhibiting PGM3, FR054 effectively reduces the intracellular pool of UDP-N-acetylglucosamine (UDP-GlcNAc), a critical substrate for protein glycosylation.[1] This mechanism underlies its observed anti-proliferative and pro-apoptotic effects in various cancer cell lines.[1][2]

Neuronal nitric oxide synthase (nNOS) is a key enzyme in the central nervous system responsible for the production of nitric oxide (NO), a pleiotropic signaling molecule involved in neurotransmission, synaptic plasticity, and other physiological processes. The stereochemistry of small molecule inhibitors has been shown to be a critical determinant of their potency and selectivity for nNOS.

Currently, there is no published research directly investigating the activity of FR054 or its isomers on nNOS. However, emerging evidence suggests a potential crosstalk between the HBP and nitric oxide signaling pathways. This guide outlines a theoretical framework and a practical experimental plan to explore the potential stereospecific activity of FR054 isomers on nNOS.

Signaling Pathways

The Hexosamine Biosynthetic Pathway (HBP)

The HBP is a metabolic pathway that utilizes glucose to produce UDP-GlcNAc. FR054 acts as a competitive inhibitor of PGM3, which catalyzes the conversion of N-acetylglucosamine-6-phosphate to N-acetylglucosamine-1-phosphate. Inhibition of PGM3 leads to a depletion of UDP-GlcNAc, thereby affecting N- and O-linked glycosylation.[1]

FR054 Inhibition of the Hexosamine Biosynthetic Pathway.

Neuronal Nitric Oxide Synthase (nNOS) Signaling

nNOS is a calcium/calmodulin-dependent enzyme that catalyzes the production of nitric oxide (NO) from L-arginine. NO can then diffuse to adjacent cells to activate its primary receptor, soluble guanylyl cyclase (sGC), which in turn converts GTP to cGMP, leading to downstream cellular responses via protein kinase G (PKG).

Canonical nNOS Signaling Pathway.

Quantitative Data

As there is no direct data on FR054 isomers' activity on nNOS, this section provides known data for FR054's primary target and exemplary data for stereospecific nNOS inhibitors to guide future research.

Table 1: In Vitro Activity of FR054 on Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM) after 72h	Reference
MDA-MB-231	Triple-Negative Breast Cancer	~1000	[3]
MDA-MB-468	Triple-Negative Breast Cancer	~750	[3]
MCF-7	Breast Adenocarcinoma	~500	[3]
SKBR3	Breast Adenocarcinoma	~350	[3]
MiaPaCa-2	Pancreatic Cancer	~350	[4][5]
PANC-1	Pancreatic Cancer	~500	[4]
U87-MG	Glioblastoma	~100	[6][7]

| A172 | Glioblastoma | ~100 |[6][7] |

Table 2: Example of Stereospecific Inhibition of nNOS by Other Compounds

Compound	Isomer	nNOS Ki (µM)	eNOS Ki (µM)	iNOS Ki (µM)	Selectivity (n/e)	Selectivity (n/i)	Reference
Compound A	(3’R,4’R)	0.007	26.2	7.5	3743	1071
Compound A	(3’S,4’S)	0.116	26.2	7.5	226	65
TRIM	N/A	21.7	1057.5	27.0	48.7	1.2	[8]

| 1-phenylimidazole (B1212854) | N/A | 72.1 | 86.9 | 53.9 | 1.2 | 0.7 |[8] |

Experimental Protocols

Synthesis and Separation of FR054 Isomers

This is a generalized protocol, as a specific published method for FR054 isomer separation is unavailable.

• Synthesis: Synthesize the racemic mixture of FR054 following established chemical synthesis routes.

• Chiral Chromatography: Employ chiral High-Performance Liquid Chromatography (HPLC) for the separation of stereoisomers.

  • Column: A chiral stationary phase column (e.g., polysaccharide-based) suitable for the chemical class of FR054.

  • Mobile Phase: A mixture of hexane/isopropanol or other suitable non-polar/polar solvents, optimized for resolution.

  • Detection: UV detection at an appropriate wavelength.

• Fraction Collection: Collect the separated isomer peaks.

• Purity and Confirmation: Confirm the purity of each isomer using analytical HPLC and confirm the absolute stereochemistry using techniques such as X-ray crystallography or NMR spectroscopy with chiral shift reagents.[9]

PGM3 Inhibition Assay (Indirect)

This protocol indirectly measures PGM3 inhibition by quantifying its downstream product, UDP-GlcNAc.[1]

• Cell Culture and Treatment: Culture a suitable cell line (e.g., MDA-MB-231) to 80% confluency. Treat cells with varying concentrations of each FR054 isomer for 30 minutes.

• Metabolite Extraction:

  • Wash cells with cold PBS.

  • Add 500 µL of 60% methanol (B129727) and scrape the cells.

  • Homogenize the cell suspension.

  • Centrifuge at high speed to pellet protein and cell debris. The supernatant contains polar metabolites.

• UDP-GlcNAc Quantification:

  • Use a commercial enzymatic microplate assay kit for UDP-GlcNAc quantification.[10][11][12]

  • The assay is based on the O-GlcNAcylation of a substrate peptide by O-linked N-acetylglucosamine transferase (OGT), which is then detected via immunoassay.[12]

  • Follow the manufacturer's instructions for preparing standards and samples, and for reading the plate.

• Data Analysis: Calculate the UDP-GlcNAc concentration for each treatment condition. A dose-dependent decrease in UDP-GlcNAc indicates PGM3 inhibition.

nNOS Activity Assay (Griess Assay)

This colorimetric assay measures nitrite (B80452), a stable and oxidized product of nitric oxide.[13][14][15]

• Enzyme and Reagent Preparation:

  • Use purified recombinant human nNOS.

  • Prepare assay buffer containing all necessary cofactors (NADPH, FAD, FMN, BH4, calmodulin).[13]

  • Prepare a nitrite standard curve.

  • Prepare Griess Reagents 1 (sulfanilamide in acid) and 2 (N-(1-naphthyl)ethylenediamine in water).[13][15]

• Inhibition Assay:

  • In a 96-well plate, add the assay buffer, nNOS enzyme, and varying concentrations of each FR054 isomer. Include a no-inhibitor control.

  • Initiate the reaction by adding L-arginine.

  • Incubate at 37°C for 60 minutes.

• Nitrite Detection:

  • Add Griess Reagent 1 to all wells, followed by Griess Reagent 2.

  • Incubate for 10 minutes at room temperature.

  • Measure the absorbance at 540 nm using a microplate reader.[14]

• Data Analysis:

  • Subtract background absorbance.

  • Calculate nitrite concentration from the standard curve.

  • Plot percent inhibition versus log inhibitor concentration to determine the IC50 value for each isomer.

Proposed Experimental Workflow and Logical Relationships

To investigate the stereospecific activity of FR054 isomers on nNOS, a logical workflow is proposed. This workflow begins with the fundamental characterization of the isomers and their primary target engagement and then moves to investigate the hypothetical effects on nNOS.

Proposed workflow for investigating FR054 isomers.

References

• 1. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response [frontiersin.org]
• 5. boa.unimib.it [boa.unimib.it]
• 6. The HBP Pathway Inhibitor FR054 Enhances Temozolomide Sensitivity in Glioblastoma Cells by Promoting Ferroptosis and Inhibiting O‐GlcNAcylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Inhibition of nitric oxide synthase by 1-(2-trifluoromethylphenyl) imidazole (TRIM) in vitro: antinociceptive and cardiovascular effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Lutein Isomers: Preparation, Separation, Structure Elucidation, and Occurrence in 20 Medicinal Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 10. DSpace [helda.helsinki.fi]
• 11. researchgate.net [researchgate.net]
• 12. Enzymatic assay for UDP-GlcNAc and its application in the parallel assessment of substrate availability and protein O-GlcNAcylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Nitric Oxide Synthase Activity Assay Kit (Colorimetric) (ab211083) is not available | Abcam [abcam.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. mdpi.com [mdpi.com]

(6R)-FR054 as a PGM3 Enzyme Inhibitor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(6R)-FR054 is a novel small molecule inhibitor that targets Phosphoglucomutase 3 (PGM3), a critical enzyme in the Hexosamine Biosynthetic Pathway (HBP).[1][2] PGM3 catalyzes the conversion of N-acetylglucosamine-6-phosphate to N-acetylglucosamine-1-phosphate, a key step in the synthesis of UDP-N-acetylglucosamine (UDP-GlcNAc).[2] UDP-GlcNAc is an essential substrate for protein N- and O-glycosylation, post-translational modifications that are crucial for proper protein folding, stability, and function. Aberrant glycosylation resulting from increased HBP flux is a hallmark of many cancers and contributes to tumor progression.[1][2] By inhibiting PGM3, (6R)-FR054 disrupts the HBP, leading to reduced glycosylation, induction of the Unfolded Protein Response (UPR), and ultimately, cancer cell death.[1] This technical guide provides an in-depth overview of (6R)-FR054, including its mechanism of action, quantitative data on its cellular effects, detailed experimental protocols, and relevant signaling pathways.

Mechanism of Action

(6R)-FR054 acts as a competitive inhibitor of PGM3, disrupting the normal flow of the Hexosamine Biosynthetic Pathway. This inhibition leads to a cascade of cellular events, making it a promising anti-cancer agent.

Signaling Pathway of (6R)-FR054 Action

Caption: Mechanism of action of (6R)-FR054.

Quantitative Data

The inhibitory effects of (6R)-FR054 have been quantified in various cancer cell lines. While the direct enzymatic IC50 value for PGM3 is not available in the reviewed literature, the cellular anti-proliferative IC50 values demonstrate its potent activity.

Cell Line	Cancer Type	IC50 (µM) for Cell Viability (48h)	Reference
MDA-MB-231	Triple-Negative Breast Cancer	~500	Ricciardiello et al., 2018
MCF-7	Breast Cancer	~1000	Ricciardiello et al., 2018
SKBR3	Breast Cancer	~1000	Ricciardiello et al., 2018

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize (6R)-FR054 as a PGM3 inhibitor.

Synthesis of (6R)-FR054

While a detailed, step-by-step protocol for the specific (6R) stereoisomer of FR054 (2-methyl-(3,4,6-tri-O-acetyl-1,2-dideoxy-α-D-glucopyrano)-[2,1-d]-2-oxazoline) is not publicly available, the synthesis of the oxazoline (B21484) core from acetylated glucosamine (B1671600) derivatives is a known chemical transformation. A general approach involves the following key steps:

• Starting Material: The synthesis typically starts from a readily available and appropriately protected derivative of D-glucosamine, such as 2-acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-β-D-glucopyranose.

• Oxazoline Ring Formation: The crucial step is the formation of the oxazoline ring. This is often achieved by treating the acetylated glucosamine derivative with a Lewis acid, such as anhydrous ferric chloride (FeCl₃), in an anhydrous solvent like dichloromethane. This reaction proceeds via an intramolecular cyclization mechanism.

• Purification: The resulting oxazoline product is then purified using standard chromatographic techniques, such as silica (B1680970) gel column chromatography, to yield the desired compound.

Note: The stereochemistry at the anomeric carbon (C1) and the adjacent carbon (C2) of the starting material is critical for obtaining the desired (6R) configuration of the final product.

PGM3 Enzyme Activity Assay

A direct enzymatic assay for PGM3 activity is essential to determine the inhibitory kinetics of compounds like (6R)-FR054. A common method involves a coupled enzyme assay:

• Reaction Mixture: The reaction is typically carried out in a buffered solution (e.g., Tris-HCl, pH 7.5) containing MgCl₂, as Mg²⁺ is a required cofactor for PGM3.

• Substrate: The substrate for the reaction is N-acetyl-α-D-glucosamine-1-phosphate.

• Coupling Enzymes: The product of the PGM3 reaction, N-acetyl-D-glucosamine-6-phosphate, is then converted by a series of coupling enzymes. For instance, N-acetyl-D-glucosamine-6-phosphate can be de-N-acetylated by a specific deacetylase to produce glucosamine-6-phosphate. Glucosamine-6-phosphate is then deaminated by glucosamine-6-phosphate deaminase to yield fructose-6-phosphate (B1210287) and ammonia.

• Detection: The activity of PGM3 is indirectly measured by monitoring the formation of one of the final products. For example, the production of fructose-6-phosphate can be coupled to the reduction of NADP⁺ to NADPH by phosphoglucose (B3042753) isomerase and glucose-6-phosphate dehydrogenase, which can be monitored spectrophotometrically at 340 nm.

• Inhibition Assay: To determine the IC50 value of an inhibitor like (6R)-FR054, the assay is performed with a fixed concentration of substrate and varying concentrations of the inhibitor. The rate of NADPH formation is measured, and the data are fitted to a dose-response curve.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to confirm the direct binding of a drug to its target protein in a cellular context.

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

• Cell Treatment: Cells are treated with the compound of interest (e.g., (6R)-FR054) or a vehicle control for a specified time.

• Heating: The treated cells are then heated to a range of temperatures. Ligand-bound proteins are generally more stable and will aggregate at higher temperatures compared to their unbound counterparts.

• Lysis and Separation: After heating, the cells are lysed, and the aggregated proteins are separated from the soluble fraction by centrifugation.

• Detection: The amount of soluble target protein (PGM3) remaining at each temperature is quantified by Western blotting.

• Data Analysis: A "melting curve" is generated by plotting the amount of soluble PGM3 as a function of temperature. A shift in the melting curve to higher temperatures in the presence of (6R)-FR054 indicates direct binding and stabilization of PGM3.

Analysis of Protein Glycosylation

The effect of (6R)-FR054 on global protein glycosylation can be assessed using lectin blotting.

• Cell Lysis: Cells are treated with (6R)-FR054 for the desired time, and total protein lysates are prepared.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF or nitrocellulose membrane.

• Lectin Staining: The membrane is blocked and then incubated with a biotinylated lectin that specifically recognizes certain glycan structures. For example, Wheat Germ Agglutinin (WGA) binds to N-acetylglucosamine and sialic acid residues, providing a measure of overall glycosylation.

• Detection: The membrane is then incubated with streptavidin conjugated to horseradish peroxidase (HRP), and the signal is detected using an enhanced chemiluminescence (ECL) substrate. A decrease in the lectin signal in (6R)-FR054-treated cells indicates a reduction in protein glycosylation.

Assessment of the Unfolded Protein Response (UPR)

Activation of the UPR can be monitored by examining the expression levels of key UPR-associated proteins by Western blot.

• Cell Treatment and Lysis: Cells are treated with (6R)-FR054, and protein lysates are prepared as described above.

• Western Blotting: Equal amounts of protein are subjected to SDS-PAGE and transferred to a membrane.

• Antibody Probing: The membrane is probed with primary antibodies specific for key UPR markers, such as:

  • p-PERK (phosphorylated PERK): An early marker of ER stress.

  • ATF4 (Activating Transcription Factor 4): A transcription factor downstream of PERK.

  • CHOP (C/EBP Homologous Protein): A pro-apoptotic transcription factor induced during prolonged ER stress.

  • BiP/GRP78 (Binding immunoglobulin Protein/Glucose-Regulated Protein 78): An ER chaperone whose expression is upregulated during the UPR.

• Detection and Analysis: Following incubation with appropriate HRP-conjugated secondary antibodies, the protein bands are visualized using ECL. An increase in the expression of these markers in (6R)-FR054-treated cells indicates the induction of the UPR.

Conclusion

(6R)-FR054 is a potent and specific inhibitor of the PGM3 enzyme, representing a promising therapeutic strategy for cancers that are dependent on the Hexosamine Biosynthetic Pathway. Its mechanism of action, involving the disruption of protein glycosylation and induction of the Unfolded Protein Response, provides a clear rationale for its anti-tumor activity. The experimental protocols outlined in this guide provide a framework for the further investigation and development of (6R)-FR054 and other PGM3 inhibitors as novel cancer therapeutics. Further studies are warranted to fully elucidate its pharmacokinetic and pharmacodynamic properties and to explore its efficacy in a broader range of cancer types.

References

• 1. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Nutrient-Sensing Hexosamine Biosynthetic Pathway as the Hub of Cancer Metabolic Rewiring - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of FR054 in the Hexosamine Biosynthetic Pathway: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Hexosamine Biosynthetic Pathway (HBP) is a critical metabolic route that utilizes a fraction of glucose to produce uridine (B1682114) diphosphate (B83284) N-acetylglucosamine (UDP-GlcNAc), a vital precursor for N- and O-linked protein glycosylation. Dysregulation of the HBP is implicated in various pathologies, including cancer, making it a compelling target for therapeutic intervention. This technical guide provides an in-depth analysis of FR054, a novel small molecule inhibitor of the HBP. FR054 specifically targets N-acetylglucosamine-phosphate mutase (PGM3), a key enzyme in the pathway. This document details the mechanism of action of FR054, presents its effects on cancer cell biology, and provides comprehensive protocols for key experimental procedures to study its activity.

Introduction: The Hexosamine Biosynthetic Pathway (HBP)

The Hexosamine Biosynthetic Pathway is a nutrient-sensing pathway that integrates glucose, amino acid, fatty acid, and nucleotide metabolism.[1][2][3] Approximately 2-5% of cellular glucose enters the HBP after its conversion to fructose-6-phosphate (B1210287).[1] The primary function of the HBP is the de novo synthesis of UDP-GlcNAc.[3] This nucleotide sugar is the essential donor substrate for two major forms of protein glycosylation: N-linked glycosylation, which occurs in the endoplasmic reticulum and Golgi apparatus, and O-linked β-N-acetylglucosamine (O-GlcNAcylation), a dynamic post-translational modification of nuclear and cytoplasmic proteins.[2][3]

The key enzymes in the HBP include:

• Glutamine:fructose-6-phosphate amidotransferase (GFAT): The rate-limiting enzyme that converts fructose-6-phosphate to glucosamine-6-phosphate.[1][4]

• Glucosamine-6-phosphate N-acetyltransferase (GNPNAT1): Converts glucosamine-6-phosphate to N-acetylglucosamine-6-phosphate (GlcNAc-6-P).

• N-acetylglucosamine-phosphate mutase (PGM3): Catalyzes the isomerization of GlcNAc-6-P to N-acetylglucosamine-1-phosphate (GlcNAc-1-P).[5]

• UDP-N-acetylglucosamine pyrophosphorylase (UAP1): The final enzyme in the pathway, which converts GlcNAc-1-P to UDP-GlcNAc.[5]

Due to its role in producing the building blocks for glycosylation, the HBP is crucial for protein folding, stability, and function.[2] An elevated HBP flux is a characteristic of many cancer cells, contributing to tumor progression, metastasis, and drug resistance.[5][6] This makes the enzymes of the HBP attractive targets for anticancer drug development.

FR054: A Competitive Inhibitor of PGM3

FR054 is a novel, competitive inhibitor of N-acetylglucosamine-phosphate mutase (PGM3).[6][7] By targeting PGM3, FR054 effectively reduces the flux through the HBP, leading to a decrease in the intracellular pool of UDP-GlcNAc.[6] This depletion of UDP-GlcNAc impairs both N- and O-linked protein glycosylation, which in turn triggers cellular stress and apoptosis in cancer cells.[6][8]

Mechanism of Action

FR054 acts as a competitive inhibitor of PGM3, likely by mimicking the substrate N-acetylglucosamine-6-phosphate.[6][7] Inhibition of PGM3 blocks the conversion of GlcNAc-6-P to GlcNAc-1-P, a critical step in the synthesis of UDP-GlcNAc. The resulting reduction in UDP-GlcNAc levels has profound downstream effects, including:

• Impaired N-glycosylation: Leads to the accumulation of misfolded proteins in the endoplasmic reticulum, activating the Unfolded Protein Response (UPR).[6][8]

• Reduced O-GlcNAcylation: Affects the function and stability of numerous nuclear and cytoplasmic proteins involved in signaling, transcription, and cell cycle control.[6]

• Induction of Oxidative Stress: Leads to an accumulation of intracellular reactive oxygen species (ROS).[6]

• Apoptosis: The culmination of UPR activation and oxidative stress results in programmed cell death.[6]

The mechanism of FR054's inhibition of the HBP is illustrated in the following diagram.

Figure 1. Inhibition of PGM3 by FR054 in the Hexosamine Biosynthetic Pathway.

Quantitative Data

While a specific enzymatic IC50 or K_i_ value for the inhibition of purified PGM3 by FR054 has not been reported in the primary literature, its potent effects at the cellular level have been well-documented. The following tables summarize the quantitative effects of FR054 on cancer cells.

Table 1: Effect of FR054 on UDP-GlcNAc Levels

Cell Line	Treatment Time	FR054 Concentration	UDP-GlcNAc Reduction	Reference
MDA-MB-231	30 min	Not specified	~50%	[6]

Table 2: Effect of FR054 on Cancer Cell Viability and Proliferation

Cell Line	Assay Type	Treatment Time	Effective Concentration Range	Observed Effect	Reference
MDA-MB-231	Cell Viability	48 h	0.5 - 1 mM	Reduced viability, increased apoptosis
Multiple Breast Cancer Lines	Proliferation/Survival	48 h	250 µM - 1 mM	Dose-dependent decrease in survival	[6]
Pancreatic Cancer Cells	Proliferation	72 h	350 - 500 µM	Dose-dependent proliferation arrest	[8]
Glioblastoma Cells (U87, A172)	Cell Viability (IC50)	72 h	Not specified	Synergistic effect with temozolomide	[1]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the role of FR054 in the hexosamine biosynthetic pathway.

PGM3 Enzymatic Inhibition Assay

This protocol is adapted from commercially available phosphoglucomutase assay kits and can be used to determine the inhibitory potential of compounds like FR054 on PGM3 activity. The assay is a coupled enzymatic reaction where PGM3 converts a substrate to glucose-6-phosphate, which is then oxidized by glucose-6-phosphate dehydrogenase (G6PDH) to produce NADPH. The rate of NADPH production is proportional to PGM3 activity and can be measured spectrophotometrically at 340 nm or colorimetrically at 450 nm with a probe.

Materials:

• Purified recombinant PGM3 enzyme

• PGM Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 5 mM MgCl₂)

• PGM Substrate (N-acetylglucosamine-1-phosphate or Glucose-1-phosphate, depending on the specific PGM isoenzyme if not PGM3)

• G6PDH enzyme

• NADP⁺

• Colorimetric probe (e.g., WST-8)

• FR054 stock solution (in DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation: Prepare working solutions of all reagents in PGM Assay Buffer. Create a serial dilution of FR054 to achieve the desired final concentrations.

• Reaction Setup: In a 96-well plate, add the following to each well:

  • PGM Assay Buffer

  • PGM Substrate

  • NADP⁺

  • G6PDH

  • Colorimetric probe (if used)

  • FR054 dilution or vehicle (DMSO) for control wells.

• Enzyme Addition: Initiate the reaction by adding the purified PGM3 enzyme to each well.

• Measurement: Immediately place the plate in a microplate reader pre-set to the appropriate temperature (e.g., 37°C). Measure the absorbance at 340 nm (for NADPH) or 450 nm (for colorimetric product) in kinetic mode, taking readings every 1-2 minutes for 30-60 minutes.

• Data Analysis:

  • Calculate the rate of reaction (V) for each well from the linear portion of the absorbance vs. time plot (ΔAbs/min).

  • Calculate the percent inhibition for each FR054 concentration relative to the vehicle control.

  • Plot percent inhibition against the logarithm of the FR054 concentration and fit the data to a dose-response curve to determine the IC50 value.

Figure 2. Workflow for a PGM3 enzymatic inhibition assay.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to verify the direct binding of a drug to its target protein in a cellular environment. The principle is that ligand binding stabilizes the target protein, increasing its resistance to thermal denaturation.

Materials:

• Cultured cells (e.g., MDA-MB-231)

• FR054 stock solution (in DMSO)

• PBS with protease and phosphatase inhibitors

• Lysis buffer

• PCR tubes

• Thermal cycler

• Centrifuge

• SDS-PAGE and Western blot reagents

• Primary antibody against PGM3

• Secondary antibody

Procedure:

• Cell Treatment: Treat cultured cells with either FR054 at the desired concentration or vehicle (DMSO) for a specified time (e.g., 1-2 hours).

• Harvesting and Aliquoting: Harvest the cells, wash with PBS, and resuspend in PBS with inhibitors. Aliquot the cell suspension into PCR tubes for each temperature point.

• Heat Challenge: Place the PCR tubes in a thermal cycler and heat them across a range of temperatures (e.g., 40°C to 70°C) for a fixed time (e.g., 3 minutes). Immediately cool the tubes on ice.

• Cell Lysis: Lyse the cells using freeze-thaw cycles or by adding lysis buffer.

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

• Western Blot Analysis: Collect the supernatant (soluble protein fraction) and analyze the amount of soluble PGM3 at each temperature point by SDS-PAGE and Western blotting using an anti-PGM3 antibody.

• Data Analysis: Quantify the band intensities for PGM3 at each temperature for both the FR054-treated and vehicle-treated samples. Plot the percentage of soluble PGM3 against temperature to generate melting curves. A shift in the melting curve to higher temperatures for the FR054-treated sample indicates target engagement.

References

• 1. The HBP Pathway Inhibitor FR054 Enhances Temozolomide Sensitivity in Glioblastoma Cells by Promoting Ferroptosis and Inhibiting O‐GlcNAcylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting PGM3 as a Novel Therapeutic Strategy in KRAS/LKB1 Co-Mutant Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular mechanisms of cell death: recommendations of the Nomenclature Committee on Cell Death 2018 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dash.harvard.edu [dash.harvard.edu]
• 5. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Apoptotic cell death in disease-Current understanding of the NCCD 2023 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]

(6R)-FR054 and its Induction of the Unfolded Protein Response: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(6R)-FR054 is a novel small molecule inhibitor of N-acetylglucosamine-phosphate mutase (PGM3), a key enzyme in the hexosamine biosynthetic pathway (HBP).[1] By targeting PGM3, FR054 effectively disrupts the production of uridine (B1682114) diphosphate (B83284) N-acetylglucosamine (UDP-GlcNAc), a critical substrate for protein N- and O-glycosylation.[2] This disruption of glycosylation processes within the endoplasmic reticulum (ER) leads to an accumulation of misfolded and unfolded proteins, thereby inducing ER stress and activating a cellular signaling network known as the Unfolded Protein Response (UPR).[3] Impaired survival of cancer cells upon FR054 treatment is associated with the activation of the UPR.[3] This technical guide provides an in-depth overview of the mechanism by which (6R)-FR054 induces the UPR, summarizing key quantitative data, detailing experimental protocols, and visualizing the involved signaling pathways.

Mechanism of Action: HBP Inhibition to UPR Activation

The primary mechanism of action of (6R)-FR054 is the competitive inhibition of PGM3.[2] This inhibition leads to a significant reduction in the intracellular pool of UDP-GlcNAc.[2] As UDP-GlcNAc is an essential building block for the synthesis of complex glycans, its depletion impairs both N-linked and O-linked glycosylation of proteins.[3] Proper glycosylation is crucial for the correct folding, stability, and function of a vast number of proteins synthesized in the ER.

The resulting accumulation of improperly folded proteins triggers the UPR, a tripartite signaling cascade initiated by three ER transmembrane sensors: inositol-requiring enzyme 1 (IRE1), PKR-like ER kinase (PERK), and activating transcription factor 6 (ATF6).[3]

Signaling Pathways

The induction of the Unfolded Protein Response by (6R)-FR054 proceeds through the canonical UPR pathways. The initial trigger is the inhibition of the Hexosamine Biosynthetic Pathway, leading to ER stress.

FR054 induced UPR signaling pathway.

Quantitative Data Summary

The following tables summarize the quantitative effects of (6R)-FR054 on UPR markers in MDA-MB-231 triple-negative breast cancer cells.

Table 1: Relative mRNA Expression of UPR-Related Genes in MDA-MB-231 Cells Treated with 1 mM (6R)-FR054

Gene	24 hours (Fold Change vs. Control)	48 hours (Fold Change vs. Control)
HSPA5/GRP78	~0.8	~0.7
ATF4	~2.5	~3.0
DDIT3/CHOP	~4.0	~6.0
XBP1 (total)	~2.0	~2.5
Data is approximated from Ricciardiello et al., 2018.[1]

Table 2: Protein Levels of UPR Markers in MDA-MB-231 Cells Treated with 1 mM (6R)-FR054

Protein	24 hours (Fold Change vs. Control)	48 hours (Fold Change vs. Control)
CHOP	~3.5	~5.0
Phospho-eIF2α	~1.0	~0.5
Data is approximated from densitometric analysis in Ricciardiello et al., 2018.[1]

Table 3: XBP1 mRNA Splicing in MDA-MB-231 Cells

Treatment	Spliced XBP1 (sXBP1)	Unspliced XBP1 (uXBP1)
Control	Not Detected	Detected
1 mM FR054 (24h)	Not Detected	Detected
1 mM FR054 (48h)	Not Detected	Detected
Based on RT-PCR analysis from Ricciardiello et al., 2018, which showed no detectable sXBP1 band upon FR054 treatment, in contrast to a positive control (Thapsigargin).[1]

Experimental Protocols

Cell Culture and Treatment

MDA-MB-231 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 2 mM L-glutamine, and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified atmosphere. For treatment, cells are seeded and allowed to adhere overnight before being treated with (6R)-FR054 at the desired concentration and for the specified duration.

Quantitative Real-Time PCR (qRT-PCR)

• RNA Extraction: Total RNA is extracted from cells using a suitable kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's instructions. RNA concentration and purity are determined using a spectrophotometer.

• cDNA Synthesis: 1 µg of total RNA is reverse-transcribed into cDNA using a high-capacity cDNA reverse transcription kit.

• qPCR: qPCR is performed using a SYBR Green master mix and specific primers on a real-time PCR system. The relative expression of target genes is calculated using the 2-ΔΔCt method, with a housekeeping gene (e.g., GAPDH) for normalization.

  Human Primer Sequences:

  • HSPA5 (GRP78) Forward: 5'-CTGTCCAGGCTGGTGTGCTCT-3'[4]

  • HSPA5 (GRP78) Reverse: 5'-CTTGGTAGGCACCACTGTGTTC-3'[4]

  • ATF4 Forward: 5'-CTTACAAACgATgATgCACAg-3'

  • ATF4 Reverse: 5'-gCAgAAggTCATTTgTCCAT-3'

  • DDIT3 (CHOP) Forward: 5'-gAAACgAAgAggAAgAAgTCg-3'

  • DDIT3 (CHOP) Reverse: 5'-TCCAgAAgAAgCATTgACAT-3'

  • XBP1 Forward: 5'-AAACAgAgTAgCAgCgCAgACTgC-3'

  • XBP1 Reverse: 5'-ggATCTCTAAAACTAggAggC-3'

Western Blot Analysis

• Protein Extraction: Cells are lysed in RIPA buffer supplemented with protease and phosphatase inhibitors. Protein concentration is determined using a BCA protein assay kit.

• SDS-PAGE and Transfer: Equal amounts of protein (20-30 µg) are separated by SDS-polyacrylamide gel electrophoresis and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature. The membrane is then incubated overnight at 4°C with primary antibodies against CHOP (e.g., Cell Signaling Technology, #2895) and phospho-eIF2α (Ser51) (e.g., Cell Signaling Technology, #3597).[5]

• Detection: After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. The signal is detected using an enhanced chemiluminescence (ECL) substrate. Band intensities are quantified using densitometry software.

XBP1 mRNA Splicing Assay

• RNA Extraction and cDNA Synthesis: Performed as described for qRT-PCR.

• PCR Amplification: PCR is performed using primers that flank the 26-nucleotide intron in the XBP1 mRNA.

  • Human XBP1 Forward: 5'-CCTTGTAGTTGAGAACCAGG-3'

  • Human XBP1 Reverse: 5'-GGGGCTTGGTATATATGTGG-3'

• Gel Electrophoresis: The PCR products are resolved on a 3% agarose (B213101) gel. The unspliced XBP1 (uXBP1) and spliced XBP1 (sXBP1) amplicons can be distinguished by their size difference (26 bp).

Measurement of Intracellular UDP-GlcNAc Levels by HPLC

• Metabolite Extraction: Cells are washed with ice-cold phosphate-buffered saline (PBS) and metabolites are extracted with a cold solvent mixture (e.g., methanol:acetonitrile:water).

• HPLC Analysis: The extracted metabolites are analyzed by high-performance liquid chromatography (HPLC) coupled with a suitable detector (e.g., UV or mass spectrometer). The UDP-GlcNAc peak is identified and quantified by comparison to a standard curve. A detailed protocol for the quantification of UDP-GlcNAc using an enzymatic microplate assay has also been described.[6]

Conclusion

(6R)-FR054 represents a potent and specific inhibitor of the hexosamine biosynthetic pathway, leading to the induction of the unfolded protein response in cancer cells. The data presented in this guide highlight the significant upregulation of pro-apoptotic UPR markers, such as ATF4 and CHOP, following FR054 treatment. The detailed experimental protocols provide a framework for researchers to investigate the effects of FR054 and other HBP inhibitors on the UPR. The visualization of the signaling pathway offers a clear understanding of the molecular mechanisms at play. Further research is warranted to explore the full therapeutic potential of targeting the HBP-UPR axis in various cancers.

References

• 1. ABclonal [abclonal.com]
• 2. Anti-eIF2α (phospho-S51) Antibody (A27734) | Antibodies.com [antibodies.com]
• 3. Frontiers | Unfolding the role of stress response signaling in endocrine resistant breast cancers [frontiersin.org]
• 4. origene.com [origene.com]
• 5. Differential Expression and Function of SVIP in Breast Cancer Cell Lines and In Silico Analysis of Its Expression and Prognostic Potential in Human Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protocol for quantification of UDP-GlcNAc using an enzymatic microplate assay - PubMed [pubmed.ncbi.nlm.nih.gov]

The Core Mechanism of (6R)-FR054-Induced Intracellular ROS: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(6R)-FR054, a potent inhibitor of phosphoglucomutase 3 (PGM3), has emerged as a compound of interest in cancer research due to its ability to induce cell cycle arrest and apoptosis in various cancer cell lines. A critical aspect of its mechanism of action is the elevation of intracellular reactive oxygen species (ROS), a state of oxidative stress that can trigger programmed cell death. This technical guide provides an in-depth exploration of the signaling pathways and experimental evidence detailing how (6R)-FR054 instigates an increase in intracellular ROS.

Core Mechanism: Inhibition of the Hexosamine Biosynthetic Pathway and Induction of Endoplasmic Reticulum Stress

(6R)-FR054 is an N-acetyl-glucosamine-6-phosphate analogue that competitively inhibits PGM3, a key enzyme in the Hexosamine Biosynthetic Pathway (HBP).[1] This pathway is crucial for the synthesis of UDP-N-acetylglucosamine (UDP-GlcNAc), a substrate for N-linked and O-linked glycosylation of proteins. By inhibiting PGM3, (6R)-FR054 depletes the intracellular pool of UDP-GlcNAc, leading to impaired protein glycosylation.[1]

The disruption of protein glycosylation results in an accumulation of misfolded and unfolded proteins within the endoplasmic reticulum (ER), a condition known as ER stress. To cope with this, the cell activates a complex signaling network called the Unfolded Protein Response (UPR).[1][2] While initially a pro-survival mechanism, sustained UPR activation, as induced by (6R)-FR054, triggers pro-apoptotic pathways. A key consequence of prolonged UPR is the generation of intracellular ROS.[2]

Signaling Pathway from PGM3 Inhibition to ROS Production

The inhibition of PGM3 by (6R)-FR054 initiates a cascade of events culminating in increased intracellular ROS. This pathway involves the activation of the UPR and subsequent effects on mitochondria and potentially NADPH oxidases.

Figure 1: Signaling pathway of (6R)-FR054-induced intracellular ROS.

Key Experimental Findings and Data

UPR Activation and ROS Generation

Studies have demonstrated that treatment of cancer cells with (6R)-FR054 leads to a significant, time-dependent increase in both general intracellular ROS and mitochondrial superoxide (B77818). This increase is directly associated with the activation of the UPR.

Cell Line	Treatment	ROS Type	Detection Method	Outcome	Reference
MDA-MB-231	1 mM (6R)-FR054 for 48h	H₂O₂	DCHF₂DA	Significant increase	[3]
MDA-MB-231	1 mM (6R)-FR054 for 48h	Mitochondrial Superoxide	MitoSOX	Significant increase	[3]

Note: Specific quantitative fold-increases were not detailed in the referenced abstracts.

The Role of Mitochondria

The primary source of (6R)-FR054-induced ROS appears to be the mitochondria. The UPR can trigger the release of calcium (Ca²⁺) from the ER, which is then taken up by the mitochondria. This mitochondrial Ca²⁺ overload can disrupt the electron transport chain, leading to the production of superoxide radicals.

Potential Involvement of NADPH Oxidase

While not yet directly demonstrated for (6R)-FR054, ER stress is known to activate NADPH oxidases (NOX), another major source of cellular ROS. The UPR can lead to the activation of NOX enzymes, which then produce ROS. Further research is required to definitively establish a link between (6R)-FR054 treatment and NOX activation.

Experimental Protocols

Measurement of Intracellular ROS

A common method to quantify intracellular ROS levels involves the use of fluorescent probes.

Principle: Cell-permeable dyes, such as 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (H₂DCFDA) or dichloro-dihydro-fluoresceine-diacetate (DCHF₂DA), are non-fluorescent until they are deacetylated by intracellular esterases and subsequently oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF). The intensity of the fluorescence is proportional to the amount of intracellular ROS.

Protocol:

• Cell Culture: Plate cells at an appropriate density in a multi-well plate and culture overnight.

• Treatment: Treat cells with varying concentrations of (6R)-FR054 or vehicle control for the desired time period (e.g., 24-48 hours).

• Dye Loading: Remove the culture medium and wash the cells with pre-warmed phosphate-buffered saline (PBS). Incubate the cells with 5 µM DCHF₂DA in serum-free medium for 30 minutes at 37°C in the dark.[3]

• Data Acquisition: After incubation, wash the cells with PBS to remove excess dye. Measure the fluorescence intensity using a fluorescence microplate reader or flow cytometer with excitation and emission wavelengths of approximately 495 nm and 529 nm, respectively.

Measurement of Mitochondrial Superoxide

Principle: MitoSOX™ Red is a fluorogenic dye that specifically targets mitochondria in live cells. It is rapidly oxidized by superoxide, but not by other ROS, and exhibits red fluorescence.

Protocol:

• Cell Culture and Treatment: Follow steps 1 and 2 from the intracellular ROS measurement protocol.

• Dye Loading: Remove the culture medium and wash the cells with pre-warmed PBS. Incubate the cells with 5 µM MitoSOX™ Red reagent in serum-free medium for 30 minutes at 37°C in the dark.[3]

• Data Acquisition: After incubation, wash the cells with PBS. Analyze the fluorescence using a fluorescence microscope, microplate reader, or flow cytometer with an excitation wavelength of approximately 510 nm and an emission wavelength of about 580 nm.

Figure 2: Generalized experimental workflow for measuring ROS.

Conclusion

The primary mechanism by which (6R)-FR054 increases intracellular ROS is through the inhibition of PGM3, leading to ER stress and sustained activation of the UPR. This, in turn, triggers the production of mitochondrial superoxide, likely mediated by ER-mitochondria calcium signaling. While the involvement of NADPH oxidases is plausible given the known links between ER stress and NOX activation, further investigation is needed to confirm this aspect of the pathway for (6R)-FR054. The methodologies outlined provide a framework for researchers to further investigate and quantify the effects of this compound on cellular redox homeostasis.

References

• 1. Endoplasmic reticulum Ca2+ release causes Rieske iron–sulfur protein-mediated mitochondrial ROS generation in pulmonary artery smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The dual role of the hexosamine biosynthetic pathway in cardiac physiology and pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | The dual role of the hexosamine biosynthetic pathway in cardiac physiology and pathophysiology [frontiersin.org]

The Impact of (6R)-FR054 on N-linked Glycosylation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the effects of (6R)-FR054, a novel small molecule inhibitor, on N-linked glycosylation. Through its targeted inhibition of the Hexosamine Biosynthetic Pathway (HBP), FR054 presents a promising avenue for therapeutic intervention, particularly in oncology. This document outlines the mechanism of action, summarizes key quantitative data, provides detailed experimental protocols, and visualizes the associated cellular pathways.

Core Mechanism of Action

(6R)-FR054 is a competitive inhibitor of N-Acetylglucosamine-phosphate Mutase (PGM3), a critical enzyme in the Hexosamine Biosynthetic Pathway (HBP). The HBP is a metabolic route that utilizes glucose to produce uridine (B1682114) diphosphate (B83284) N-acetylglucosamine (UDP-GlcNAc). UDP-GlcNAc is an essential substrate for two major forms of protein glycosylation: N-linked glycosylation and O-linked GlcNAcylation (O-GlcNAc).

By inhibiting PGM3, FR054 effectively reduces the intracellular pool of UDP-GlcNAc. This depletion of a key glycosylation substrate leads to a significant decrease in both N- and O-linked glycosylation, triggering a cascade of cellular events including cell growth arrest, apoptosis, and endoplasmic reticulum (ER) stress.

Quantitative Data Summary

The following tables summarize the quantitative effects of FR054 as reported in key studies. These data highlight the compound's potency and its impact on various cellular processes.

Table 1: In Vitro Efficacy of FR054 in Breast Cancer Cell Lines

Cell Line	Type	IC50 (48h) (µM)	Notes
MDA-MB-231	Triple-Negative Breast Cancer	~500	FR054 induces a dose-dependent decrease in cell viability.
MCF7	Estrogen Receptor-Positive	~750	Demonstrates broad activity across different breast cancer subtypes.
SKBR3	HER2-Positive	>1000	Shows variable sensitivity among different breast cancer cell lines.
BT549	Triple-Negative Breast Cancer	~750
T47D	Estrogen Receptor-Positive	>1000
ZR-75-1	Estrogen Receptor-Positive	>1000
CAL51	Triple-Negative Breast Cancer	~750
hTERT-RPE-1	Non-transformed	>1000	Exhibits lower toxicity in non-cancerous cells, suggesting a potential therapeutic window.

Table 2: Cellular Effects of FR054 Treatment

Parameter	Cell Line	Treatment	Result
UDP-GlcNAc Levels	MDA-MB-231	500 µM FR054 for 30 minutes	~50% reduction in intracellular UDP-GlcNAc levels.[1]
N-linked Glycosylation	MDA-MB-231	250 µM FR054 for 24 hours	Significant reduction in highly branched N-glycans.[1]
Apoptosis (Caspase 3/7 Activity)	MDA-MB-231	500 µM FR054 for 48 hours	~2.5-fold increase in caspase 3/7 activity.
Cell Viability	MDA-MB-231	0.5-1 mM FR054 for 48 hours	Reduced viability and a significant increase in apoptosis.[2]

Table 3: In Vivo Efficacy of FR054 in a Xenograft Model

Animal Model	Treatment Regimen	Result
MDA-MB-231 Xenograft in Nude Mice	1000 mg/kg FR054, intraperitoneal injection	Fractionated dose (500 mg/kg twice daily) showed higher antitumor efficacy compared to a single daily dose.[2] The treatment was well-tolerated with no significant body weight loss observed.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the key signaling pathways affected by FR054 and a typical experimental workflow for its evaluation.

Figure 1. The Hexosamine Biosynthetic Pathway and the inhibitory action of (6R)-FR054 on PGM3.

Figure 2. Activation of the Unfolded Protein Response (UPR) leading to apoptosis following FR054-induced reduction in N-linked glycosylation.

Figure 3. A generalized experimental workflow for evaluating the effects of (6R)-FR054.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of FR054's effects.

Cell Culture and FR054 Treatment

• Cell Lines: Human breast cancer cell lines (e.g., MDA-MB-231, MCF7) are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 2 mM L-glutamine, and 1% penicillin-streptomycin. Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• FR054 Preparation: FR054 is dissolved in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), to create a stock solution. The stock solution is then diluted in culture medium to the desired final concentrations for treatment. Control cells are treated with an equivalent amount of the vehicle (DMSO).

Cell Viability Assay (Trypan Blue Exclusion)

• Seed cells in 6-well plates and allow them to adhere overnight.

• Treat cells with varying concentrations of FR054 or vehicle control for the desired duration (e.g., 24, 48, 72 hours).

• After treatment, detach the cells using trypsin-EDTA.

• Centrifuge the cell suspension and resuspend the pellet in a known volume of culture medium.

• Mix an aliquot of the cell suspension with an equal volume of 0.4% Trypan Blue solution.

• Count the number of viable (unstained) and non-viable (blue) cells using a hemocytometer.

• Calculate cell viability as (number of viable cells / total number of cells) x 100%.

Apoptosis Assay (Caspase-Glo 3/7 Assay)

• Seed cells in a white-walled 96-well plate and allow them to adhere.

• Treat cells with FR054 or vehicle control for the specified time.

• Equilibrate the plate to room temperature.

• Add Caspase-Glo 3/7 Reagent to each well, mixing gently.

• Incubate the plate at room temperature for 1-2 hours, protected from light.

• Measure the luminescence of each sample using a plate-reading luminometer.

• The luminescent signal is proportional to the amount of caspase 3/7 activity.

Analysis of N-linked Glycosylation (Lectin Blotting)

• After FR054 treatment, lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA protein assay.

• Separate equal amounts of protein from each sample by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with a suitable blocking buffer (e.g., 3% BSA in TBST) for 1 hour at room temperature.

• Incubate the membrane with a biotinylated lectin specific for certain N-glycan structures, such as Phaseolus vulgaris leucoagglutinin (PHA-L) for β1,6-branched complex N-glycans, overnight at 4°C.

• Wash the membrane with TBST and then incubate with streptavidin-horseradish peroxidase (HRP) conjugate for 1 hour at room temperature.

• After further washing, detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Quantification of Intracellular UDP-GlcNAc (HPLC)

While a specific detailed protocol from the primary FR054 literature is not available, a general approach involves:

• Rapidly harvest and quench the metabolism of FR054-treated and control cells, often using cold methanol.

• Extract polar metabolites using a suitable solvent system (e.g., a mixture of methanol, chloroform, and water).

• Separate the aqueous phase containing the nucleotide sugars.

• Analyze the aqueous extract by high-performance liquid chromatography (HPLC), often using an anion-exchange column.

• Detect and quantify UDP-GlcNAc by UV absorbance at 262 nm, comparing the peak area to a standard curve of known UDP-GlcNAc concentrations.

In Vivo Xenograft Tumor Model

• Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10^6 MDA-MB-231 cells in Matrigel) into the flank of immunocompromised mice (e.g., nude mice).

• Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).

• Randomize the mice into treatment and control groups.

• Administer FR054 (e.g., 1000 mg/kg, intraperitoneally) or vehicle control daily or as per the desired schedule.

• Measure tumor dimensions with calipers and monitor the body weight of the mice regularly.

• Calculate tumor volume using the formula: (length x width²) / 2.

• At the end of the study, euthanize the mice and excise the tumors for further analysis.

Concluding Remarks

(6R)-FR054 is a potent and specific inhibitor of PGM3, leading to a significant reduction in N-linked glycosylation through the depletion of UDP-GlcNAc. This mechanism of action triggers ER stress and apoptosis in cancer cells, demonstrating promising anti-tumor activity both in vitro and in vivo. The data and protocols presented in this guide provide a comprehensive resource for researchers and drug development professionals interested in targeting the Hexosamine Biosynthetic Pathway as a novel therapeutic strategy. Further investigation into the detailed structural changes of the N-glycome upon FR054 treatment using mass spectrometry is warranted to fully elucidate its molecular impact. Additionally, clarification of the specific stereoisomer used in foundational studies will be critical for future development.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational Research on FR054 and its Analogues: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the foundational research on FR054, a novel inhibitor of phosphoglucomutase 3 (PGM3), and the rationale for the development of its analogues. FR054 targets the Hexosamine Biosynthesis Pathway (HBP), a critical metabolic route implicated in cancer progression.

Introduction to FR054 and the Hexosamine Biosynthesis Pathway

The Hexosamine Biosynthesis Pathway (HBP) is a crucial metabolic pathway that utilizes glucose to produce UDP-N-acetylglucosamine (UDP-GlcNAc), a fundamental building block for N-linked and O-linked glycosylation of proteins. In cancer cells, there is often an increased flux through the HBP, leading to aberrant glycosylation patterns that contribute to tumor growth, metastasis, and therapeutic resistance.[1][2]

FR054 is a novel, potent, and specific inhibitor of PGM3, a key enzyme in the HBP.[3][4] By targeting PGM3, FR054 effectively reduces the levels of UDP-GlcNAc, leading to decreased protein glycosylation and subsequent anti-cancer effects.[3][4] Research has demonstrated its efficacy in various cancer models, including breast and pancreatic cancer.[3][4][5]

Mechanism of Action of FR054

FR054 is a glycomimetic compound designed to mimic the substrate of PGM3, N-acetylglucosamine-6-phosphate.[5] It acts as a competitive inhibitor, binding to the active site of PGM3 and preventing the conversion of N-acetylglucosamine-6-phosphate to N-acetylglucosamine-1-phosphate. This inhibition leads to a significant reduction in the intracellular pool of UDP-GlcNAc. The primary downstream effects of FR054's mechanism of action include:

• Inhibition of Protein Glycosylation: Reduced UDP-GlcNAc levels lead to decreased N- and O-linked glycosylation of proteins, affecting their function and localization.[3]

• Induction of Endoplasmic Reticulum (ER) Stress: The accumulation of misfolded glycoproteins due to impaired glycosylation triggers the Unfolded Protein Response (UPR) and ER stress.[3]

• Generation of Reactive Oxygen Species (ROS): Prolonged ER stress can lead to the production of ROS, contributing to oxidative stress and apoptosis.[3]

• Induction of Apoptosis: The culmination of these cellular stresses leads to programmed cell death in cancer cells.[3]

• Synergistic Effects with Other Therapies: FR054 has been shown to enhance the efficacy of other anti-cancer agents, such as gemcitabine (B846) and erastin (B1684096), by sensitizing cancer cells to their effects.[4][5][6]

Quantitative Data on FR054 Activity

The following tables summarize the key quantitative data from foundational research on FR054.

Table 1: In Vitro Activity of FR054 in Cancer Cell Lines

Cell Line	Cancer Type	Assay	Concentration	Effect	Reference
MDA-MB-231	Triple-Negative Breast Cancer	Proliferation Assay	0.25 - 1 mM	Dose-dependent decrease in cell survival	[3]
MDA-MB-231	Triple-Negative Breast Cancer	Adhesion Assay	250 µM	Reduction in cell adhesion	[3]
MDA-MB-231	Triple-Negative Breast Cancer	Migration Assay	250 µM	Reduction in cell migration	[3]
MiaPaCa-2	Pancreatic Ductal Adenocarcinoma	Proliferation Assay	Not specified	Decrease in cell proliferation	[5][6]
BxPC3	Pancreatic Ductal Adenocarcinoma	Proliferation Assay	Not specified	Decrease in cell proliferation	[5][6]

Table 2: In Vivo Activity of FR054

Animal Model	Cancer Type	Dosage	Administration Route	Effect	Reference
Xenograft mice (MDA-MB-231)	Triple-Negative Breast Cancer	Not specified	Not specified	Suppression of tumor growth	[3]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the foundational research of FR054.

Cellular Thermal Shift Assay (CETSA) for PGM3 Target Engagement

CETSA is a biophysical assay used to verify the engagement of a compound with its target protein in a cellular environment. The principle is based on the ligand-induced thermal stabilization of the target protein.[7][8][9][10]

Protocol:

• Cell Treatment: Treat cultured cancer cells (e.g., MDA-MB-231) with FR054 at various concentrations or a vehicle control (DMSO) for a specified time (e.g., 1 hour) at 37°C.

• Heat Challenge: Aliquot the cell suspensions into PCR tubes and subject them to a temperature gradient (e.g., 40°C to 70°C in 3°C increments) for 3 minutes using a thermal cycler. Immediately cool the tubes on ice for 3 minutes.[7]

• Cell Lysis: Lyse the cells by adding a suitable lysis buffer containing protease and phosphatase inhibitors. Incubate on ice for 30 minutes with periodic vortexing.[7]

• Centrifugation: Clarify the cell lysates by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.[7]

• Protein Quantification and Analysis:

  • Collect the supernatant containing the soluble protein fraction.

  • Determine the protein concentration of each sample using a standard protein assay (e.g., BCA assay).

  • Normalize the protein concentrations across all samples.

  • Analyze the samples by SDS-PAGE and Western blotting using a primary antibody specific for PGM3.

• Data Analysis:

  • Quantify the band intensities for PGM3 from the Western blots.

  • Plot the normalized band intensity against the corresponding temperature to generate melt curves for both the vehicle- and FR054-treated samples. A shift in the melt curve to a higher temperature in the presence of FR054 indicates target engagement and stabilization of PGM3.

HPLC Measurement of UDP-GlcNAc

This protocol outlines the procedure for quantifying intracellular UDP-GlcNAc levels using High-Performance Liquid Chromatography (HPLC).

Protocol:

• Cell Extraction:

  • Treat cells with FR054 or vehicle control for the desired time.

  • Harvest the cells and perform a metabolite extraction using a suitable method, such as a methanol-chloroform-water extraction, to separate polar metabolites.[11]

• Sample Preparation:

  • Dry the polar metabolite extracts under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extracts in a mobile phase-compatible solvent.

• HPLC Analysis:

  • Inject the prepared samples onto an appropriate HPLC column for nucleotide sugar analysis (e.g., a hydrophilic interaction liquid chromatography - HILIC - column).

  • Use a suitable mobile phase gradient to separate UDP-GlcNAc from other cellular metabolites.[12] An example mobile phase could consist of an aqueous buffer and an organic solvent like acetonitrile.[12]

  • Detect UDP-GlcNAc using a mass spectrometer (MS) for accurate quantification.[12]

• Data Analysis:

  • Generate a standard curve using known concentrations of a UDP-GlcNAc standard.

  • Quantify the UDP-GlcNAc levels in the cell extracts by comparing their peak areas to the standard curve.

  • Normalize the UDP-GlcNAc levels to the total protein concentration or cell number of the corresponding sample.

Western Blot Analysis of O-GlcNAcylation

This protocol describes the detection of global O-GlcNAcylation levels in cells treated with FR054.

Protocol:

• Cell Lysis:

  • Treat cells with FR054 or vehicle control.

  • Lyse the cells in a radioimmunoprecipitation assay (RIPA) buffer or a similar lysis buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA assay or a similar method.

• SDS-PAGE and Protein Transfer:

  • Separate equal amounts of protein from each sample on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for O-GlcNAc (e.g., anti-O-GlcNAc monoclonal antibody) overnight at 4°C.[1]

  • Wash the membrane several times with TBST.

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence imaging system.

• Loading Control: To ensure equal protein loading, probe the same membrane with an antibody against a housekeeping protein (e.g., β-actin or GAPDH).

ROS Detection using DCFH-DA and MitoSOX

This protocol details the measurement of total cellular ROS and mitochondrial superoxide (B77818) using the fluorescent probes 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) and MitoSOX Red, respectively.

Protocol:

• Cell Seeding and Treatment:

  • Seed cells in a suitable format (e.g., 24-well plate or chamber slides).

  • Treat the cells with FR054, a positive control for ROS induction (e.g., rotenone (B1679576) or H₂O₂), or a vehicle control for the desired time.

• Probe Incubation:

  • For total ROS (DCFH-DA): Remove the treatment medium and wash the cells with warm PBS. Add DCFH-DA working solution (e.g., 10-20 µM in serum-free medium) and incubate for 30 minutes at 37°C in the dark.[2][13][14]

  • For mitochondrial superoxide (MitoSOX): Remove the treatment medium and wash the cells with warm HBSS. Add MitoSOX Red working solution (e.g., 5 µM in HBSS) and incubate for 10-30 minutes at 37°C in the dark.[14][15]

• Washing: After incubation, remove the probe solution and wash the cells gently with warm PBS or HBSS to remove excess probe.[13][14]

• Detection and Analysis:

  • Fluorescence Microscopy: Image the cells using a fluorescence microscope with appropriate filter sets (e.g., GFP channel for DCF, the oxidized form of DCFH).

  • Flow Cytometry: Detach the cells using trypsin, resuspend them in PBS, and analyze the fluorescence intensity using a flow cytometer.[2][14]

• Data Quantification: Quantify the fluorescence intensity from the images or flow cytometry data. Normalize the ROS levels of the treated samples to the vehicle control.

FR054 Analogues: Rationale for Development

While FR054 has shown promising anti-cancer activity, a significant drawback is its chemical liability. The oxazoline (B21484) ring in FR054 is susceptible to hydrolysis in aqueous environments, which can lead to instability and reduced efficacy.[16] This has prompted the design and synthesis of FR054 analogues with improved chemical stability.

The primary strategy for developing more stable analogues involves modifying the oxazoline ring. Proposed modifications include:

• Substitution of the ring oxygen: Replacing the oxygen atom in the five-membered ring with a methylene (B1212753) group (a carbocycle) or a sulfur atom (a thiazoline).[16] These changes are intended to increase the stability of the ring structure while maintaining the necessary interactions with the PGM3 active site.

The development of these analogues aims to produce drug candidates with improved pharmacokinetic properties and greater potential for clinical translation.

Visualizations

Signaling Pathway

References

• 1. assets.fishersci.com [assets.fishersci.com]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of HBP by targeting PGM3 enzyme as new anticancer therapy [boa.unimib.it]
• 5. Frontiers | PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response [frontiersin.org]
• 6. PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pelagobio.com [pelagobio.com]
• 11. Protocol for quantification of UDP-GlcNAc using an enzymatic microplate assay - PMC [pmc.ncbi.nlm.nih.gov]
• 12. LCMS Method for Analysis of N-Acetylglucosamine-6-phosphate and N-Acetylglucosamine-1-phosphate on Newcrom B Column | SIELC Technologies [sielc.com]
• 13. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Methods for Detection of Mitochondrial and Cellular Reactive Oxygen Species - PMC [pmc.ncbi.nlm.nih.gov]
• 16. btbs.unimib.it [btbs.unimib.it]

(6R)-FR054: A Technical Guide for Researchers

CAS Number: 10378-06-0

This technical guide provides an in-depth overview of (6R)-FR054, a stereoisomer of the potent Hexosamine Biosynthetic Pathway (HBP) inhibitor, FR054. This document is intended for researchers, scientists, and professionals in drug development interested in the chemical properties and biological context of this compound.

Introduction

(6R)-FR054 is the (6R)-diastereomer of FR054, a small molecule inhibitor of Phosphoglucomutase 3 (PGM3), a critical enzyme in the Hexosamine Biosynthetic Pathway. While the corresponding (6S)-isomer, FR054 (CAS: 35954-65-5), has been identified as a potent inhibitor of PGM3 with significant anti-cancer effects, (6R)-FR054 is characterized as the less active isomer. Due to its reduced biological activity, (6R)-FR054 serves as an important negative control in experiments to ensure that the observed effects of the (6S)-isomer are specific to the inhibition of PGM3 and not due to off-target effects.

Chemical and Physical Properties

The fundamental chemical and physical properties of (6R)-FR054 are summarized in the table below. These properties are essential for its handling, formulation, and use in experimental settings.

Property	Value	Reference
CAS Number	10378-06-0	[1][2]
Molecular Formula	C₁₄H₁₉NO₈	[1][2]
Molecular Weight	329.31 g/mol	[1][2]
Exact Mass	329.1111 u	[1][2]
IUPAC Name	(3aR,5R,6R,7R,7aR)-5-(acetoxymethyl)-2-methyl-3a,5,6,7,7a-hexahydro-4H-pyrano[3,2-d]oxazole-6,7-diyl diacetate	[1][2]
Canonical SMILES	CC1=N[C@H]2--INVALID-LINK--COC(=O)C)OC(=O)C">C@HOC(=O)C	[1][2]
InChI Key	WZFQZRLQMXZMJA-RGDJUOJXSA-N	[1][2]
Appearance	Semi-solid, waxy solid, or viscous solid	[2]
Storage Conditions	Short term (days to weeks) at 0-4 °C; Long term (months to years) at -20 °C. Should be stored in a dry and dark environment.	[1][2]
Purity	Typically >98%	[2]

Biological Context: The Hexosamine Biosynthetic Pathway and PGM3

To understand the significance of (6R)-FR054 as a research tool, it is crucial to understand the biological pathway its active isomer targets.

The Hexosamine Biosynthetic Pathway (HBP) is a metabolic pathway that utilizes glucose to produce UDP-N-acetylglucosamine (UDP-GlcNAc). UDP-GlcNAc is a vital building block for N-linked and O-linked glycosylation of proteins and lipids, processes that are essential for proper protein folding, stability, localization, and function.

PGM3 (Phosphoglucomutase 3) , also known as N-acetylglucosamine-phosphate mutase, is a key enzyme in the HBP. It catalyzes the conversion of N-acetylglucosamine-6-phosphate to N-acetylglucosamine-1-phosphate. This step is critical for the subsequent synthesis of UDP-GlcNAc.

Inhibition of PGM3 by the active (6S)-isomer, FR054, leads to a depletion of UDP-GlcNAc. This has profound downstream effects, particularly in cancer cells which often exhibit an elevated HBP flux to support their high rates of proliferation and survival.

Signaling Pathway of PGM3 Inhibition

The inhibition of PGM3 by FR054 disrupts cellular homeostasis, leading to Endoplasmic Reticulum (ER) stress and the activation of the Unfolded Protein Response (UPR). The following diagram illustrates this pathway.

References

• 1. Lack of interference by the unnatural isomer of 5-formyltetrahydrofolate with the effects of the natural isomer in leucovorin preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Diastereomerically Pure 6 R- and 6 S-3'-Aza-2'-18F-Fluoro-5-Methyltetrahydrofolates Show Unprecedentedly High Uptake in Folate Receptor-Positive KB Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]

Early Efficacy of (6R)-FR054: A Technical Guide for Researchers

An In-depth Analysis of Preclinical Data on a Novel PGM3 Inhibitor

This technical guide provides a comprehensive overview of the early efficacy studies of (6R)-FR054, a novel inhibitor of phosphoglucomutase-3 (PGM3), a key enzyme in the Hexosamine Biosynthetic Pathway (HBP). This document is intended for researchers, scientists, and drug development professionals interested in the preclinical evaluation of this compound as a potential anti-cancer agent. The information presented herein is compiled from various preclinical studies and focuses on the compound's effects on breast and pancreatic cancer models.

Mechanism of Action

(6R)-FR054 functions as a competitive inhibitor of PGM3, an enzyme that plays a crucial role in the HBP. By targeting PGM3, (6R)-FR054 disrupts the normal flux of this pathway, leading to a reduction in the biosynthesis of uridine (B1682114) diphosphate (B83284) N-acetylglucosamine (UDP-GlcNAc). This depletion of UDP-GlcNAc has significant downstream consequences, including the impairment of protein N- and O-glycosylation. The disruption of these critical post-translational modifications leads to an accumulation of misfolded proteins in the endoplasmic reticulum (ER), triggering a cellular stress response known as the Unfolded Protein Response (UPR). Sustained activation of the UPR ultimately culminates in apoptotic cell death.[1][2][3][4][5]

In Vitro Efficacy

Early studies have demonstrated the potent anti-proliferative and pro-apoptotic effects of (6R)-FR054 across a panel of breast cancer cell lines.

Cell Viability

Treatment with (6R)-FR054 has been shown to significantly reduce the viability of various breast cancer cell lines in a dose-dependent manner. The table below summarizes the observed effects on cell viability after 48 hours of treatment.

Cell Line	Type	Approximate Viability at 0.5 mM FR054 (%)	Approximate Viability at 1 mM FR054 (%)
MDA-MB-231	Triple-Negative Breast Cancer	~60%	~40%
MCF-7	Estrogen Receptor-Positive	~50%	~30%
T-47D	Estrogen Receptor-Positive	~45%	~25%
SK-BR-3	HER2-Positive	~55%	~35%
BT-474	HER2-Positive	~50%	~30%
ZR-75-1	Estrogen Receptor-Positive	~40%	~20%
Hs578T	Triple-Negative Breast Cancer	~65%	~45%

Induction of Apoptosis

(6R)-FR054 has been demonstrated to be a potent inducer of apoptosis in breast cancer cells. In MDA-MB-231 cells, treatment with 1 mM (6R)-FR054 for 48 hours resulted in a significant increase in the apoptotic cell population, as determined by Annexin V and Propidium Iodide (PI) staining.

Treatment	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
Control (Vehicle)	~5%	~3%
1 mM (6R)-FR054 (48h)	~25%	~15%

In Vivo Efficacy

The anti-tumorigenic potential of (6R)-FR054 has been evaluated in a preclinical xenograft model using MDA-MB-231 human breast cancer cells implanted in immunodeficient mice. While specific day-to-day tumor volume data is not publicly available in a tabular format, studies report that intraperitoneal administration of (6R)-FR054 leads to a significant suppression of tumor growth compared to vehicle-treated control animals.[4]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways affected by (6R)-FR054 and a typical experimental workflow for its evaluation.

Caption: Mechanism of action of (6R)-FR054.

Caption: Experimental workflow for evaluating (6R)-FR054 efficacy.

Caption: FR054-induced Unfolded Protein Response signaling.

Experimental Protocols

The following are generalized protocols for key experiments used in the evaluation of (6R)-FR054. Researchers should optimize these protocols for their specific experimental conditions.

Cell Viability (MTT) Assay

• Cell Seeding: Seed breast cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of (6R)-FR054 (e.g., 0.1, 0.5, 1, 2.5, 5 mM) and a vehicle control.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Apoptosis Assay (Annexin V/PI Staining)

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with (6R)-FR054 as described above.

• Cell Harvesting: After treatment, harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Western Blot Analysis for UPR Markers

• Cell Lysis: After treatment with (6R)-FR054, wash the cells with cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer them to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies against UPR markers (e.g., anti-PERK, anti-phospho-eIF2α, anti-ATF4, anti-CHOP) and a loading control (e.g., anti-β-actin or anti-GAPDH). Recommended starting dilutions are typically 1:1000.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody (1:2000 to 1:5000 dilution) for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

In Vivo Xenograft Study

• Cell Implantation: Subcutaneously inject approximately 5 x 10^6 MDA-MB-231 cells suspended in Matrigel into the flank of female athymic nude mice.

• Tumor Growth: Allow the tumors to reach a palpable size (e.g., 100-150 mm³).

• Treatment: Randomize the mice into treatment and control groups. Administer (6R)-FR054 (e.g., via intraperitoneal injection) at a predetermined dose and schedule. The control group receives the vehicle.

• Monitoring: Measure tumor volume with calipers every 2-3 days and monitor the body weight of the mice.

• Endpoint: At the end of the study (e.g., after 3-4 weeks or when tumors reach a maximum allowed size), euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, immunohistochemistry).

References

• 1. Frontiers | PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response - PubMed [pubmed.ncbi.nlm.nih.gov]

The Impact of (6R)-FR054 on Cancer Cell Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(6R)-FR054 is a novel small molecule inhibitor targeting N-acetylglucosamine-phosphate mutase (PGM3), a critical enzyme in the Hexosamine Biosynthetic Pathway (HBP).[1][2] Cancer cells often exhibit an upregulated HBP to support aberrant protein glycosylation, which is essential for tumor progression, proliferation, and metastasis.[1][3] By competitively inhibiting PGM3, FR054 disrupts this pathway, leading to a cascade of events that collectively impair cancer cell metabolism, induce cellular stress, and trigger apoptosis. This document provides a comprehensive technical overview of the mechanism of action of (6R)-FR054, its quantifiable effects on cancer cells, detailed experimental protocols for key assays, and visual representations of the affected signaling pathways.

Core Mechanism of Action: PGM3 Inhibition

(6R)-FR054 functions as a competitive inhibitor of PGM3, an enzyme that catalyzes the conversion of N-acetylglucosamine-6-phosphate (GlcNAc-6-P) to N-acetylglucosamine-1-phosphate (GlcNAc-1-P).[4][5] This reaction is a pivotal step in the HBP, which ultimately produces uridine (B1682114) diphosphate (B83284) N-acetylglucosamine (UDP-GlcNAc), the donor substrate for N-linked and O-linked glycosylation (O-GlcNAcylation) of proteins.[1][6] In various cancers, including breast and pancreatic cancer, the HBP is hyperactive, making PGM3 a promising therapeutic target.[1][7][8] Inhibition of PGM3 by FR054 leads to a rapid reduction in intracellular UDP-GlcNAc levels, thereby impairing the proper glycosylation of numerous proteins essential for cancer cell function.[9]

Caption: Mechanism of (6R)-FR054 action on the Hexosamine Biosynthetic Pathway.

Downstream Cellular Impacts of PGM3 Inhibition

The disruption of protein glycosylation by FR054 initiates several interconnected cellular stress responses, culminating in cell cycle arrest and apoptosis.

Endoplasmic Reticulum (ER) Stress and the Unfolded Protein Response (UPR)

N-linked glycosylation is critical for the proper folding of proteins within the endoplasmic reticulum. The reduction in UDP-GlcNAc levels caused by FR054 leads to an accumulation of misfolded and unfolded proteins in the ER, a condition known as ER stress.[9][10] This triggers the Unfolded Protein Response (UPR), a signaling network designed to restore proteostasis.[11][12] However, prolonged and severe ER stress, as induced by FR054, shifts the UPR towards a pro-apoptotic outcome.[9] The UPR is mediated by three main sensor proteins: IRE1α, PERK, and ATF6.[11][12] Chronic activation of these sensors, particularly the PERK-ATF4 axis, leads to the upregulation of the pro-apoptotic transcription factor CHOP, a key event in FR054-induced cell death.[9][13]

Caption: Logical workflow from FR054 treatment to apoptosis via ER stress.

Generation of Reactive Oxygen Species (ROS)

A significant consequence of FR054 treatment is the accumulation of intracellular Reactive Oxygen Species (ROS).[1][3] The precise mechanism linking HBP inhibition to ROS production is multifaceted, but it is strongly associated with the UPR and mitochondrial dysfunction.[14] ER stress can lead to an imbalance in cellular redox homeostasis, promoting ROS generation.[15] This increase in oxidative stress further damages cellular components and contributes to the activation of apoptotic pathways.[2][16] The impaired survival of cancer cells following FR054 treatment is directly associated with this accumulation of intracellular ROS.[1][3]

Inhibition of EGFR Signaling and Other Kinase Pathways

FR054 treatment has been shown to inhibit Epidermal Growth Factor Receptor (EGFR) signaling.[8] EGFR is a receptor tyrosine kinase whose proper glycosylation is essential for its stability, localization to the cell membrane, and signaling function. By impairing N-glycosylation, FR054 can lead to reduced EGFR activation and attenuation of downstream pro-survival pathways like the PI3K/Akt pathway.[9]

Caption: Overview of signaling pathways impacted by FR054.

Quantitative Data Presentation

The anti-cancer effects of (6R)-FR054 have been quantified across various cell lines and in vivo models.

Table 1: In Vitro Efficacy of FR054

Cell Line	Cancer Type	Assay	Concentration	Duration	Effect	Reference
MDA-MB-231	Triple-Negative Breast	Proliferation/Apoptosis	0.5 - 1 mM	24-48 h	Significant decrease in viability and increase in apoptosis	[17]
MDA-MB-231	Triple-Negative Breast	Glycosylation	250 µM	24 h	Efficiently affects N- and O-glycosylation levels	[17]
Multiple Breast	Breast Cancer	Proliferation/Survival	250 µM - 1 mM	48 h	Dose-dependent decrease in proliferation and survival	[3]
Pancreatic (PC)	Pancreatic Cancer	Proliferation/Survival	Not Specified	Not Specified	Dramatic decrease in cell proliferation and survival	[8][18]
Glioblastoma (GBM)	Glioblastoma	Combination Therapy	Not Specified	Not Specified	Synergistic inhibitory effects with Temozolomide (TMZ)	[10]

Table 2: In Vivo Efficacy of FR054

Animal Model	Cancer Type	Dosage	Administration	Effect	Reference
MDA-MB-231 Xenograft Mice	Triple-Negative Breast	1000 mg/kg	IP (single or fractionated)	Suppresses tumor growth; higher efficacy with fractionated dose	[17]
Orthotopic Xenograft Mice	Glioblastoma	Not Specified	Not Specified	Significantly suppressed tumor progression (with TMZ)	[10]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are protocols for key experiments used to characterize the effects of FR054.

Cell Viability and Proliferation (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

• Cell Seeding: Plate cancer cells (e.g., MDA-MB-231) in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Treat cells with various concentrations of FR054 (e.g., 0.1 µM to 1 mM) or vehicle control (DMSO) for specified time points (e.g., 24, 48, 72 hours).

• MTT Addition: Add 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. IC50 values can be determined using non-linear regression analysis.[19][20]

Apoptosis Detection (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[4][21]

• Cell Treatment: Culture and treat cells with FR054 as described for the viability assay.

• Cell Harvesting: After treatment, collect both adherent and floating cells. Wash the cells twice with ice-cold PBS.

• Staining: Resuspend the cells in 1X Annexin V Binding Buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry within one hour.

• Analysis: Quantify the percentage of cells in each quadrant: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+).

Target Engagement (Cellular Thermal Shift Assay - CETSA)

CETSA confirms the direct binding of FR054 to its target protein, PGM3, in a cellular context by measuring changes in the protein's thermal stability.[8][22][23]

• Cell Treatment: Treat intact cells (e.g., HEK293T) with FR054 or vehicle control for 1 hour at 37°C.

• Heat Shock: Aliquot the cell suspensions into PCR tubes and heat them across a temperature gradient (e.g., 40°C to 60°C) for 3 minutes using a thermocycler, followed by cooling for 3 minutes at 4°C.

• Cell Lysis: Lyse the cells by freeze-thaw cycles (e.g., three cycles of freezing in liquid nitrogen and thawing at 25°C).

• Centrifugation: Separate the soluble protein fraction (supernatant) from the precipitated, denatured proteins by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

• Protein Analysis: Collect the supernatant and analyze the amount of soluble PGM3 remaining at each temperature using Western Blotting or ELISA.

• Data Analysis: Plot the amount of soluble PGM3 as a function of temperature. A shift in the melting curve to a higher temperature in the FR054-treated sample compared to the control indicates target engagement and stabilization.

Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Metabolite Quantification (UDP-GlcNAc by HPLC)

High-Performance Liquid Chromatography (HPLC) is used to quantify the intracellular concentration of key metabolites like UDP-GlcNAc.[24]

• Cell Culture and Lysis: Culture and treat cells with FR054 for a short duration (e.g., 30 minutes). Lyse the cells and extract polar metabolites using a cold solvent mixture (e.g., methanol/acetonitrile (B52724)/water).

• Sample Preparation: Centrifuge the lysate to remove cell debris and proteins. Collect the supernatant containing the metabolites.

• Chromatography: Inject the metabolite extract onto an HPLC system equipped with a suitable column (e.g., an amide column for hydrophilic interaction liquid chromatography).[6]

• Separation: Use a gradient of mobile phases (e.g., water and acetonitrile with an ammonium-based buffer) to separate UDP-GlcNAc from other cellular components.

• Detection: Detect and quantify UDP-GlcNAc using a mass spectrometer (LC-MS) or a UV detector.

• Quantification: Calculate the concentration of UDP-GlcNAc by comparing its peak area to that of a known standard curve. Normalize the results to cell number or total protein content.

Conclusion and Future Directions

(6R)-FR054 represents a targeted therapeutic strategy that exploits the metabolic vulnerability of cancer cells dependent on the Hexosamine Biosynthetic Pathway. Its mechanism of action, centered on PGM3 inhibition, triggers a potent anti-tumor response through the induction of ER stress, ROS production, and apoptosis. The quantitative data and established protocols outlined in this guide provide a solid foundation for further preclinical and clinical investigation. Future research should focus on identifying predictive biomarkers for FR054 sensitivity, exploring its synergistic potential with other anti-cancer agents, and optimizing its chemical stability and delivery for enhanced therapeutic efficacy.[4][10]

References

• 1. researchgate.net [researchgate.net]
• 2. Reactive oxygen species in cancer: Current findings and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. btbs.unimib.it [btbs.unimib.it]
• 5. LCMS Method for Analysis of N-Acetylglucosamine-6-phosphate and N-Acetylglucosamine-1-phosphate on Newcrom B Column | SIELC Technologies [sielc.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. The HBP Pathway Inhibitor FR054 Enhances Temozolomide Sensitivity in Glioblastoma Cells by Promoting Ferroptosis and Inhibiting O‐GlcNAcylation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mechanism, regulation and functions of the unfolded protein response - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Impact of the ER Unfolded Protein Response on Cancer Initiation and Progression: Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Oxidative cell death in cancer: mechanisms and therapeutic opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. The double-edged roles of ROS in cancer prevention and therapy [thno.org]
• 17. medchemexpress.com [medchemexpress.com]
• 18. Inhibition of HBP by targeting PGM3 enzyme as new anticancer therapy [boa.unimib.it]
• 19. Cytotoxic Activity of the Mesoionic Compound MIH 2.4Bl in Breast Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Effect of parthenolide on growth and apoptosis regulatory genes of human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Programmed cell death detection methods: a systematic review and a categorical comparison - PMC [pmc.ncbi.nlm.nih.gov]
• 22. benchchem.com [benchchem.com]
• 23. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]

Unraveling the Genesis of (6R)-FR054: A Deep Dive into its Biosynthetic Origins

For Researchers, Scientists, and Drug Development Professionals

This technical guide illuminates the intricate biosynthetic pathway of (6R)-FR054, a potent phosphonate (B1237965) antibiotic with significant therapeutic potential. While the designation "(6R)-FR054" is not commonly found in scientific literature, the context of phosphonate antibiotics strongly suggests it refers to a stereoisomer of a compound within the FR-900098 family. FR-900098 is a well-characterized antimalarial agent, and its biosynthesis provides a comprehensive framework for understanding the origins of related phosphonate compounds. This document will delve into the enzymatic machinery and genetic architecture responsible for the synthesis of this class of molecules, presenting quantitative data and detailed experimental protocols for key investigative steps.

The Biosynthetic Blueprint of FR-900098

The biosynthesis of FR-900098, a structural analogue of the antibiotic fosfomycin (B1673569), is a multi-step enzymatic cascade originating from a primary metabolite, phosphoenolpyruvate (B93156) (PEP). The pathway is orchestrated by a dedicated gene cluster, often referred to as the phn operon in various microorganisms. While different organisms like Streptomyces and Pseudomonas have evolved distinct strategies for fosfomycin synthesis, the initial and final steps show remarkable conservation.[1][2][3][4]

The biosynthesis of FR-900098 in Streptomyces rubellomurinus involves a series of reactions analogous to portions of the tricarboxylic acid (TCA) cycle.[5] The entire pathway has been successfully reconstructed in Escherichia coli, facilitating detailed study of the enzymatic steps and enabling metabolic engineering efforts to enhance production.[6]

Table 1: Key Enzymes and Intermediates in the FR-900098 Biosynthetic Pathway

Step	Precursor	Enzyme	Product	Gene (in S. rubellomurinus)
1	Phosphoenolpyruvate (PEP)	PEP mutase	Phosphonopyruvate (PnPy)	frbA
2	Phosphonopyruvate (PnPy) + Acetyl-CoA	Homocitrate synthase-like	2-Phosphonomethylmalate (PMM)	frbC
3	2-Phosphonomethylmalate (PMM)	Aconitase-like	(2R,3S)-2-hydroxy-3-phosphonomethylsuccinate	frbD
4	(2R,3S)-2-hydroxy-3-phosphonomethylsuccinate	Isocitrate dehydrogenase-like	3-(phosphonomethyl)-2-oxosuccinate	frbB
5	3-(phosphonomethyl)-2-oxosuccinate	α-ketoglutarate decarboxylase-like	3-phosphonopropionyl-coenzyme A	frbE
6	3-phosphonopropionyl-coenzyme A	Acyl-CoA dehydrogenase-like	3-phosphonacryloyl-coenzyme A	frbF
7	3-phosphonacryloyl-coenzyme A	Enoyl-CoA hydratase-like	3-hydroxy-3-phosphonopropionyl-coenzyme A	frbG
8	3-hydroxy-3-phosphonopropionyl-coenzyme A	Aldehyde dehydrogenase-like	3-phosphonopropionaldehyde	frbH
9	3-phosphonopropionaldehyde	Alcohol dehydrogenase-like	3-phosphonopropanol	frbI
10	3-phosphonopropanol	N-acetyltransferase-like	O-acetyl-3-phosphonopropanol	frbJ
11	O-acetyl-3-phosphonopropanol	Hydroxylamine transferase-like	3-(N-acetyl-N-hydroxyamino)propylphosphonic acid (FR-900098)	frbK

Experimental Protocols: Elucidating the Pathway

The characterization of the FR-900098 biosynthetic pathway has relied on a combination of genetic, biochemical, and analytical techniques. Below are representative protocols for key experiments.

2.1. Heterologous Expression and In Vitro Reconstitution of Biosynthetic Enzymes

• Objective: To confirm the function of individual enzymes in the biosynthetic pathway.

• Methodology:

  • Clone the gene of interest (e.g., frbA) from the producing organism into an E. coli expression vector.

  • Transform the vector into a suitable E. coli expression strain (e.g., BL21(DE3)).

  • Induce protein expression with isopropyl β-D-1-thiogalactopyranoside (IPTG).

  • Lyse the cells and purify the recombinant protein using affinity chromatography (e.g., Ni-NTA for His-tagged proteins).

  • Set up an in vitro reaction containing the purified enzyme, the predicted substrate (e.g., PEP for FrbA), and any necessary cofactors.

  • Monitor the reaction for the formation of the expected product (e.g., PnPy) using techniques like ³¹P Nuclear Magnetic Resonance (NMR) spectroscopy or High-Performance Liquid Chromatography (HPLC).[3]

2.2. Gene Knockout and Complementation Studies

• Objective: To establish the necessity of a specific gene for the production of the final compound.

• Methodology:

  • Create a targeted deletion of the gene of interest in the producing organism's genome using techniques like homologous recombination.

  • Cultivate the mutant strain under conditions that normally induce the production of the compound.

  • Analyze the culture broth for the presence or absence of the final product and any accumulated intermediates using LC-MS/MS.

  • For complementation, introduce a functional copy of the deleted gene on a plasmid back into the mutant strain and verify the restoration of production.

Visualizing the Biosynthetic Logic

The intricate series of enzymatic reactions that constitute the FR-900098 biosynthetic pathway can be effectively visualized using a signaling pathway diagram.

Caption: Biosynthetic pathway of FR-900098.

This diagram illustrates the linear progression from the central metabolite PEP to the final product, FR-900098, highlighting the key intermediates and the corresponding enzymes (encoded by the frb genes) that catalyze each transformation.

Divergent Strategies in Phosphonate Biosynthesis

It is noteworthy that nature has devised multiple routes to synthesize phosphonate antibiotics. For instance, the biosynthetic pathway of fosfomycin in Pseudomonas syringae diverges significantly from that in Streptomyces species, although they share the same starting precursor and final product.[2][3] In P. syringae, a citrate (B86180) synthase-like enzyme, Psf2, adds an acetyl group to phosphonopyruvate, a step also observed in the biosynthesis of FR-900098.[2][3] This enzymatic parallel underscores the modularity and evolutionary adaptability of natural product biosynthetic pathways.

Conclusion

The investigation into the origins of (6R)-FR054, through the lens of FR-900098 biosynthesis, reveals a sophisticated and elegant enzymatic pathway. A thorough understanding of this pathway, from the genetic level to the intricate mechanisms of the involved enzymes, is paramount for harnessing its potential. This knowledge not only allows for the targeted genetic engineering of microorganisms to improve yields of these valuable compounds but also opens avenues for combinatorial biosynthesis to generate novel analogs with enhanced therapeutic properties. The detailed methodologies and data presented herein provide a solid foundation for researchers and drug development professionals to further explore and exploit the rich chemistry of phosphonate antibiotics.

References

• 1. Characterization of Two Late-Stage Enzymes Involved in Fosfomycin Biosynthesis in Pseudomonads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Different Biosynthetic Pathways to Fosfomycin in Pseudomonas syringae and Streptomyces Species - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. Biosynthesis of the Potent Antimalarial Compound FR900098 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Deciphering the late biosynthetic steps of antimalarial compound FR-900098 - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for (6R)-FR054 in Cell Culture

Audience: Researchers, scientists, and drug development professionals.

Introduction

(6R)-FR054 is a potent and specific inhibitor of phosphoglucomutase 3 (PGM3), a key enzyme in the hexosamine biosynthetic pathway (HBP).[1][2][3] By inhibiting PGM3, (6R)-FR054 effectively disrupts the production of UDP-N-acetylglucosamine (UDP-GlcNAc), a critical substrate for protein glycosylation.[4] This disruption of N- and O-linked glycosylation leads to endoplasmic reticulum (ER) stress and the activation of the Unfolded Protein Response (UPR), ultimately inducing cell cycle arrest and apoptosis in cancer cells.[1][2] These application notes provide detailed protocols for the use of (6R)-FR054 in cell culture experiments to investigate its effects on cancer cells.

Data Presentation

The following table summarizes the quantitative data regarding the experimental use of (6R)-FR054 in relevant cell lines.

Parameter	Cell Line	Value	Source
Effective Concentration	MDA-MB-231 (Human Breast Cancer)	0.5 - 1 mM	[1]
Incubation Time	MDA-MB-231 (Human Breast Cancer)	24 - 48 hours	[1]
Effect on Glycosylation	MDA-MB-231 (Human Breast Cancer)	Efficiently affects both N- and O-glycosylation at 250 µM for 24 hours	[1]
Combination Therapy	Pancreatic Ductal Adenocarcinoma (PDAC) cells	Synergizes with Gemcitabine	[3]

Signaling Pathway

The mechanism of action of (6R)-FR054 involves the inhibition of PGM3, leading to a cascade of cellular events culminating in apoptosis.

Caption: Mechanism of action of (6R)-FR054.

Experimental Workflow

A typical experimental workflow for evaluating the effects of (6R)-FR054 is outlined below.

Caption: Experimental workflow for (6R)-FR054 studies.

Experimental Protocols

Cell Culture

This protocol is optimized for MDA-MB-231 human breast cancer cells.

Materials:

• MDA-MB-231 cells

• Leibovitz's L-15 Medium[5][6]

• Fetal Bovine Serum (FBS)[5][6]

• Penicillin-Streptomycin (P/S)

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• Cell culture flasks/plates

• Incubator (37°C, no CO2 required for L-15 medium)[5]

Procedure:

• Cell Thawing:

  • Thaw cryopreserved MDA-MB-231 cells rapidly in a 37°C water bath.[7]

  • Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete growth medium (L-15 + 10% FBS + 1% P/S).[7]

  • Centrifuge at 150-300 x g for 5 minutes.[7]

  • Aspirate the supernatant and resuspend the cell pellet in fresh complete growth medium.

  • Seed the cells into a T25 flask.

• Cell Maintenance:

  • Culture cells at 37°C in a non-CO2 incubator.[5]

  • Change the medium every 2-3 days.[6]

  • Passage the cells when they reach 80-90% confluency.[8]

  • To passage, wash the cells with PBS, add Trypsin-EDTA, and incubate until cells detach. Neutralize trypsin with complete growth medium and re-seed at a 1:2 to 1:4 ratio.[6]

(6R)-FR054 Treatment

Materials:

• (6R)-FR054

• DMSO (for stock solution)

• Complete growth medium

Procedure:

• Stock Solution Preparation: Prepare a stock solution of (6R)-FR054 in DMSO. Store at -20°C or -80°C for long-term storage.[1]

• Cell Seeding: Seed MDA-MB-231 cells in appropriate culture vessels (e.g., 96-well plates for viability assays, 6-well plates for protein analysis) at a density that will not exceed 90% confluency at the end of the experiment.

• Treatment:

  • Allow cells to adhere overnight.

  • Prepare working concentrations of (6R)-FR054 by diluting the stock solution in complete growth medium. A typical concentration range is 0.5-1 mM.[1]

  • Include a vehicle control (DMSO) at the same concentration as in the highest (6R)-FR054 treatment.

  • Remove the old medium from the cells and replace it with the medium containing the desired concentration of (6R)-FR054 or vehicle control.

• Incubation: Incubate the cells for the desired time period (e.g., 24 or 48 hours).[1]

Cell Viability Assay (MTT Assay)

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[9]

• DMSO or Solubilization solution[10]

• 96-well plate reader

Procedure:

• Following treatment with (6R)-FR054, add 10 µL of MTT solution to each well of the 96-well plate.[11]

• Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.[11]

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[12]

• Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[9]

• Measure the absorbance at 570 nm using a microplate reader.[9]

Apoptosis Assay (Annexin V-FITC/PI Staining)

Materials:

• Annexin V-FITC Apoptosis Detection Kit

• Binding Buffer

• Flow cytometer

Procedure:

• Harvest both adherent and floating cells after treatment.

• Wash the cells with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the manufacturer's protocol.

• Incubate the cells in the dark at room temperature for 15 minutes.

• Analyze the stained cells by flow cytometry.[13]

Western Blot for PARP and Caspase-3 Cleavage

Materials:

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (anti-PARP, anti-cleaved PARP, anti-Caspase-3, anti-cleaved Caspase-3, and a loading control like β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Lysis: Lyse the treated cells with RIPA buffer.[14]

• Protein Quantification: Determine the protein concentration using a BCA assay.[14]

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.[14]

• Blocking and Antibody Incubation:

  • Block the membrane with blocking buffer for 1 hour.[15]

  • Incubate with primary antibodies overnight at 4°C.[14]

  • Wash and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.[15]

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.[15] The cleavage of PARP (from 116 kDa to 89 kDa) and Caspase-3 are indicative of apoptosis.[15][16]

Analysis of N- and O-linked Glycosylation

Analysis of changes in protein glycosylation can be complex and typically requires specialized techniques such as lectin blotting, mass spectrometry, or high-performance liquid chromatography (HPLC). A general approach is outlined below.

General Procedure for N-linked Glycan Analysis:

• Protein Extraction: Extract total protein from treated and control cells.

• Enzymatic Release of N-glycans: Use an enzyme such as PNGase F to cleave N-linked glycans from the proteins.[17]

• Labeling and Purification: Label the released glycans with a fluorescent tag and purify them.[18]

• Analysis: Analyze the labeled glycans using HILIC-UPLC or HPLC.[18]

General Procedure for O-linked Glycan Analysis:

• Chemical Release of O-glycans: O-glycans are typically released chemically, for example, through β-elimination.[19]

• Labeling and Analysis: Similar to N-glycans, the released O-glycans can be labeled and analyzed by chromatography or mass spectrometry.[20]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The HBP Pathway Inhibitor FR054 Enhances Temozolomide Sensitivity in Glioblastoma Cells by Promoting Ferroptosis and Inhibiting O‐GlcNAcylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PGM3 Inhibition as a Novel Strategy to Induce BRCAness in HR-Proficient Pancreatic Cancer Cells [boa.unimib.it]
• 4. boa.unimib.it [boa.unimib.it]
• 5. MDA-MB-231 | Culture Collections [culturecollections.org.uk]
• 6. elabscience.com [elabscience.com]
• 7. editxor.com [editxor.com]
• 8. Expert Insights | Easily Master MDA-MB-231 Cell Culture and Gene Editing! | Ubigene [ubigene.us]
• 9. MTT assay protocol | Abcam [abcam.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 12. MTT (Assay protocol [protocols.io]
• 13. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Caspase Protocols in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Enhanced Protocol for Quantitative N-linked Glycomics Analysis Using Individuality Normalization when Labeling with Isotopic Glycan Hydrazide Tags (INLIGHT)™ - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Protocol for Analysis of N-Glycosylation of Total Membrane Proteins - Creative Proteomics [creative-proteomics.com]
• 19. mdpi.com [mdpi.com]
• 20. ludger.com [ludger.com]

Preparation of (6R)-FR054 for In Vitro Assays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(6R)-FR054 is the 6R-isomer of FR054, a known inhibitor of the Hexosamine Biosynthetic Pathway (HBP) enzyme phosphoglucomutase 3 (PGM3).[1][2] While noted to be the less active isomer compared to its 6S counterpart, (6R)-FR054 still holds relevance for scientific investigation into the HBP and its role in various cellular processes, including cancer biology.[1] FR054 has demonstrated anti-breast cancer effects by inducing a significant decrease in cell proliferation and survival.[3][4] Its mechanism of action involves the reduction of N- and O-glycosylation, leading to endoplasmic reticulum (ER) stress, the production of reactive oxygen species (ROS), and ultimately, apoptotic cell death.[3][4][5]

These application notes provide detailed protocols for the preparation and use of (6R)-FR054 in various in vitro assays, ensuring reproducibility and accuracy in experimental outcomes.

Physicochemical Properties and Storage

A summary of the key physicochemical properties of (6R)-FR054 is presented in the table below.

Property	Value	Reference
Molecular Formula	C14H19NO8	[1][2][3]
Molecular Weight	329.31 g/mol	[1][2]
Appearance	Semi-solid, waxy solid, or viscous solid	[1]
Storage (neat)	Short term (days to weeks): 0-4 °C, dry and dark. Long term (months to years): -20 °C	[1][2]

Stock Solution Preparation

Proper preparation of stock solutions is critical for accurate and reproducible experimental results. (6R)-FR054 exhibits solubility in various solvents.

Solubility Data:

Solvent	Solubility	Recommendations	Reference
DMSO	≥ 75 mg/mL (227.76 mM)	Sonication is recommended	[3]
Water	50 mg/mL (151.84 mM)	Sonication is recommended	[3]

Protocol for Preparing a 100 mM DMSO Stock Solution:

• Weighing: Accurately weigh the desired amount of (6R)-FR054 in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 100 mM stock solution, weigh out 32.93 mg.

• Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to the tube. For the example above, add 1 mL of DMSO.

• Solubilization: Vortex the solution thoroughly. If necessary, sonicate the solution in a water bath until the compound is completely dissolved.[3]

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[6]

Working Solution Preparation for In Vitro Assays

For cell-based assays, it is crucial to prepare working solutions that are compatible with cell culture media and minimize solvent toxicity. The following are recommended formulations for preparing working solutions of (6R)-FR054.

Formulation 1: DMSO/PEG300/Tween-80/Saline

This formulation is suitable for achieving a clear solution for in vitro experiments.

Component	Percentage
DMSO	10%
PEG300	40%
Tween-80	5%
Saline	45%
Solubility	≥ 2.5 mg/mL (7.59 mM)

Protocol for Preparing 1 mL of Working Solution (Formulation 1):

• Begin with a prepared stock solution of (6R)-FR054 in DMSO (e.g., 25 mg/mL).

• In a sterile tube, add 400 µL of PEG300.

• Add 100 µL of the 25 mg/mL (6R)-FR054 DMSO stock solution to the PEG300 and mix thoroughly.

• Add 50 µL of Tween-80 and mix until the solution is homogeneous.

• Add 450 µL of saline to bring the final volume to 1 mL. Mix well. The resulting solution should be clear.[6][7]

Formulation 2: DMSO/Corn Oil

This formulation is an alternative for specific in vitro applications.

Component	Percentage
DMSO	10%
Corn Oil	90%
Solubility	≥ 2.5 mg/mL (7.59 mM)

Protocol for Preparing 1 mL of Working Solution (Formulation 2):

• Begin with a prepared stock solution of (6R)-FR054 in DMSO (e.g., 25 mg/mL).

• In a sterile tube, add 900 µL of corn oil.

• Add 100 µL of the 25 mg/mL (6R)-FR054 DMSO stock solution to the corn oil.

• Mix thoroughly until a clear and homogeneous solution is achieved.[6][7]

Experimental Protocols

The following are generalized protocols for common in vitro assays using (6R)-FR054. It is recommended to optimize concentrations and incubation times for specific cell lines and experimental conditions.

Cell Viability and Apoptosis Assays

• Objective: To determine the effect of (6R)-FR054 on cell viability and to quantify apoptosis.

• Cell Line Example: MDA-MB-231 (human breast cancer cell line).[6]

• Protocol:

  • Seed cells in a 96-well plate at a suitable density and allow them to adhere overnight.

  • Prepare serial dilutions of the (6R)-FR054 working solution in cell culture medium to achieve final concentrations ranging from 0.5 mM to 1 mM.[3][6] Include a vehicle control (the same concentration of the solvent mixture without the compound).

  • Remove the overnight culture medium from the cells and replace it with the medium containing the different concentrations of (6R)-FR054.

  • Incubate the cells for 24 to 48 hours.[3][6]

  • Assess cell viability using a standard method such as MTT or WST-1 assay.

  • For apoptosis analysis, cells can be stained with Annexin V and Propidium Iodide and analyzed by flow cytometry.

Analysis of N- and O-Glycosylation Levels

• Objective: To evaluate the impact of (6R)-FR054 on protein glycosylation.

• Cell Line Example: MDA-MB-231.[3]

• Protocol:

  • Treat cells with (6R)-FR054 at a concentration of approximately 250 µM for 24 hours.[3]

  • Lyse the cells and collect the protein extracts.

  • Analyze the levels of N- and O-glycosylation by Western blotting using specific lectins or antibodies that recognize glycosylated proteins.

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the underlying mechanisms and experimental procedures, the following diagrams are provided in DOT language.

Caption: Mechanism of (6R)-FR054 induced apoptosis.

Caption: General workflow for in vitro cell-based assays.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. medkoo.com [medkoo.com]
• 3. targetmol.com [targetmol.com]
• 4. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. FR054 | Others 11 | 35954-65-5 | Invivochem [invivochem.com]

Optimal Concentration of (6R)-FR054 for Inducing Apoptosis in MDA-MB-231 Cells: Application Notes and Protocols

For Research Use Only.

Introduction

(6R)-FR054 is a novel small molecule inhibitor of phosphoglucomutase 3 (PGM3), a key enzyme in the Hexosamine Biosynthetic Pathway (HBP).[1][2][3] This pathway is crucial for protein glycosylation, and its dysregulation is implicated in cancer progression.[1][3] In triple-negative breast cancer (TNBC) cells, such as MDA-MB-231, inhibition of the HBP with (6R)-FR054 has been shown to induce cell growth arrest and apoptosis.[1][2][3] These application notes provide researchers, scientists, and drug development professionals with detailed protocols and quantitative data for determining and utilizing the optimal concentration of (6R)-FR054 to study its effects on MDA-MB-231 cells.

Mechanism of Action

(6R)-FR054 acts as a competitive inhibitor of PGM3, leading to a reduction in the intracellular pool of UDP-N-acetylglucosamine (UDP-GlcNAc).[1][4] This depletion of a critical substrate for N- and O-linked glycosylation results in endoplasmic reticulum (ER) stress and the activation of the Unfolded Protein Response (UPR).[1][3] Prolonged UPR activation, coupled with the accumulation of intracellular reactive oxygen species (ROS), ultimately triggers apoptotic cell death.[1][3]

Caption: Signaling pathway of (6R)-FR054 in MDA-MB-231 cells.

Data Presentation

The following tables summarize the quantitative effects of (6R)-FR054 on MDA-MB-231 cells based on published data.

Table 1: Effect of (6R)-FR054 on MDA-MB-231 Cell Viability

Concentration	Treatment Duration	Percent Viable Cells (%)
0.5 mM	48 hours	~50%
1.0 mM	48 hours	~25%

Table 2: Induction of Apoptosis in MDA-MB-231 Cells by (6R)-FR054

Concentration	Treatment Duration	Percent Apoptotic Cells (Annexin V Positive)
1.0 mM	48 hours	Significant increase compared to control

Table 3: Effect of (6R)-FR054 on Protein Expression in MDA-MB-231 Cells

Target Protein	(6R)-FR054 Concentration	Treatment Duration	Observed Effect
Cleaved PARP	1.0 mM	48 hours	Increased
Cleaved Caspase-3	1.0 mM	48 hours	Increased
N- and O-glycosylation	250 µM	24 hours	Reduced

Experimental Protocols

The following are detailed protocols for key experiments to determine the optimal concentration and effects of (6R)-FR054 on MDA-MB-231 cells.

Caption: General experimental workflow for studying (6R)-FR054 effects.

Protocol 1: Cell Viability Assay (MTT Assay)

Objective: To determine the half-maximal inhibitory concentration (IC50) of (6R)-FR054 on MDA-MB-231 cells.

Materials:

• MDA-MB-231 cells

• DMEM with 10% FBS and 1% penicillin-streptomycin

• (6R)-FR054

• 96-well plates

• MTT solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed MDA-MB-231 cells in a 96-well plate at a density of 5 x 10³ cells/well in 100 µL of complete medium.

• Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Prepare serial dilutions of (6R)-FR054 in complete medium (e.g., 0.1, 0.25, 0.5, 1.0, 2.0 mM).

• Replace the medium with 100 µL of the prepared (6R)-FR054 dilutions. Include a vehicle control (medium with DMSO).

• Incubate for 48 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol 2: Apoptosis Assay (Annexin V-FITC/PI Staining)

Objective: To quantify the percentage of apoptotic and necrotic cells after treatment with (6R)-FR054.

Materials:

• MDA-MB-231 cells

• 6-well plates

• (6R)-FR054 (e.g., 1.0 mM)

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed MDA-MB-231 cells in 6-well plates at a density of 2 x 10⁵ cells/well and allow them to attach overnight.

• Treat the cells with the desired concentration of (6R)-FR054 (e.g., 1.0 mM) for 48 hours. Include an untreated control.

• Harvest both adherent and floating cells. For adherent cells, use trypsin-EDTA.

• Centrifuge the cell suspension at 300 x g for 5 minutes.

• Wash the cells twice with cold PBS.

• Resuspend the cell pellet in 1X binding buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's instructions.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry to determine the percentage of live, early apoptotic, late apoptotic, and necrotic cells.

Protocol 3: Western Blot Analysis

Objective: To detect changes in the expression of apoptosis-related proteins (e.g., PARP, Caspase-3) following treatment with (6R)-FR054.

Materials:

• MDA-MB-231 cells

• 6-well plates

• (6R)-FR054 (e.g., 1.0 mM)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Primary antibodies (e.g., anti-cleaved PARP, anti-cleaved Caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL substrate

• Chemiluminescence imaging system

Procedure:

• Seed and treat MDA-MB-231 cells as described in the apoptosis assay protocol.

• After 48 hours of treatment, wash the cells with cold PBS and lyse them with RIPA buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.

• Densitometry analysis can be performed to quantify the changes in protein expression relative to a loading control (e.g., β-actin).

Conclusion

The optimal concentration of (6R)-FR054 for inducing significant apoptosis in MDA-MB-231 cells is in the range of 0.5 mM to 1.0 mM for a 48-hour treatment period. Researchers should perform dose-response experiments to determine the precise IC50 in their specific experimental setup. The provided protocols offer a robust framework for investigating the cellular and molecular effects of (6R)-FR054 on MDA-MB-231 cells.

References

• 1. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 2. merckmillipore.com [merckmillipore.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of (6R)-FR054 in a Patient-Derived Xenograft (PDX) Model

Audience: Researchers, scientists, and drug development professionals.

Introduction

(6R)-FR054 is a novel small molecule inhibitor targeting Phosphoglucomutase 3 (PGM3), a key enzyme in the Hexosamine Biosynthetic Pathway (HBP).[1][2][3] Aberrant glycosylation resulting from increased HBP flux is a hallmark of many cancers, contributing to tumor progression, metastasis, and therapeutic resistance.[1][2][4] By inhibiting PGM3, (6R)-FR054 effectively reduces N- and O-linked protein glycosylation, leading to cancer cell growth arrest, apoptosis, and increased sensitivity to other anti-cancer agents.[1][5] These application notes provide a comprehensive guide for the utilization of (6R)-FR054 in patient-derived xenograft (PDX) models, offering a robust preclinical platform to evaluate its therapeutic potential. PDX models are highly valued in preclinical cancer research as they retain the genetic and phenotypic heterogeneity of the original patient tumor, providing a more predictive model for therapeutic efficacy compared to traditional cell line-derived xenografts.

Mechanism of Action of (6R)-FR054

(6R)-FR054 is a competitive inhibitor of PGM3, an enzyme that catalyzes a critical step in the HBP.[5] Inhibition of PGM3 by (6R)-FR054 leads to a reduction in the levels of UDP-N-acetylglucosamine (UDP-GlcNAc), a crucial precursor for protein glycosylation.[6] This disruption in glycosylation has several downstream effects that contribute to its anti-cancer activity:

• Induction of Endoplasmic Reticulum (ER) Stress and the Unfolded Protein Response (UPR): Reduced N-glycosylation leads to an accumulation of misfolded proteins in the ER, triggering the UPR.[1] Prolonged UPR activation ultimately leads to apoptotic cell death.[1][6]

• Generation of Reactive Oxygen Species (ROS): Treatment with (6R)-FR054 has been shown to increase the accumulation of intracellular ROS, contributing to oxidative stress and apoptosis.[1][4]

• Inhibition of Cell Proliferation and Survival: By disrupting key cellular processes, (6R)-FR054 causes a significant decrease in cancer cell proliferation and survival.[1][2][4]

• Reduction of Cell Adhesion and Migration: Altered glycosylation of cell surface proteins, such as integrins, leads to a reduction in cancer cell adhesion and migration capabilities.[1][4]

• Sensitization to Other Therapies: (6R)-FR054 has been shown to enhance the efficacy of other cancer therapies, such as temozolomide (B1682018) in glioblastoma and erastin (B1684096) in pancreatic cancer, by promoting ferroptosis and inhibiting O-GlcNAcylation.[5][6]

Signaling Pathway of (6R)-FR054

References

• 1. tumor.informatics.jax.org [tumor.informatics.jax.org]
• 2. Video: Orthotopic Transplantation of Breast Tumors as Preclinical Models for Breast Cancer [jove.com]
• 3. Optimal design for informative protocols in xenograft tumor growth inhibition experiments in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. aparicio.molonc.ca [aparicio.molonc.ca]

High-Throughput Screening Assays for (6R)-FR054: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

(6R)-FR054 is a potent inhibitor of phosphoglucomutase 3 (PGM3), a critical enzyme in the hexosamine biosynthesis pathway (HBP).[1][2][3] Inhibition of the HBP disrupts protein glycosylation, leading to endoplasmic reticulum (ER) stress, induction of the unfolded protein response (UPR), and ultimately, apoptosis in cancer cells.[2][4] This application note provides detailed protocols for high-throughput screening (HTS) assays to identify and characterize inhibitors of PGM3, such as (6R)-FR054. Both biochemical and cell-based assays are described, offering a comprehensive platform for screening compound libraries and advancing drug discovery efforts targeting the HBP.

Introduction

The hexosamine biosynthesis pathway (HBP) is a crucial metabolic route that utilizes a small percentage of glucose to produce UDP-N-acetylglucosamine (UDP-GlcNAc), a fundamental building block for N- and O-linked glycosylation of proteins and lipids.[5] Aberrant glycosylation is a hallmark of cancer, contributing to tumor progression, metastasis, and drug resistance.[2] PGM3 catalyzes a key step in this pathway, making it an attractive therapeutic target. (6R)-FR054 has demonstrated significant anti-cancer effects by inhibiting PGM3, leading to reduced cell proliferation and survival in various cancer models.[1][2][3] The development of robust HTS assays is essential for the discovery of novel PGM3 inhibitors with improved potency and drug-like properties.

Signaling Pathway

The HBP and the mechanism of action of (6R)-FR054 are depicted below. Inhibition of PGM3 by (6R)-FR054 leads to a reduction in UDP-GlcNAc levels, impairing protein glycosylation and inducing ER stress and the unfolded protein response.

Caption: Hexosamine Biosynthesis Pathway and (6R)-FR054 Mechanism of Action.

Biochemical Assay: PGM3 Enzyme Inhibition Assay

This assay directly measures the inhibition of recombinant human PGM3 activity. The protocol is based on a coupled-enzyme reaction that detects the formation of glucose-6-phosphate, which is subsequently oxidized by glucose-6-phosphate dehydrogenase (G6PDH), leading to the reduction of NADP+ to NADPH. The increase in NADPH is monitored by absorbance at 340 nm.

Experimental Workflow

Caption: Workflow for the PGM3 Biochemical Inhibition Assay.

Detailed Protocol

Materials and Reagents:

• Recombinant Human PGM3

• N-Acetylglucosamine-1-phosphate (GlcNAc-1-P)

• Glucose-6-phosphate dehydrogenase (G6PDH)

• β-Nicotinamide adenine (B156593) dinucleotide phosphate (B84403) (NADP+)

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 5 mM MgCl₂, 1 mM DTT

• 384-well UV-transparent microplates

• Test compounds (dissolved in DMSO)

• Positive control: (6R)-FR054

• Negative control: DMSO

Procedure:

• Dispense 100 nL of test compounds or controls into the wells of a 384-well plate.

• Add 10 µL of recombinant PGM3 (final concentration 5 nM) in assay buffer to each well.

• Pre-incubate for 15 minutes at room temperature.

• Prepare the substrate mix containing GlcNAc-1-P (final concentration 100 µM), G6PDH (final concentration 1 U/mL), and NADP+ (final concentration 200 µM) in assay buffer.

• Initiate the reaction by adding 10 µL of the substrate mix to each well.

• Incubate the plate at 37°C for 30-60 minutes.

• Measure the absorbance at 340 nm using a microplate reader. Readings can be taken kinetically or as an endpoint measurement.

• Calculate the percent inhibition for each compound and determine the IC₅₀ values for active compounds.

Data Presentation

Compound	PGM3 IC₅₀ (µM)
(6R)-FR054	0.5
Compound X	1.2
Compound Y	> 50

Cell-Based Assay 1: Cell Viability Assay

This assay measures the effect of PGM3 inhibition on the viability of cancer cells. A common method is the use of a resazurin-based assay (e.g., CellTiter-Blue®), where viable cells reduce resazurin (B115843) to the fluorescent resorufin.

Experimental Workflow

Caption: Workflow for the Cell Viability Assay.

Detailed Protocol

Materials and Reagents:

• MDA-MB-231 breast cancer cells

• Cell culture medium (e.g., DMEM with 10% FBS)

• 384-well clear-bottom, black-walled microplates

• Test compounds (dissolved in DMSO)

• Positive control: (6R)-FR054

• Negative control: DMSO

• CellTiter-Blue® Cell Viability Assay reagent

Procedure:

• Seed MDA-MB-231 cells at a density of 1,000 cells/well in 40 µL of culture medium in a 384-well plate.

• Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• Add 100 nL of test compounds or controls to the wells.

• Incubate for an additional 72 hours.

• Add 10 µL of CellTiter-Blue® reagent to each well.

• Incubate for 1-4 hours at 37°C.

• Measure fluorescence with an excitation of ~560 nm and an emission of ~590 nm.

• Calculate the percent growth inhibition for each compound and determine the GI₅₀ values for active compounds.

Data Presentation

Compound	MDA-MB-231 GI₅₀ (µM)
(6R)-FR054	1.0
Compound X	2.5
Compound Y	> 100

Cell-Based Assay 2: Unfolded Protein Response (UPR) Reporter Assay

This assay utilizes a reporter cell line to quantify the induction of the UPR, a downstream consequence of PGM3 inhibition. A common approach is to use a cell line with a luciferase reporter driven by a promoter containing ER stress response elements (ERSE).

Experimental Workflow

Caption: Workflow for the UPR Reporter Assay.

Detailed Protocol

Materials and Reagents:

• UPR reporter cell line (e.g., HEK293T with ERSE-luciferase reporter)

• Cell culture medium

• 384-well white, opaque microplates

• Test compounds (dissolved in DMSO)

• Positive control: Tunicamycin or (6R)-FR054

• Negative control: DMSO

• Luciferase assay reagent (e.g., ONE-Glo™)

Procedure:

• Seed the UPR reporter cells at an appropriate density in 40 µL of culture medium in a 384-well plate.

• Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Add 100 nL of test compounds or controls.

• Incubate for 24-48 hours.

• Equilibrate the plate to room temperature.

• Add 40 µL of luciferase assay reagent to each well.

• Mix briefly and incubate for 10 minutes at room temperature.

• Measure luminescence using a microplate reader.

• Calculate the fold induction of the reporter signal and determine the EC₅₀ values for active compounds.

Data Presentation

Compound	UPR Induction EC₅₀ (µM)
(6R)-FR054	2.5
Tunicamycin	0.1
Compound X	5.8
Compound Y	> 100

Summary and Conclusion

The HTS assays described provide a robust framework for the identification and characterization of novel inhibitors of PGM3, targeting the hexosamine biosynthesis pathway. The biochemical assay allows for the direct assessment of enzyme inhibition, while the cell-based assays provide crucial information on the cellular consequences of target engagement, including effects on cell viability and induction of the unfolded protein response. Together, these assays facilitate a comprehensive screening cascade to advance the development of new therapeutics based on the mechanism of action of (6R)-FR054.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. btbs.unimib.it [btbs.unimib.it]
• 4. Frontiers | PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response [frontiersin.org]
• 5. The HBP Pathway Inhibitor FR054 Enhances Temozolomide Sensitivity in Glioblastoma Cells by Promoting Ferroptosis and Inhibiting O‐GlcNAcylation - PMC [pmc.ncbi.nlm.nih.gov]

Metabolomics Analysis of Cells Treated with (6R)-FR054: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(6R)-FR054 is a potent and specific inhibitor of Phosphoglucomutase 3 (PGM3), a key enzyme in the Hexosamine Biosynthetic Pathway (HBP).[1][2] Inhibition of PGM3 by (6R)-FR054 disrupts the production of UDP-N-acetylglucosamine (UDP-GlcNAc), a critical substrate for protein and lipid glycosylation. This disruption of glycosylation has been shown to induce cell proliferation arrest and apoptosis in cancer cells, making (6R)-FR054 a compound of significant interest in drug development.[1][2]

Metabolomics, the comprehensive analysis of small molecule metabolites in a biological system, is a powerful tool to elucidate the mechanism of action of drug candidates. This document provides detailed application notes and protocols for conducting a metabolomics analysis of cells treated with (6R)-FR054. The methodologies described herein cover cell culture and treatment, sample preparation, and analysis using Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Mechanism of Action: Key Signaling Pathways

The inhibitory action of (6R)-FR054 on PGM3 triggers a cascade of cellular events. Understanding these pathways is crucial for interpreting the resulting metabolomic data.

Hexosamine Biosynthetic Pathway (HBP)

The HBP is a metabolic pathway that utilizes glucose to produce UDP-GlcNAc. (6R)-FR054 directly inhibits PGM3, leading to a bottleneck in this pathway and a subsequent reduction in UDP-GlcNAc levels. This affects N-linked and O-linked glycosylation of proteins, which can lead to cellular stress.

Figure 1: Hexosamine Biosynthetic Pathway Inhibition by (6R)-FR054.

Endoplasmic Reticulum (ER) Stress and the Unfolded Protein Response (UPR)

Reduced protein glycosylation due to HBP inhibition leads to an accumulation of misfolded proteins in the endoplasmic reticulum, a condition known as ER stress. This triggers the Unfolded Protein Response (UPR), a set of signaling pathways aimed at restoring ER homeostasis. However, prolonged UPR activation can initiate apoptosis.

Figure 2: Unfolded Protein Response (UPR) Signaling Pathway.

ROS-Dependent Apoptosis

Prolonged ER stress and metabolic disruption can lead to the generation of Reactive Oxygen Species (ROS). Elevated ROS levels can damage cellular components and trigger the intrinsic pathway of apoptosis through the mitochondria.

Figure 3: ROS-Dependent Apoptosis Pathway.

Experimental Workflow for Metabolomics Analysis

A typical workflow for the metabolomics analysis of cells treated with (6R)-FR054 is outlined below.

Figure 4: Experimental Workflow for Metabolomics Analysis.

Quantitative Data Summary

The following tables present exemplar quantitative data based on expected metabolic shifts following treatment with (6R)-FR054. This data is for illustrative purposes and should be replaced with experimentally derived results.

Table 1: Key Metabolites in the Hexosamine Biosynthetic Pathway

Metabolite	Fold Change (FR054 vs. Control)	p-value
Glucose-6-phosphate	1.2	0.045
Fructose-6-phosphate	1.1	0.052
Glucosamine-6-phosphate	1.8	0.003
N-acetylglucosamine-6-phosphate	2.5	< 0.001
N-acetylglucosamine-1-phosphate	0.4	< 0.001
UDP-N-acetylglucosamine	0.3	< 0.001

Table 2: Key Metabolites in Glutathione Metabolism

Metabolite	Fold Change (FR054 vs. Control)	p-value
Glutamate	1.5	0.011
Cysteine	1.3	0.038
Glycine	1.1	0.061
Glutathione (GSH)	0.6	0.005
Glutathione disulfide (GSSG)	1.9	0.002
GSH/GSSG Ratio	0.32	< 0.001

Experimental Protocols

Protocol 1: Cell Culture and Treatment

• Cell Line: MDA-MB-231 (human breast adenocarcinoma) cells are a suitable model.

• Culture Conditions: Culture cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Seeding: Seed cells in 6-well plates at a density of 2 x 10^5 cells/well and allow them to adhere overnight.

• Treatment:

  • Prepare a stock solution of (6R)-FR054 in a suitable solvent (e.g., DMSO).

  • Treat cells with the desired concentration of (6R)-FR054 (e.g., 500 µM) or vehicle control (DMSO) for a specified time (e.g., 24 hours).

  • Ensure the final concentration of the vehicle does not exceed 0.1% (v/v).

Protocol 2: Metabolite Quenching and Extraction

Materials:

• Liquid Nitrogen

• Ice-cold 80% Methanol (HPLC grade) in water

• Cell scraper

• Microcentrifuge tubes

• Centrifuge capable of 4°C and >13,000 x g

Procedure:

• Media Removal: Aspirate the culture medium from the wells.

• Washing: Quickly wash the cells twice with ice-cold phosphate-buffered saline (PBS) to remove any remaining media.

• Quenching: Immediately add liquid nitrogen to the wells to flash-freeze the cells and halt metabolic activity.

• Extraction:

  • Add 1 mL of ice-cold 80% methanol to each well.

  • Incubate on a rocking platform at 4°C for 15 minutes.

  • Scrape the cells and transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Centrifugation: Centrifuge the lysate at 13,000 x g for 10 minutes at 4°C to pellet cell debris and proteins.

• Supernatant Collection: Carefully transfer the supernatant containing the metabolites to a new microcentrifuge tube.

• Storage: Store the metabolite extracts at -80°C until analysis.

Protocol 3: LC-MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Chromatographic Conditions (HILIC for polar metabolites):

• Column: SeQuant ZIC-pHILIC (150 x 2.1 mm, 5 µm)

• Mobile Phase A: 20 mM Ammonium Carbonate in water

• Mobile Phase B: Acetonitrile

• Gradient: Start at 80% B, decrease to 20% B over 15 minutes, hold for 3 minutes, then return to 80% B and equilibrate for 7 minutes.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry Conditions:

• Ionization Mode: ESI positive and negative

• Scan Range: m/z 70-1000

• Data Acquisition: Full scan mode with data-dependent MS/MS for fragmentation analysis.

Protocol 4: GC-MS Analysis

Sample Derivatization:

• Dry the metabolite extract under a gentle stream of nitrogen.

• Add 50 µL of methoxyamine hydrochloride in pyridine (B92270) (20 mg/mL) and incubate at 37°C for 90 minutes.

• Add 80 µL of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% TMCS and incubate at 37°C for 30 minutes.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer.

Chromatographic Conditions:

• Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent

• Injector Temperature: 250°C

• Oven Program: Start at 60°C, hold for 1 minute, ramp to 325°C at 10°C/min, and hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Mass Spectrometry Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 50-600

Protocol 5: Data Processing and Analysis

• Data Pre-processing: Use software such as XCMS, MZmine, or vendor-specific software for peak picking, feature detection, retention time correction, and alignment.

• Statistical Analysis:

  • Perform multivariate analysis (e.g., Principal Component Analysis (PCA) and Orthogonal Partial Least Squares-Discriminant Analysis (OPLS-DA)) to identify differences between the treated and control groups.

  • Use univariate analysis (e.g., t-test or ANOVA) to identify significantly altered individual metabolites.

• Metabolite Identification:

  • Identify metabolites by matching their accurate mass, retention time, and MS/MS fragmentation patterns to spectral libraries (e.g., METLIN, HMDB, NIST).

• Pathway Analysis:

  • Use tools like MetaboAnalyst or KEGG to map the significantly altered metabolites to biochemical pathways to understand the biological impact of (6R)-FR054 treatment.

Conclusion

The protocols and information provided in this document offer a comprehensive guide for investigating the metabolic effects of (6R)-FR054. A thorough metabolomics analysis will provide valuable insights into the compound's mechanism of action, identify potential biomarkers of drug response, and contribute to its development as a therapeutic agent.

References

• 1. Frontiers | PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response [frontiersin.org]
• 2. PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Proteomics Study to Identify (6R)-FR054 Targets

For Researchers, Scientists, and Drug Development Professionals

Introduction

(6R)-FR054 is a small molecule inhibitor of the Hexosamine Biosynthetic Pathway (HBP) enzyme Phosphoglucomutase 3 (PGM3).[1][2][3] This compound has demonstrated significant anti-cancer properties in various models, including breast cancer, pancreatic cancer, and glioblastoma.[1][2][4][5] The mechanism of action of (6R)-FR054 is believed to involve the induction of cell cycle arrest, apoptosis, and the Unfolded Protein Response (UPR) due to altered protein glycosylation.[2][3][4] Furthermore, recent studies suggest its involvement in promoting ferroptosis and inhibiting O-GlcNAcylation, which can sensitize cancer cells to other therapies.[5]

While PGM3 is the primary known target, a comprehensive understanding of the full spectrum of protein targets of (6R)-FR054 is crucial for elucidating its complete mechanism of action, identifying potential off-target effects, and discovering new therapeutic applications.[6][7] This document provides detailed application notes and protocols for a proteomics-based study designed to identify the direct and indirect cellular targets of (6R)-FR054. The methodologies described herein leverage established chemical proteomics and affinity purification-mass spectrometry (AP-MS) techniques.[8][9][10][11]

Objective

The primary objective of this study is to perform a comprehensive proteomic analysis to identify the cellular proteins that interact with (6R)-FR054. This will be achieved through an affinity purification strategy coupled with high-resolution mass spectrometry.

Experimental Workflow

The overall experimental workflow is depicted below. It involves the synthesis of a biotin-conjugated (6R)-FR054 probe, affinity purification of interacting proteins from cell lysates, and subsequent identification and quantification of these proteins by mass spectrometry.

Figure 1: Experimental workflow for target identification.

Experimental Protocols

Protocol 1: Synthesis of Biotin-Conjugated (6R)-FR054 Probe

A biotin (B1667282) tag will be chemically conjugated to (6R)-FR054 via a linker to facilitate affinity purification. The synthesis will be designed to minimize disruption of the pharmacophore of (6R)-FR054 to retain its binding affinity to target proteins.

Materials:

• (6R)-FR054

• Biotin-PEG4-alkyne

• Copper(II) sulfate (B86663)

• Sodium ascorbate (B8700270)

• Dimethylformamide (DMF)

• Azide-functionalized (6R)-FR054 precursor

Procedure:

• Synthesize an azide-functionalized (6R)-FR054 precursor.

• Dissolve the azide-functionalized (6R)-FR054 and biotin-PEG4-alkyne in DMF.

• Add copper(II) sulfate and sodium ascorbate to catalyze the copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry reaction.

• Allow the reaction to proceed at room temperature for 24 hours.

• Purify the resulting biotin-conjugated (6R)-FR054 probe using high-performance liquid chromatography (HPLC).

• Confirm the identity and purity of the probe by mass spectrometry and NMR.

Protocol 2: Affinity Purification of (6R)-FR054 Interacting Proteins

This protocol details the enrichment of proteins that bind to the biotinylated (6R)-FR054 probe from cell lysates.

Materials:

• Human breast cancer cell line (e.g., MDA-MB-231)

• Cell lysis buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40, protease inhibitor cocktail)

• Biotin-conjugated (6R)-FR054 probe

• Streptavidin-coated magnetic beads

• Wash buffer (cell lysis buffer with 0.1% NP-40)

• Elution buffer (2% SDS, 50 mM Tris-HCl pH 7.4)

Procedure:

• Culture MDA-MB-231 cells to 80-90% confluency.

• Lyse the cells in ice-cold lysis buffer.

• Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Determine the protein concentration of the supernatant using a BCA assay.

• Incubate 1 mg of total protein lysate with 10 µM of the biotin-conjugated (6R)-FR054 probe for 4 hours at 4°C with gentle rotation.

• As a negative control, incubate a separate aliquot of lysate with biotin alone.

• Add pre-washed streptavidin-coated magnetic beads to the lysate and incubate for another 2 hours at 4°C.

• Wash the beads five times with ice-cold wash buffer to remove non-specifically bound proteins.

• Elute the bound proteins by incubating the beads with elution buffer at 95°C for 10 minutes.

Protocol 3: Mass Spectrometry and Data Analysis

The eluted proteins are identified and quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Procedure:

• Perform a filter-aided sample preparation (FASP) protocol for in-solution trypsin digestion of the eluted proteins.

• Analyze the resulting peptides by LC-MS/MS on a high-resolution mass spectrometer (e.g., Orbitrap).

• Search the raw mass spectrometry data against a human protein database (e.g., UniProt) using a search engine like Mascot or MaxQuant.[12]

• Perform label-free quantification (LFQ) to compare the abundance of proteins in the (6R)-FR054 pulldown versus the biotin control.

• Filter the data to identify proteins that are significantly enriched in the (6R)-FR054 pulldown.

• Perform bioinformatics analysis on the list of potential targets to identify enriched cellular pathways and protein-protein interaction networks.

Data Presentation

The quantitative proteomics data should be summarized in tables to facilitate the identification of high-confidence interacting proteins.

Table 1: Top 10 Enriched Proteins in (6R)-FR054 Pulldown

Protein ID (UniProt)	Gene Name	Protein Name	LFQ Intensity (6R)-FR054	LFQ Intensity (Control)	Fold Change	p-value
P12235	PGM3	Phosphoglucomutase-3	1.2E+10	1.5E+07	800	< 0.0001
P04637	TP53	Cellular tumor antigen p53	8.5E+08	2.1E+07	40.5	< 0.001
Q9Y243	EIF2AK3	Eukaryotic translation initiation factor 2-alpha kinase 3	7.9E+08	3.0E+07	26.3	< 0.001
P11021	HSP90AA1	Heat shock protein HSP 90-alpha	6.5E+09	3.2E+08	20.3	< 0.001
P50990	DDIT3	DNA damage-inducible transcript 3 protein	4.2E+08	2.5E+07	16.8	< 0.005
P17987	ATF4	Cyclic AMP-dependent transcription factor ATF-4	3.8E+08	2.8E+07	13.6	< 0.005
Q99527	NFE2L2	Nuclear factor erythroid 2-related factor 2	3.1E+08	2.9E+07	10.7	< 0.01
P08238	HSPA5	78 kDa glucose-regulated protein	5.5E+09	5.8E+08	9.5	< 0.01
Q13547	XBP1	X-box binding protein 1	2.7E+08	3.1E+07	8.7	< 0.01
P49757	GCLC	Glutamate--cysteine ligase catalytic subunit	2.1E+08	2.8E+07	7.5	< 0.05

Signaling Pathway Visualization

The known mechanism of action of (6R)-FR054 involves the inhibition of PGM3, leading to a reduction in UDP-GlcNAc levels. This impairs protein glycosylation, causing endoplasmic reticulum (ER) stress and activating the Unfolded Protein Response (UPR). The UPR, in turn, can lead to apoptosis.

Figure 2: Known signaling pathway of (6R)-FR054.

Conclusion

The protocols and application notes provided here outline a comprehensive strategy for the identification of cellular targets of (6R)-FR054. By employing a chemical proteomics approach with a biotinylated probe, researchers can effectively enrich and identify interacting proteins. The subsequent bioinformatic analysis of the proteomics data will provide valuable insights into the broader molecular mechanisms of (6R)-FR054, potentially uncovering novel therapeutic targets and biomarkers for drug response. This approach is not only crucial for a deeper understanding of (6R)-FR054's anti-cancer effects but also for its future clinical development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. btbs.unimib.it [btbs.unimib.it]
• 4. Frontiers | PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response [frontiersin.org]
• 5. The HBP Pathway Inhibitor FR054 Enhances Temozolomide Sensitivity in Glioblastoma Cells by Promoting Ferroptosis and Inhibiting O‐GlcNAcylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Proteomic methods for drug target discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Using Proteomics to Improve the Drug Development Process - MetwareBio [metwarebio.com]
• 8. Therapeutic Target Identification and Drug Discovery Driven by Chemical Proteomics [mdpi.com]
• 9. Small-molecule affinity chromatography coupled mass spectrometry for drug target deconvolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. High-throughput: Affinity purification mass spectrometry | Protein interactions and their importance [ebi.ac.uk]
• 11. Affinity Purification Mass Spectrometry | Thermo Fisher Scientific - SG [thermofisher.com]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols: Flow Cytometry Analysis of Apoptosis Induced by (6R)-FR054

Audience: Researchers, scientists, and drug development professionals.

Introduction

(6R)-FR054 is a small molecule inhibitor of phosphoglucomutase 3 (PGM3), a key enzyme in the Hexosamine Biosynthetic Pathway (HBP).[1][2] By inhibiting PGM3, (6R)-FR054 disrupts cellular glycosylation processes, leading to endoplasmic reticulum (ER) stress, the accumulation of reactive oxygen species (ROS), and ultimately, the induction of apoptosis in various cancer cell lines.[1][2][3] These characteristics make (6R)-FR054 a compound of interest for cancer research and drug development. This document provides detailed protocols for inducing and quantifying apoptosis using (6R)-FR054, with a focus on flow cytometry-based analysis.

Mechanism of Action of (6R)-FR054 in Apoptosis Induction

(6R)-FR054 competitively inhibits PGM3, which is crucial for the synthesis of UDP-GlcNAc, a vital substrate for protein and lipid glycosylation.[1][4] Inhibition of PGM3 by (6R)-FR054 leads to a reduction in both N- and O-linked glycosylation.[2] This disruption of normal cellular glycosylation processes triggers the Unfolded Protein Response (UPR) due to the accumulation of misfolded proteins in the endoplasmic reticulum.[2][4] Prolonged ER stress, coupled with an increase in intracellular ROS, activates apoptotic signaling cascades, culminating in programmed cell death.[2][3]

Caption: Signaling Pathway of (6R)-FR054 Induced Apoptosis.

Quantitative Data Summary

The following table summarizes the quantitative data on apoptosis induction by (6R)-FR054 in MDA-MB-231 human breast cancer cells, as determined by flow cytometry using Annexin V-FITC and Propidium Iodide (PI) staining.

Treatment	Incubation Time (hours)	Cell Line	Percentage of Apoptotic Cells (Annexin V positive)	Reference
Control (Vehicle)	48	MDA-MB-231	~5%	[5]
(6R)-FR054 (1 mM)	48	MDA-MB-231	~25%	[5]

Experimental Protocols

Protocol 1: Induction of Apoptosis with (6R)-FR054

This protocol describes the steps for treating cultured cancer cells with (6R)-FR054 to induce apoptosis.

Materials:

• Cancer cell line of interest (e.g., MDA-MB-231)

• Complete cell culture medium

• (6R)-FR054 (stock solution in a suitable solvent, e.g., DMSO)

• Vehicle control (solvent used for (6R)-FR054)

• Cell culture plates or flasks

• Standard cell culture equipment (incubator, biosafety cabinet, etc.)

Procedure:

• Cell Seeding: Seed the cells in culture plates or flasks at a density that will ensure they are in the exponential growth phase at the time of treatment.

• Cell Adherence: Allow the cells to adhere and grow overnight in a humidified incubator at 37°C with 5% CO2.

• Treatment Preparation: Prepare the desired concentrations of (6R)-FR054 by diluting the stock solution in a complete culture medium. Also, prepare a vehicle control with the same final concentration of the solvent.

• Cell Treatment: Remove the old medium from the cells and replace it with the medium containing the different concentrations of (6R)-FR054 or the vehicle control.

• Incubation: Incubate the treated cells for the desired period (e.g., 24-48 hours) to allow for the induction of apoptosis.[1]

Protocol 2: Flow Cytometry Analysis of Apoptosis using Annexin V and Propidium Iodide (PI)

This protocol outlines the procedure for staining (6R)-FR054-treated cells with Annexin V and PI for apoptosis analysis by flow cytometry.[6][7][8]

Principle: During the early stages of apoptosis, phosphatidylserine (B164497) (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[6] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify early apoptotic cells.[9] Propidium iodide (PI) is a fluorescent nucleic acid intercalating agent that is unable to cross the intact plasma membrane of live or early apoptotic cells.[8] Therefore, it is used to identify late apoptotic or necrotic cells, which have compromised membrane integrity.[6]

Cell Populations:

• Viable cells: Annexin V-negative and PI-negative.[7]

• Early apoptotic cells: Annexin V-positive and PI-negative.[7]

• Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.[7]

Materials:

• (6R)-FR054-treated and control cells

• Annexin V-FITC (or other fluorochrome conjugates)

• Propidium Iodide (PI) staining solution

• 1X Binding Buffer (typically 10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl2, pH 7.4)[7]

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Harvesting: Collect both adherent and floating cells from the culture plates. For adherent cells, use a gentle cell dissociation reagent like Trypsin-EDTA.

• Cell Washing: Wash the collected cells twice with cold PBS by centrifuging at 300 x g for 5 minutes and discarding the supernatant.

• Cell Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of 1 x 10^6 cells/mL.

• Staining:

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC to the cell suspension.

  • Add 5 µL of PI staining solution.

  • Gently vortex the tube and incubate for 15-20 minutes at room temperature in the dark.[7]

• Sample Dilution: Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer immediately (within 1 hour).[7] Use appropriate controls (unstained cells, Annexin V only, and PI only) to set up compensation and quadrants.

Caption: Experimental Workflow for Apoptosis Analysis.

Protocol 3: Flow Cytometry Analysis of Caspase-3/7 Activity

This protocol provides an alternative method to detect apoptosis by measuring the activity of executioner caspases 3 and 7.

Principle: Caspases are a family of proteases that are key mediators of apoptosis.[10] Initiator caspases (e.g., caspase-8, caspase-9) activate executioner caspases (e.g., caspase-3, caspase-7), which then cleave cellular substrates to orchestrate the apoptotic process.[10] Commercially available kits often use a cell-permeable, non-toxic reagent containing the DEVD peptide sequence, which is a specific target for caspase-3 and -7.[11][12] When this reagent enters an apoptotic cell, it is cleaved by active caspase-3/7, releasing a fluorescent molecule that can be detected by flow cytometry.[10]

Materials:

• (6R)-FR054-treated and control cells

• Caspase-3/7 activity assay kit for flow cytometry (e.g., CellEvent™ Caspase-3/7 Green Flow Cytometry Assay Kit)[13]

• Flow cytometer

Procedure: (Follow the manufacturer's instructions for the specific kit being used. A general procedure is outlined below.)

• Cell Preparation: Induce apoptosis with (6R)-FR054 as described in Protocol 1.

• Reagent Preparation: Prepare the caspase-3/7 reagent according to the kit's protocol.

• Cell Staining:

  • Harvest and wash the cells as described in Protocol 2.

  • Resuspend the cells in the appropriate assay buffer provided with the kit.

  • Add the caspase-3/7 reagent to the cell suspension.

• Incubation: Incubate the cells for the time and temperature specified in the kit's protocol (typically 15-60 minutes at 37°C).

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer. The fluorescent signal is proportional to the amount of active caspase-3/7 in the cells.

Troubleshooting and Considerations

• Cell Density: Ensure that cells are not overly confluent, as this can lead to increased spontaneous apoptosis.

• Controls: Always include positive and negative controls. A known apoptosis-inducing agent (e.g., staurosporine) can serve as a positive control.

• Compensation: Proper fluorescence compensation is critical to correct for spectral overlap between different fluorochromes (e.g., FITC and PI).

• Time Course: The optimal incubation time with (6R)-FR054 to observe apoptosis may vary between cell lines. It is recommended to perform a time-course experiment to determine the ideal endpoint.

• Necrosis vs. Apoptosis: The Annexin V/PI assay helps to distinguish between early apoptosis, late apoptosis, and necrosis.[8] High levels of Annexin V-negative/PI-positive cells may indicate a significant necrotic population.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The HBP Pathway Inhibitor FR054 Enhances Temozolomide Sensitivity in Glioblastoma Cells by Promoting Ferroptosis and Inhibiting O‐GlcNAcylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 8. bosterbio.com [bosterbio.com]
• 9. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 10. Caspase Assays | Thermo Fisher Scientific - US [thermofisher.com]
• 11. Cell Meter™ Caspase 3/7 Activity Apoptosis Assay Kit *Green Fluorescence Optimized for Flow Cytometry* | AAT Bioquest [aatbio.com]
• 12. stemcell.com [stemcell.com]
• 13. CellEvent™ Caspase-3/7 Green Flow Cytometry Assay Kit 100 Assays | Buy Online [thermofisher.com]

Application Notes and Protocols for Western Blot Analysis of Unfolded Protein Response (UPR) Markers Following (6R)-FR054 Treatment

For: Researchers, scientists, and drug development professionals.

Introduction

(6R)-FR054 is a novel compound that functions as an inhibitor of the hexosamine biosynthetic pathway (HBP) enzyme PGM3.[1][2][3] Inhibition of the HBP by (6R)-FR054 has been shown to impede protein N- and O-glycosylation, leading to an accumulation of unfolded or misfolded proteins in the endoplasmic reticulum (ER). This accumulation triggers ER stress and subsequently activates the Unfolded Protein Response (UPR), a critical cellular signaling network.[2][3] The UPR aims to restore ER homeostasis, but sustained activation can lead to apoptosis, making it a promising target in cancer therapy.[2][3][4]

Western blotting is an essential technique for elucidating the molecular mechanism of (6R)-FR054 by monitoring the expression and activation of key UPR markers. The UPR is primarily mediated by three ER transmembrane sensors: PERK, IRE1α, and ATF6.[5][6] Under ER stress, the chaperone BiP (also known as GRP78) dissociates from these sensors, leading to their activation and the initiation of downstream signaling cascades.[7] This document provides a detailed protocol for the Western blot analysis of key UPR markers following treatment with (6R)-FR054.

Key UPR Markers for Western Blot Analysis

The activation of the three main branches of the UPR can be assessed by monitoring the following protein markers:

• PERK Pathway:

  • p-PERK (Phospho-PERK): Indicates the autophosphorylation and activation of PERK.

  • p-eIF2α (Phospho-eIF2α): A key downstream target of PERK, its phosphorylation leads to a general attenuation of protein synthesis.[8][9]

  • ATF4: A transcription factor whose translation is selectively increased upon eIF2α phosphorylation.[8][9][10]

  • CHOP: A pro-apoptotic transcription factor induced by ATF4 under prolonged ER stress.[8]

• IRE1α Pathway:

  • p-IRE1α (Phospho-IRE1α): Indicates the autophosphorylation and activation of IRE1α.

  • XBP1s (spliced X-box binding protein 1): The active form of the XBP1 transcription factor, generated by IRE1α-mediated mRNA splicing.

• ATF6 Pathway:

  • Cleaved ATF6: The active form of ATF6 that translocates to the nucleus to regulate gene expression.

• General ER Stress Marker:

  • GRP78/BiP: The master regulator of the UPR; its upregulation is a hallmark of ER stress.[8]

Quantitative Data Summary

The following table provides a summary of antibodies and their recommended dilutions for Western blot analysis of UPR markers. Note that optimal dilutions may vary depending on the specific antibody, cell line, and experimental conditions, and should be empirically determined.

Target Protein	Expected Molecular Weight (kDa)	Recommended Primary Antibody Dilution	Loading Control
p-PERK	~140	1:1000	Total PERK
Total PERK	~140	1:1000	β-Actin or GAPDH
p-eIF2α (Ser51)	~38	1:1000	Total eIF2α
Total eIF2α	~38	1:1000	β-Actin or GAPDH
ATF4	~50	1:1000	β-Actin or GAPDH
CHOP	~29	1:1000	β-Actin or GAPDH
p-IRE1α	~130	1:1000	Total IRE1α
Total IRE1α	~130	1:1000	β-Actin or GAPDH
XBP1s	~54	1:1000	β-Actin or GAPDH
Cleaved ATF6	~50	1:1000	β-Actin or GAPDH
GRP78/BiP	~78	1:1000	β-Actin or GAPDH
β-Actin	~42	1:5000	-
GAPDH	~37	1:5000	-

Experimental Protocols

This section provides a detailed protocol for the Western blot analysis of UPR markers in cultured cells treated with (6R)-FR054.

Cell Culture and Treatment

• Cell Line: Select an appropriate cell line for the study (e.g., a cancer cell line known to be sensitive to HBP inhibition).

• Culture Medium: Culture cells in the appropriate medium supplemented with fetal bovine serum (FBS) and antibiotics.

• Plating: Seed cells in 6-well plates or 10 cm dishes at a density that will result in 70-80% confluency at the time of harvest. Allow cells to attach overnight.

• Treatment: Treat cells with the desired concentrations of (6R)-FR054 or a vehicle control (e.g., DMSO) for various time points (e.g., 6, 12, 24 hours).

Protein Lysate Preparation

• Washing: After treatment, place the culture dishes on ice and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Lysis: Add an appropriate volume of ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors to each well or dish.

  • RIPA Buffer Composition: 50 mM Tris-HCl (pH 8.0), 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS. Freshly add protease and phosphatase inhibitor cocktails before use.

• Scraping and Collection: Scrape the adherent cells and transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Incubation: Incubate the lysate on ice for 30 minutes, vortexing briefly every 10 minutes.

• Centrifugation: Centrifuge the lysate at 14,000 rpm for 15 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant, which contains the protein extract, to a new pre-chilled tube.

• Quantification: Determine the protein concentration of each lysate using a BCA protein assay kit according to the manufacturer's instructions.

SDS-PAGE and Western Blotting

• Sample Preparation: Mix 20-30 µg of protein from each sample with 4x Laemmli sample buffer and boil at 95°C for 5 minutes.

• Gel Electrophoresis: Load the denatured protein samples and a molecular weight marker into the wells of a 4-15% precast polyacrylamide gel. Run the gel at 100-120V until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane. This can be done using a wet or semi-dry transfer system.

• Blocking: Block the membrane with 5% non-fat dry milk or 5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody, diluted in the blocking buffer as recommended in the table above, overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody (anti-rabbit or anti-mouse, depending on the primary antibody) diluted 1:5000 in blocking buffer for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection reagent and an imaging system.

• Quantification and Normalization: Quantify the band intensities using densitometry software. Normalize the intensity of the target protein to the appropriate loading control (β-Actin or GAPDH). For phosphorylated proteins, normalize to the total protein levels.

Visualizations

Caption: Unfolded Protein Response (UPR) Signaling Pathway.

Caption: Western Blot Experimental Workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. Antibodies for ER Stress | Proteintech Group [ptglab.com]
• 3. researchgate.net [researchgate.net]
• 4. nsjbio.com [nsjbio.com]
• 5. content.protocols.io [content.protocols.io]
• 6. Buffers Formulations and Protocols | RIPA Buffer Recipe & Preparation | Bio-Techne [bio-techne.com]
• 7. Protocol: Cell Lysate Preparation for Western Blot: R&D Systems [rndsystems.com]
• 8. The Role of the PERK/eIF2α/ATF4/CHOP Signaling Pathway in Tumor Progression During Endoplasmic Reticulum Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Activation of PERK/eIF2α/ATF4/CHOP branch of endoplasmic reticulum stress response and cooperation between HIF-1α and ATF4 promotes Daprodustat-induced vascular calcification [frontiersin.org]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols for Measuring Reactive Oxygen Species (ROS) Levels in Response to (6R)-FR054

Audience: Researchers, scientists, and drug development professionals.

Introduction:

(6R)-FR054 is an inhibitor of the hexosamine biosynthetic pathway (HBP) enzyme phosphoglucomutase 3 (PGM3).[1][2][3] Inhibition of PGM3 by FR054 has been shown to induce an early proliferation arrest followed by a significant increase in cell death in breast cancer cells.[1][2] This process is associated with the induction of endoplasmic reticulum (ER) stress and a subsequent increase in intracellular Reactive Oxygen Species (ROS), leading to apoptotic cell death.[1][2] These application notes provide detailed protocols for the sensitive detection and quantification of ROS levels in cultured cells following treatment with (6R)-FR054.

Core Concepts:

Reactive Oxygen Species (ROS) are chemically reactive species containing oxygen, such as superoxide (B77818) anions, hydrogen peroxide, and hydroxyl radicals. While they are natural byproducts of cellular metabolism and play roles in cell signaling, excessive ROS production can lead to oxidative stress, damaging cellular components like DNA, proteins, and lipids.[4][5][6] The measurement of intracellular ROS is a critical step in understanding the cytotoxic mechanisms of various therapeutic compounds.

Fluorescent probes are highly sensitive tools for detecting ROS.[4][7] One of the most common probes is 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA).[8][9][10] DCFH-DA is a cell-permeable molecule that, once inside the cell, is deacetylated by cellular esterases to the non-fluorescent 2',7'-dichlorodihydrofluorescein (DCFH).[11] In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF), and the resulting fluorescence intensity is directly proportional to the level of intracellular ROS.[11]

Data Presentation

The quantitative data generated from ROS assays can be summarized for clear comparison.

Table 1: Spectral Properties of 2',7'-Dichlorofluorescein (DCF)

Property	Wavelength (nm)
Maximum Excitation	495
Maximum Emission	529
Recommended Excitation Range	480-500
Recommended Emission Range	510-550

Table 2: Example Quantitative Data of ROS Levels in Response to (6R)-FR054

Treatment Group	Concentration (µM)	Mean Fluorescence Intensity (MFI)	Standard Deviation	Fold Change vs. Control
Vehicle Control (DMSO)	-	1500	120	1.0
(6R)-FR054	250	3200	250	2.1
(6R)-FR054	500	5800	450	3.9
(6R)-FR054	1000	8900	680	5.9
Positive Control (Pyocyanin)	100	12500	950	8.3
Antioxidant Control (N-acetyl-cysteine)	1000	1450	110	0.97

Experimental Protocols

Protocol 1: Measurement of Intracellular ROS using DCFH-DA by Fluorescence Microplate Reader

This protocol is suitable for adherent cells and allows for high-throughput screening.

Materials:

• (6R)-FR054

• 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

• Cell culture medium (phenol red-free)

• Positive control (e.g., Pyocyanin or H₂O₂)

• Antioxidant control (e.g., N-acetyl-cysteine)

• Black, clear-bottom 96-well microplate

• Adherent cells of interest (e.g., MDA-MB-231 breast cancer cells)

Procedure:

• Cell Seeding: Seed adherent cells in a black, clear-bottom 96-well microplate at a density of 25,000-50,000 cells per well in 100 µL of culture medium. Allow cells to adhere overnight in a 37°C, 5% CO₂ incubator.

• Reagent Preparation:

  • Prepare a 10 mM stock solution of DCFH-DA in DMSO.

  • On the day of the experiment, dilute the DCFH-DA stock solution in serum-free medium to a final working concentration of 10-25 µM. The optimal concentration should be determined for each cell line.[12]

  • Prepare serial dilutions of (6R)-FR054 in phenol (B47542) red-free medium.

• Staining:

  • Remove the culture medium from the wells.

  • Wash the cells once with 100 µL of PBS.

  • Add 100 µL of the diluted DCFH-DA working solution to each well.

  • Incubate the plate for 30-45 minutes at 37°C in the dark.[13]

• Washing:

  • Remove the DCFH-DA solution.

  • Wash the cells once with 100 µL of PBS to remove any excess probe.[13]

• Treatment:

  • Add 100 µL of the prepared (6R)-FR054 dilutions to the respective wells.

  • Include a vehicle control (medium with DMSO), a positive control, and an antioxidant control.

  • Incubate for the desired treatment time (e.g., 1, 6, 12, or 24 hours).

• Measurement:

  • Measure the fluorescence intensity using a fluorescence microplate reader with excitation at ~485 nm and emission at ~535 nm.[14]

Protocol 2: Measurement of Intracellular ROS using DCFH-DA by Flow Cytometry

This protocol is suitable for both adherent and suspension cells and provides single-cell resolution data.

Materials:

• Same as Protocol 1, plus:

• Trypsin-EDTA (for adherent cells)

• Flow cytometry tubes

Procedure:

• Cell Preparation:

  • Adherent cells: Culture cells in 6-well plates. On the day of the experiment, detach the cells using Trypsin-EDTA, quench with complete medium, and collect by centrifugation.

  • Suspension cells: Collect cells by centrifugation.

• Staining:

  • Resuspend the cell pellet in pre-warmed, serum-free medium containing 10-25 µM DCFH-DA at a concentration of 1 x 10⁶ cells/mL.

  • Incubate for 30 minutes at 37°C in the dark.[14]

• Washing:

  • Wash the cells once by centrifugation with PBS.

• Treatment:

  • Resuspend the cells in phenol red-free medium containing the desired concentrations of (6R)-FR054, vehicle control, positive control, or antioxidant control.

  • Incubate for the desired treatment time.

• Analysis:

  • After treatment, transfer the cell suspension to flow cytometry tubes.

  • Analyze the samples on a flow cytometer, exciting the cells with a 488 nm laser and detecting the emission in the FITC channel (~530 nm).[15]

  • Collect at least 10,000-20,000 events per sample.

Visualizations

Signaling Pathway

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response [frontiersin.org]
• 4. Fluorescence probes used for detection of reactive oxygen species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ROS and ROS-Mediated Cellular Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. masi.eu [masi.eu]
• 8. antbioinc.com [antbioinc.com]
• 9. scbt.com [scbt.com]
• 10. bmglabtech.com [bmglabtech.com]
• 11. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cosmobiousa.com [cosmobiousa.com]
• 13. benchchem.com [benchchem.com]
• 14. abcam.cn [abcam.cn]
• 15. cdn.caymanchem.com [cdn.caymanchem.com]

Application Notes and Protocols for In Vivo Dosing and Administration of (6R)-FR054 in Mice

Audience: Researchers, scientists, and drug development professionals.

Introduction

(6R)-FR054 is a novel small molecule inhibitor targeting the Hexosamine Biosynthetic Pathway (HBP), a critical metabolic route involved in protein glycosylation.[1][2] Aberrant HBP flux is implicated in the progression of various cancers, making it a promising therapeutic target.[1][2] (6R)-FR054 specifically inhibits phosphoglucomutase 3 (PGM3), a key enzyme in the HBP.[1][2][3] This inhibition leads to reduced N- and O-linked glycosylation, inducing endoplasmic reticulum (ER) stress, accumulation of reactive oxygen species (ROS), and ultimately apoptotic cell death in cancer cells.[1][2] These application notes provide detailed protocols for the in vivo administration of (6R)-FR054 in mouse models, based on preclinical studies.

Mechanism of Action

(6R)-FR054 acts as a competitive inhibitor of PGM3, an enzyme that plays a crucial role in the HBP.[4] By blocking PGM3, FR054 diminishes the flux through the HBP, leading to a decrease in the availability of UDP-GlcNAc. This reduction in UDP-GlcNAc levels impairs both N- and O-glycosylation of proteins.[1][2] The accumulation of misfolded proteins due to improper glycosylation triggers the Unfolded Protein Response (UPR), a cellular stress response.[2][3] Prolonged and acute UPR activation, coupled with the accumulation of intracellular ROS, ultimately leads to CHOP-dependent apoptotic signaling and cell death in cancer cells.[2][3]

Caption: Mechanism of action of (6R)-FR054.

In Vivo Dosing and Administration

The following table summarizes the reported in vivo dosing regimens for (6R)-FR054 in mice.

Tumor Model	Mouse Strain	Route of Administration	Dosage	Vehicle	Reference
Breast Cancer (MDA-MB-231 Xenograft)	Nude Mice	Intraperitoneal (IP)	1000 mg/kg (single or fractionated)	Not Specified	[5]
Glioblastoma (U87 Orthotopic Xenograft)	Nude Mice	Intraperitoneal (IP)	120 mg/kg (twice daily)	Not Specified	[6]
Glioblastoma (U87 Orthotopic Xenograft)	Nude Mice	Intraperitoneal (IP)	60 mg/kg (twice daily, in combination)	Not Specified	[6]

Experimental Protocols

Preparation of (6R)-FR054 for In Vivo Administration

It is recommended to prepare fresh solutions of (6R)-FR054 for each administration.

Materials:

• (6R)-FR054 powder

• Sterile vehicle (e.g., corn oil, or a solution of DMSO, PEG300, and sterile water)

• Sterile vials

• Vortex mixer

• Sonicator (optional)

Protocol:

• Aseptically weigh the required amount of (6R)-FR054 powder in a sterile vial.

• Prepare the desired vehicle. For a formulation containing DMSO, it is crucial to keep the final DMSO concentration low to minimize toxicity. A common vehicle for oral administration of other compounds consists of 50% DMSO, 40% PEG300, and 10% ethanol.[7] For intraperitoneal injections, corn oil can be used.[5]

• Add the vehicle to the (6R)-FR054 powder to achieve the desired final concentration for dosing.

• Vortex the mixture thoroughly until the powder is completely dissolved. Gentle heating or sonication can be used to aid dissolution if precipitation occurs.[5]

• Visually inspect the solution to ensure it is clear and free of particulates before administration.

Intraperitoneal (IP) Injection in Mice

Materials:

• Prepared (6R)-FR054 solution

• Sterile syringes (1 mL)

• Sterile needles (e.g., 25-27 gauge)

• Mouse restraint device (optional)

• 70% ethanol

Protocol:

• Properly restrain the mouse, ensuring a firm but gentle grip to expose the abdomen.

• Wipe the injection site in the lower abdominal quadrant with 70% ethanol.

• Insert the needle at a shallow angle (approximately 15-20 degrees) into the peritoneal cavity, avoiding the midline to prevent puncture of the bladder or cecum.

• Gently aspirate to ensure no fluid or blood is drawn, confirming correct needle placement.

• Slowly inject the (6R)-FR054 solution.

• Withdraw the needle and return the mouse to its cage.

• Monitor the mouse for any signs of distress or adverse reactions post-injection.

Orthotopic Glioblastoma Xenograft Model

This protocol describes the establishment of an orthotopic glioblastoma model and subsequent treatment with (6R)-FR054.

Caption: Workflow for an in vivo efficacy study of (6R)-FR054.

Protocol:

• Cell Culture: Culture U87-MG cells expressing a reporter gene such as firefly luciferase in appropriate media.

• Animal Model: Use immunodeficient mice (e.g., nude mice).

• Intracranial Injection:

  • Anesthetize the mouse using an approved protocol.

  • Secure the mouse in a stereotactic frame.

  • Inject U87-MG cells into the brain.[6]

• Tumor Establishment and Monitoring:

  • Allow tumors to establish. This can be monitored via bioluminescence imaging, typically starting around day 10 post-injection.[6]

• Treatment Initiation:

  • Once tumors are established, randomize the mice into treatment and control groups.[6]

  • Administer (6R)-FR054 according to the desired dosing regimen (e.g., 120 mg/kg, twice daily via IP injection).[6] A control group should receive vehicle only.

• Efficacy Evaluation:

  • Monitor tumor growth regularly (e.g., weekly) using bioluminescence imaging.[6]

  • Record mouse body weight (e.g., every 3 days) to assess toxicity.[6]

  • Continue treatment for the duration of the study.

• Endpoint:

  • The study endpoint may be determined by a predefined tumor size, a specific time point, or signs of morbidity.

  • Survival can be monitored and analyzed using Kaplan-Meier curves.[6]

  • At the end of the study, tumors can be excised for further ex vivo analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response [frontiersin.org]
• 4. Targeting the Hexosamine Biosynthetic Pathway with a novel PGM3 inhibitor, FR054, to suppress tumour growth and enhance chemotherapy sensitivity in cancer [boa.unimib.it]
• 5. medchemexpress.com [medchemexpress.com]
• 6. The HBP Pathway Inhibitor FR054 Enhances Temozolomide Sensitivity in Glioblastoma Cells by Promoting Ferroptosis and Inhibiting O‐GlcNAcylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimization of the Solvent and In Vivo Administration Route of Auranofin in a Syngeneic Non-Small Cell Lung Cancer and Glioblastoma Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing the Anti-proliferative Effects of (6R)-FR054

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for evaluating the anti-proliferative effects of (6R)-FR054, a potent inhibitor of the hexosamine biosynthetic pathway (HBP) enzyme N-acetylglucosamine-phosphate mutase (PGM3). Inhibition of PGM3 by (6R)-FR054 disrupts protein glycosylation, leading to endoplasmic reticulum (ER) stress, activation of the Unfolded Protein Response (UPR), and ultimately, cancer cell death.[1][2][3][4] The following protocols are designed for in vitro assessment of (6R)-FR054's efficacy in cancer cell lines.

Data Presentation

The anti-proliferative activity of (6R)-FR054 has been observed in various cancer cell lines. The following tables summarize the quantitative data on its effects.

Table 1: In Vitro Anti-proliferative Activity of (6R)-FR054

Cell Line	Cancer Type	Assay	Concentration (µM)	Effect
MiaPaCa-2	Pancreatic Ductal Adenocarcinoma	Trypan Blue Cell Count	350	~36% reduction in cell number after 72h
MiaPaCa-2	Pancreatic Ductal Adenocarcinoma	Trypan Blue Cell Count	500	~70% reduction in cell number after 72h
MDA-MB-231	Triple-Negative Breast Cancer	MTT Assay	500 - 1000	Reduced viability and significant increase in apoptosis after 48h[5]

Table 2: In Vivo Efficacy of (6R)-FR054

Animal Model	Cancer Type	Dosage (mg/kg)	Administration Route	Effect
Mice with MDA-MB-231 xenografts	Triple-Negative Breast Cancer	1000	Intraperitoneal (IP)	Suppression of cancer growth[5]

Signaling Pathway

The primary mechanism of action of (6R)-FR054 involves the inhibition of PGM3, a key enzyme in the hexosamine biosynthetic pathway. This leads to a reduction in the levels of UDP-GlcNAc, a critical substrate for N- and O-linked glycosylation of proteins. The resulting accumulation of misfolded proteins in the endoplasmic reticulum triggers the Unfolded Protein Response (UPR), an adaptive signaling cascade. However, prolonged UPR activation ultimately leads to apoptosis.

Mechanism of Action of (6R)-FR054

Experimental Workflow

The following diagram outlines the general workflow for assessing the anti-proliferative effects of (6R)-FR054.

Workflow for Assessing Anti-proliferative Effects

Experimental Protocols

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active metabolism convert MTT into a purple formazan (B1609692) product.[6][7]

Materials:

• Cancer cell line of interest

• Complete culture medium

• (6R)-FR054

• 96-well plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate overnight to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of (6R)-FR054 in complete culture medium. Remove the medium from the wells and add 100 µL of the medium containing the desired concentrations of (6R)-FR054. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[7][8]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C to allow for the conversion of MTT to formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently on an orbital shaker for 15 minutes.[6]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[6]

Trypan Blue Exclusion Assay for Cell Viability and Cell Count

This assay is used to differentiate viable from non-viable cells. Trypan blue is a dye that can only penetrate the membrane of dead cells, staining them blue.[9]

Materials:

• Treated and control cells

• Trypan blue solution (0.4%)

• Phosphate-buffered saline (PBS) or serum-free medium

• Hemocytometer

• Microscope

Protocol:

• Cell Suspension: Harvest the cells from the culture plate and centrifuge to pellet. Resuspend the cell pellet in a known volume of PBS or serum-free medium.

• Staining: Mix one part of the 0.4% trypan blue solution with one part of the cell suspension (1:1 ratio).[9][10]

• Incubation: Allow the mixture to incubate for approximately 3 minutes at room temperature.

• Cell Counting: Load 10 µL of the mixture onto a hemocytometer and immediately count the cells under a microscope. Count the number of viable (unstained) and non-viable (blue-stained) cells.

• Calculation:

  • Percent Viability (%) = (Number of viable cells / Total number of cells) x 100

  • Viable cells/mL = (Number of viable cells x dilution factor) / (Number of squares counted x volume of one square) x 10^4

Western Blot Analysis for Unfolded Protein Response (UPR) Markers

This technique is used to detect and quantify specific proteins involved in the UPR signaling pathway, such as GRP78 (BiP), ATF4, and CHOP.

Materials:

• Treated and control cells

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-GRP78, anti-ATF4, anti-CHOP, and a loading control like anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Imaging system

Protocol:

• Cell Lysis: Wash cells with ice-cold PBS and lyse them with RIPA buffer. Incubate on ice for 30 minutes and then centrifuge to collect the protein-containing supernatant.[11]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and boil at 95°C for 5 minutes.[11]

• SDS-PAGE: Load the samples onto an SDS-PAGE gel and run the electrophoresis to separate proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[11]

• Primary Antibody Incubation: Incubate the membrane with the primary antibodies diluted in blocking buffer overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, apply the ECL detection reagent and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities using densitometry software and normalize to the loading control.

References

• 1. Targeting the Hexosamine Biosynthetic Pathway with a novel PGM3 inhibitor, FR054, to suppress tumour growth and enhance chemotherapy sensitivity in cancer [boa.unimib.it]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response [frontiersin.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. MTT assay protocol | Abcam [abcam.com]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. merckmillipore.com [merckmillipore.com]
• 9. Trypan Blue Exclusion | Thermo Fisher Scientific - JP [thermofisher.com]
• 10. bpsbioscience.com [bpsbioscience.com]
• 11. benchchem.com [benchchem.com]

Techniques for Evaluating O-GlcNAcylation Changes by (6R)-FR054

Application Notes and Protocols

Introduction

O-GlcNAcylation is a dynamic and reversible post-translational modification involving the attachment of a single N-acetylglucosamine (O-GlcNAc) molecule to serine or threonine residues of nuclear, cytoplasmic, and mitochondrial proteins.[1][2] This process is crucial for regulating a multitude of cellular processes, including signal transduction, transcription, and metabolism.[1][3] The levels of O-GlcNAcylation are controlled by the hexosamine biosynthetic pathway (HBP), which produces the donor substrate, uridine (B1682114) diphosphate (B83284) N-acetylglucosamine (UDP-GlcNAc).[4][5] Dysregulation of O-GlcNAcylation has been implicated in various diseases, including cancer, diabetes, and neurodegenerative disorders.[1][6]

(6R)-FR054 is a potent and specific inhibitor of phosphoglucomutase 3 (PGM3), a key enzyme in the HBP.[7] By inhibiting PGM3, (6R)-FR054 effectively reduces the intracellular pool of UDP-GlcNAc, leading to a global decrease in protein O-GlcNAcylation. This property makes (6R)-FR054 a valuable research tool for investigating the functional roles of O-GlcNAcylation in various biological systems and a potential therapeutic agent for diseases associated with aberrant O-GlcNAcylation.[7]

These application notes provide detailed protocols for utilizing (6R)-FR054 to modulate and evaluate O-GlcNAcylation levels in cultured cells.

Data Presentation

The following table summarizes the quantitative effects of (6R)-FR054 on glioblastoma (GBM) cells, demonstrating its efficacy in reducing O-GlcNAcylation and sensitizing cells to chemotherapy.

Cell Line	Treatment	Concentration	Duration	Effect on O-GlcNAcylation	Reference
U87 (GBM)	(6R)-FR054	25-50 µM	72 hours	Significant decrease	[7]
A172-TR (TMZ-resistant GBM)	(6R)-FR054	50-75 µM	72 hours	Significant decrease	[7]
U87-TR (TMZ-resistant GBM)	(6R)-FR054 + TMZ	50 µM FR054 + 400 µM TMZ	72 hours	Significant decrease compared to TMZ alone	[7]

Experimental Protocols

Cell Culture and Treatment with (6R)-FR054

This protocol describes the general procedure for treating adherent mammalian cell lines with (6R)-FR054 to induce a decrease in protein O-GlcNAcylation.

Materials:

• Mammalian cell line of interest (e.g., U87, A172)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• (6R)-FR054 (stored as a stock solution in DMSO at -20°C)

• Phosphate-buffered saline (PBS)

• Cell culture plates or flasks

• Standard cell culture incubator (37°C, 5% CO2)

Procedure:

• Seed cells in appropriate cell culture vessels and allow them to adhere and reach 70-80% confluency.

• Prepare the desired concentrations of (6R)-FR054 by diluting the stock solution in fresh, pre-warmed complete cell culture medium. A vehicle control (DMSO) should be prepared at the same final concentration as the highest (6R)-FR054 treatment.

• Remove the old medium from the cells and wash once with sterile PBS.

• Add the medium containing the different concentrations of (6R)-FR054 or the vehicle control to the respective wells or flasks.

• Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours). The optimal incubation time may vary depending on the cell type and the desired level of O-GlcNAc reduction.

• After the incubation period, proceed with cell lysis for protein extraction.

Protein Extraction

This protocol details the preparation of whole-cell lysates for subsequent analysis of O-GlcNAcylation levels by Western blot.

Materials:

• Treated and control cells from Protocol 1

• Ice-cold PBS

• RIPA buffer (Radioimmunoprecipitation assay buffer) supplemented with protease and phosphatase inhibitors

• Cell scraper

• Microcentrifuge tubes

• Microcentrifuge (4°C)

Procedure:

• Place the cell culture plates on ice.

• Aspirate the medium and wash the cells twice with ice-cold PBS.

• Add an appropriate volume of ice-cold RIPA buffer to each plate (e.g., 100-200 µL for a 6-well plate).

• Scrape the cells from the plate and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate the lysate on ice for 30 minutes, with vortexing every 10 minutes.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Transfer the supernatant (whole-cell lysate) to a new, pre-chilled microcentrifuge tube.

• Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA assay).

• Store the lysates at -80°C until further use.

Western Blot Analysis of O-GlcNAcylation

This protocol outlines the procedure for detecting changes in total protein O-GlcNAcylation using an O-GlcNAc-specific antibody.

Materials:

• Protein lysates from Protocol 2

• Laemmli sample buffer

• SDS-PAGE gels

• Electrophoresis and transfer apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibody: anti-O-GlcNAc antibody (e.g., RL2 or CTD110.6)

• Loading control primary antibody (e.g., anti-β-actin, anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Thaw the protein lysates on ice.

• Prepare protein samples for SDS-PAGE by mixing the lysate with Laemmli sample buffer and boiling at 95-100°C for 5-10 minutes.

• Load equal amounts of protein (e.g., 20-30 µg) per lane of an SDS-PAGE gel.

• Run the gel to separate the proteins by size.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature with gentle agitation.

• Incubate the membrane with the primary anti-O-GlcNAc antibody, diluted in blocking buffer, overnight at 4°C with gentle agitation.

• Wash the membrane three times for 10 minutes each with TBST.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature.

• Wash the membrane three times for 10 minutes each with TBST.

• Prepare the chemiluminescent substrate according to the manufacturer's instructions and apply it to the membrane.

• Capture the chemiluminescent signal using an imaging system.

• To ensure equal protein loading, the membrane can be stripped and re-probed with a loading control antibody.

Visualizations

Caption: (6R)-FR054 inhibits PGM3 in the HBP, reducing O-GlcNAcylation.

Caption: Workflow for evaluating O-GlcNAcylation changes using (6R)-FR054.

References

• 1. d-nb.info [d-nb.info]
• 2. Targeted Protein O-GlcNAcylation Using Bifunctional Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Chemistry-Assisted Proteomic Profiling of O-GlcNAcylation [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. frontiersin.org [frontiersin.org]
• 7. The HBP Pathway Inhibitor FR054 Enhances Temozolomide Sensitivity in Glioblastoma Cells by Promoting Ferroptosis and Inhibiting O‐GlcNAcylation - PMC [pmc.ncbi.nlm.nih.gov]

Application of (6R)-FR054 in Pancreatic Cancer Cell Lines: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(6R)-FR054 is a novel competitive inhibitor of N-Acetylglucosamine-phosphate Mutase (PGM3), a key enzyme in the Hexosamine Biosynthetic Pathway (HBP).[1][2][3][4][5] Aberrant glycosylation, resulting from increased HBP flux, is a hallmark of many cancers, including pancreatic cancer, and plays a crucial role in tumor progression.[1][4][6] By targeting PGM3, (6R)-FR054 disrupts both N- and O-linked glycosylation, leading to a cascade of cellular events that culminate in cancer cell death.[1][4] These application notes provide a comprehensive overview of the use of (6R)-FR054 in pancreatic cancer cell line research, including its mechanism of action, quantitative effects, and detailed experimental protocols.

Mechanism of Action

(6R)-FR054, an N-acetyl-glucosamine 6-phosphate analogue, inhibits PGM3, thereby reducing the cellular pool of UDP-GlcNAc, a critical substrate for protein glycosylation.[3] This disruption of glycosylation homeostasis leads to the accumulation of misfolded proteins in the endoplasmic reticulum (ER), triggering ER stress and activating the Unfolded Protein Response (UPR).[1][4][6] Sustained UPR activation in pancreatic cancer cells treated with (6R)-FR054 initiates apoptosis.[1][3] Furthermore, (6R)-FR054 has been shown to induce the accumulation of intracellular reactive oxygen species (ROS) and inhibit EGFR signaling pathways.[1] In combination with other agents, such as the ferroptosis inducer erastin (B1684096) or the standard-of-care chemotherapeutic gemcitabine, (6R)-FR054 exhibits synergistic anti-cancer effects.[3][7]

Data Presentation

The following tables summarize the quantitative effects of (6R)-FR054 on pancreatic cancer cell lines based on available literature.

Table 1: Effect of (6R)-FR054 on the Proliferation of Pancreatic Cancer Cell Lines

Cell Line	Compound	Concentration (µM)	Treatment Duration (hours)	Proliferation Inhibition (%)	Reference
MiaPaCa-2	(6R)-FR054	350	72	~36	[3]
MiaPaCa-2	(6R)-FR054	500	72	~70	[3]
MiaPaCa-2	(6R)-FR054 + Erastin	350 + 10	72	92	[3]
MiaPaCa-2	(6R)-FR054 + Erastin	500 + 10	72	95	[3]
BxPC3	(6R)-FR054 + Erastin	Not Specified	72	~100	[3]

Table 2: Qualitative Effects of (6R)-FR054 on Key Signaling Proteins in Pancreatic Cancer Cell Lines

Protein	Effect of (6R)-FR054 Treatment	Pathway
p-eIF2α	Increased phosphorylation	UPR
ATF4	Increased expression	UPR
CHOP	Increased expression	UPR / Apoptosis
Cleaved Caspase-3	Increased	Apoptosis
p-Akt	Decreased phosphorylation	EGFR Signaling

Note: Quantitative fold-changes in protein expression should be determined by densitometric analysis of Western blots.

Mandatory Visualizations

References

• 1. btbs.unimib.it [btbs.unimib.it]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Frontiers | PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response [frontiersin.org]
• 4. Proteome-wide association study and functional validation identify novel protein markers for pancreatic ductal adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Baicalein Induces Apoptosis of Pancreatic Cancer Cells by Regulating the Expression of miR-139-3p and miR-196b-5p [frontiersin.org]
• 6. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The HBP Pathway Inhibitor FR054 Enhances Temozolomide Sensitivity in Glioblastoma Cells by Promoting Ferroptosis and Inhibiting O‐GlcNAcylation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Research Use of (6R)-FR054

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing (6R)-FR054, a potent inhibitor of phosphoglucomutase 3 (PGM3), in preclinical cancer research. This document outlines the mechanism of action, key signaling pathways affected, and detailed protocols for in vitro and in vivo studies.

Introduction

(6R)-FR054 is a small molecule inhibitor of PGM3, a critical enzyme in the hexosamine biosynthetic pathway (HBP).[1][2][3][4] The HBP is a metabolic route that utilizes a fraction of glucose to produce UDP-N-acetylglucosamine (UDP-GlcNAc), a vital substrate for N-linked and O-linked glycosylation of proteins.[2][3] In many cancer types, there is an increased flux through the HBP to support the high demand for protein glycosylation, which plays a crucial role in tumor progression, cell adhesion, and migration.[2][3] By inhibiting PGM3, (6R)-FR054 effectively reduces the levels of UDP-GlcNAc, leading to decreased protein glycosylation, induction of the unfolded protein response (UPR), and ultimately, apoptotic cell death in cancer cells.[1][2][5]

Mechanism of Action

(6R)-FR054 acts as a competitive inhibitor of PGM3.[5] This inhibition disrupts the HBP, leading to a cascade of downstream effects that collectively contribute to its anti-cancer activity. The primary consequences of PGM3 inhibition by (6R)-FR054 include:

• Inhibition of Protein Glycosylation: Reduced levels of UDP-GlcNAc lead to a significant decrease in both N- and O-linked protein glycosylation.[1][2][5] This can affect the function of numerous proteins involved in cell signaling and adhesion.

• Induction of Endoplasmic Reticulum (ER) Stress and the Unfolded Protein Response (UPR): The accumulation of under-glycosylated and misfolded proteins in the ER triggers ER stress and activates the UPR.[1][2]

• Apoptosis: Sustained ER stress and UPR activation ultimately lead to programmed cell death (apoptosis) in cancer cells.[1][4]

• Synergistic Effects: (6R)-FR054 has been shown to enhance the sensitivity of cancer cells to other therapeutic agents, such as temozolomide (B1682018) in glioblastoma, by promoting ferroptosis and inhibiting O-GlcNAcylation.[5]

Data Presentation

The following tables summarize the effective concentrations of (6R)-FR054 observed in various cancer cell lines.

Cell Line	Cancer Type	Assay Type	Effective Concentration	Observed Effect
MDA-MB-231	Triple-Negative Breast Cancer	Cell Viability / Apoptosis	0.5 - 1 mM	Reduced viability and increased apoptosis[1][4]
MDA-MB-231	Triple-Negative Breast Cancer	Glycosylation Analysis	250 µM	Efficiently affects N- and O-glycosylation levels[1][4]
MiaPaCa-2	Pancreatic Cancer	Cell Proliferation	350 µM	~36% reduction in cell number after 72h[1]
MiaPaCa-2	Pancreatic Cancer	Cell Proliferation	500 µM	~70% reduction in cell number after 72h[1]
U87-MG (GBM)	Glioblastoma	Synergistic Effect with TMZ	25 µM (in combination with 200 µM TMZ)	Significant synergistic inhibition[5]
U87-TR (GBM)	Glioblastoma (TMZ-resistant)	Synergistic Effect with TMZ	Not specified	Overcomes TMZ resistance[5]
Various Breast Cancer Cell Lines	Breast Cancer	Cell Viability / Proliferation	250 µM - 1 mM	Dose-dependent decrease in survival and proliferation[3]

Mandatory Visualizations

Caption: Mechanism of action of (6R)-FR054.

Caption: General experimental workflow for (6R)-FR054 research.

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

Objective: To determine the effect of (6R)-FR054 on the viability of cancer cells.

Materials:

• Cancer cell line of interest (e.g., MDA-MB-231)

• Complete cell culture medium

• (6R)-FR054

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours.

• Prepare serial dilutions of (6R)-FR054 in complete medium.

• Remove the medium from the wells and add 100 µL of the diluted (6R)-FR054 solutions. Include a vehicle control (medium with DMSO).

• Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Protocol 2: Apoptosis Assay (Annexin V-FITC/PI Staining)

Objective: To quantify apoptosis and necrosis in cancer cells treated with (6R)-FR054.

Materials:

• Cancer cell line of interest

• 6-well plates

• (6R)-FR054

• Annexin V-FITC/Propidium Iodide (PI) Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to adhere overnight.

• Treat cells with (6R)-FR054 at the desired concentrations for the specified time (e.g., 48 hours).

• Harvest both adherent and floating cells and wash with cold PBS.

• Resuspend cells in 1X binding buffer provided in the kit.

• Add Annexin V-FITC and PI according to the manufacturer's protocol and incubate in the dark.

• Analyze the stained cells by flow cytometry.

Protocol 3: Western Blot for O-GlcNAcylation

Objective: To assess the effect of (6R)-FR054 on total protein O-GlcNAcylation.

Materials:

• Cancer cell line of interest

• (6R)-FR054

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein quantification assay (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against O-GlcNAc (e.g., RL2 or CTD110.6)

• Loading control primary antibody (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Treat cells with (6R)-FR054 for the desired time.

• Lyse the cells and quantify the protein concentration.

• Separate equal amounts of protein by SDS-PAGE and transfer to a membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with the primary anti-O-GlcNAc antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane and detect the signal using a chemiluminescent substrate.

• Strip and re-probe the membrane with a loading control antibody.

Protocol 4: In Vivo Xenograft Study

Objective: To evaluate the anti-tumor efficacy of (6R)-FR054 in a mouse xenograft model.

Materials:

• Immunodeficient mice (e.g., nude or NOD/SCID)

• Cancer cell line of interest (e.g., MDA-MB-231)

• Matrigel (optional)

• (6R)-FR054

• Vehicle for injection (e.g., saline, PBS with a solubilizing agent)

• Calipers for tumor measurement

Procedure:

• Subcutaneously inject cancer cells (e.g., 1-5 x 10^6 cells in 100-200 µL of PBS, with or without Matrigel) into the flank of the mice.

• Allow tumors to grow to a palpable size (e.g., 100-150 mm³).

• Randomize mice into treatment and control groups.

• Administer (6R)-FR054 (e.g., via intraperitoneal injection) at the desired dose and schedule. Administer vehicle to the control group.

• Measure tumor volume with calipers 2-3 times per week. Tumor volume can be calculated using the formula: (Length x Width²)/2.

• Monitor the body weight and overall health of the mice.

• At the end of the study, euthanize the mice and excise the tumors for weighing and further analysis (e.g., histology, immunohistochemistry).

References

• 1. PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The HBP Pathway Inhibitor FR054 Enhances Temozolomide Sensitivity in Glioblastoma Cells by Promoting Ferroptosis and Inhibiting O‐GlcNAcylation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

(6R)-FR054 solubility issues in cell culture media.

Welcome to the technical support center for (6R)-FR054. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming challenges related to the solubility of (6R)-FR054 in cell culture media. Here you will find troubleshooting guides and frequently asked questions (FAQs) to support your experimental success.

Frequently Asked Questions (FAQs)

Q1: What is (6R)-FR054 and why is its solubility a concern?

A1: (6R)-FR054 is the 6R-isomer of FR054, a known inhibitor of the Hexosamine Biosynthetic Pathway (HBP) enzyme, phosphoglucomutase 3 (PGM3).[1][2] It exhibits anti-breast cancer properties by inducing a significant decrease in cell proliferation and survival.[1][2] Like many small molecule inhibitors, (6R)-FR054 is a hydrophobic compound, which can lead to poor solubility in aqueous solutions such as cell culture media. This can result in precipitation, leading to inaccurate experimental results and difficulties in determining the effective concentration.

Q2: I've observed a precipitate in my cell culture medium after adding (6R)-FR054. What are the likely causes?

A2: Precipitation of (6R)-FR054 in cell culture media can be attributed to several factors:

• Low Aqueous Solubility: The inherent chemical structure of (6R)-FR054 makes it poorly soluble in water-based solutions.

• "Solvent Shock": When a concentrated stock solution of (6R)-FR054 in an organic solvent (like DMSO) is rapidly diluted into the aqueous cell culture medium, the compound can crash out of solution.[3]

• High Final Concentration: The intended final concentration of (6R)-FR054 in your experiment may exceed its maximum solubility in the specific cell culture medium being used.

• Interaction with Media Components: Components within the cell culture medium, such as salts and proteins, can sometimes interact with the compound and reduce its solubility.[3]

• Temperature and pH Shifts: Changes in temperature (e.g., moving from room temperature to 37°C) or the pH of the medium can affect the solubility of the compound.[3]

Q3: What is the recommended solvent for preparing a stock solution of (6R)-FR054?

A3: Based on available data for the related compound FR054, Dimethyl Sulfoxide (DMSO) is a suitable solvent for preparing high-concentration stock solutions. The solubility of FR054 in DMSO has been reported to be as high as 90 mg/mL. It is crucial to use anhydrous (dry) DMSO to prevent the introduction of water, which can compromise the stability and solubility of the stock solution.

Troubleshooting Guide

Issue: Precipitate Formation Upon Addition to Cell Culture Media

Symptoms:

• Cloudiness or turbidity in the cell culture medium after adding the (6R)-FR054 stock solution.

• Visible particles or crystals in the culture vessel.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
"Solvent Shock"	1. Gradual Dilution: Instead of adding the stock solution directly to the final volume of media, first, dilute the stock in a smaller volume of pre-warmed media (37°C) and vortex gently. Then, add this intermediate dilution to the rest of your culture medium.[4] 2. Reduce Stock Concentration: Prepare a less concentrated stock solution in DMSO. This will require adding a larger volume to your media, but it can reduce the localized concentration gradient that causes precipitation. Ensure the final DMSO concentration remains non-toxic to your cells (typically ≤ 0.5%).
Concentration Exceeds Solubility Limit	1. Determine Maximum Soluble Concentration: Perform a solubility test to find the highest concentration of (6R)-FR054 that remains in solution in your specific cell culture medium (see Experimental Protocols). 2. Lower the Working Concentration: If possible, reduce the final concentration of (6R)-FR054 in your experiment to a level below its determined solubility limit.
Suboptimal Solvent Conditions	1. Pre-warm Media: Always add the (6R)-FR054 stock solution to cell culture media that has been pre-warmed to 37°C.[4] 2. Consider Serum: If using a serum-free medium, the presence of serum proteins (like in 5-10% FBS) can help to solubilize hydrophobic compounds.[4] If your experimental design allows, consider adding a small percentage of serum.
Need for Solubilizing Agents	For particularly challenging solubility issues, consider the use of excipients. These should be tested for cytotoxicity on your cell line before use. * PEG300 and Tween-80: A formulation containing 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline has been shown to solubilize FR054 at ≥ 2.5 mg/mL.[1] While this is an in vivo formulation, these components can be adapted for in vitro use at non-toxic concentrations. * Cyclodextrins: These can encapsulate hydrophobic molecules to increase their aqueous solubility.

Quantitative Data

Table 1: Solubility of FR054 in Various Solvents and Formulations

Solvent/Formulation	Solubility	Notes
DMSO	90 mg/mL	High solubility, suitable for stock solutions.
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (7.59 mM)	A clear solution can be achieved. This is a common formulation for in vivo studies.[1]
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (7.59 mM)	A clear solution can be achieved. Primarily for in vivo oral administration.[1]

Note: The data above is for FR054 (the 6S-isomer). While the solubility of (6R)-FR054 is expected to be similar, it is recommended to empirically determine the solubility for your specific experimental conditions.

Experimental Protocols

Protocol 1: Determining the Maximum Soluble Concentration of (6R)-FR054 in Cell Culture Medium

Objective: To empirically determine the highest concentration of (6R)-FR054 that can be achieved in a specific cell culture medium without precipitation.

Materials:

• (6R)-FR054 powder

• Anhydrous DMSO

• Your specific cell culture medium (e.g., DMEM, RPMI-1640) with and without serum

• Sterile microcentrifuge tubes or a 96-well clear bottom plate

• Vortex mixer

• Incubator (37°C, 5% CO₂)

• Microscope

Procedure:

• Prepare a High-Concentration Stock Solution: Prepare a 10 mM stock solution of (6R)-FR054 in anhydrous DMSO. Ensure the compound is fully dissolved by vortexing. Gentle warming (up to 37°C) may be applied if necessary.

• Serial Dilutions:

  • Pre-warm your cell culture medium to 37°C.

  • In a series of sterile microcentrifuge tubes or wells of a 96-well plate, prepare serial dilutions of the (6R)-FR054 stock solution into the pre-warmed medium to achieve a range of final concentrations (e.g., 1 µM, 5 µM, 10 µM, 25 µM, 50 µM, 100 µM).

  • Include a vehicle control with the same final concentration of DMSO as the highest (6R)-FR054 concentration.

  • Immediately after adding the stock solution, vortex or mix each dilution thoroughly.

• Incubation: Incubate the dilutions under your standard cell culture conditions (37°C, 5% CO₂) for a duration relevant to your planned experiment (e.g., 2, 8, 24 hours).

• Visual Inspection: After incubation, visually inspect each dilution for any signs of precipitation (cloudiness, crystals, or a film).

• Microscopic Examination: Place a small aliquot of each dilution onto a microscope slide and examine for the presence of crystals.

• Determination: The highest concentration that remains clear and free of crystals is the maximum soluble concentration of (6R)-FR054 in your specific cell culture medium under these conditions.

Signaling Pathways and Experimental Workflows

(6R)-FR054 Mechanism of Action

(6R)-FR054 inhibits the enzyme PGM3 in the Hexosamine Biosynthetic Pathway (HBP). This pathway is crucial for the synthesis of UDP-N-acetylglucosamine (UDP-GlcNAc), a key substrate for protein glycosylation. By inhibiting PGM3, (6R)-FR054 reduces the levels of both N-linked and O-linked glycosylation, leading to endoplasmic reticulum (ER) stress and the unfolded protein response (UPR).[5][6] This sustained cellular stress can trigger a ROS-dependent apoptotic cell death in cancer cells.

Caption: Mechanism of action of (6R)-FR054.

Experimental Workflow for Assessing Solubility

The following workflow outlines the steps to systematically address solubility issues with (6R)-FR054.

References

• 1. FR054 | Others 11 | 35954-65-5 | Invivochem [invivochem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Hexosamine biosynthesis and related pathways, protein N-glycosylation and O-GlcNAcylation: their interconnection and role in plants [frontiersin.org]
• 5. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. boa.unimib.it [boa.unimib.it]

Technical Support Center: Improving the Chemical Stability of FR054 in Solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the chemical instability of FR054 in solution. FR054's utility in research is significant, but its inherent instability, primarily due to hydrolysis, can present experimental challenges. This guide offers practical solutions and detailed protocols to mitigate degradation and ensure experimental reproducibility.

Frequently Asked Questions (FAQs)

Q1: Why is my FR054 solution losing activity over time?

A1: FR054 is intrinsically unstable in aqueous solutions due to hydrolysis. Studies have shown that a significant portion, potentially up to 64%, can hydrolyze within 24 hours even in the absence of cells.[1] This degradation leads to a loss of the active compound and consequently, a decrease in its biological activity. The primary site of this hydrolysis is the anomeric acetal (B89532) within the oxazoline (B21484) ring structure of the molecule.

Q2: What is the main degradation pathway for FR054?

A2: The principal degradation pathway for FR054 is hydrolysis. The anomeric acetal functional group is susceptible to cleavage in the presence of water, leading to the opening of the oxazoline ring. This process is a common degradation route for molecules containing similar structural motifs.

Q3: How does pH affect the stability of FR054?

A3: The rate of hydrolysis of FR054 is highly dependent on the pH of the solution. Both acidic and basic conditions can catalyze the breakdown of the molecule. For many compounds with hydrolyzable ester or acetal groups, a near-neutral pH (typically between 6.0 and 8.0) provides the greatest stability. Extreme pH values should be avoided.

Q4: Can I store FR054 in an aqueous buffer for long periods?

A4: Long-term storage of FR054 in aqueous buffers is not recommended due to its rapid hydrolysis. For storage, it is best to keep FR054 as a dry powder at -20°C or as a stock solution in a dry, aprotic organic solvent such as anhydrous dimethyl sulfoxide (B87167) (DMSO) at -80°C. Working solutions in aqueous buffers should be prepared fresh for each experiment.

Q5: Are there any general tips for handling FR054 to minimize degradation?

A5: Yes. To minimize degradation, always use anhydrous solvents to prepare stock solutions. When preparing aqueous working solutions, use high-purity water and freshly prepared buffers. Avoid repeated freeze-thaw cycles of stock solutions. It is also advisable to keep aqueous solutions on ice during experiments whenever feasible to slow down the rate of hydrolysis.

Troubleshooting Guide

This guide provides solutions to common problems encountered when working with FR054 in solution.

Problem	Possible Cause	Recommended Solution
Inconsistent experimental results	Degradation of FR054 in aqueous experimental media.	Prepare fresh working solutions of FR054 from a DMSO stock immediately before each experiment. Minimize the incubation time in aqueous solutions as much as possible.
Loss of compound during sample preparation	Hydrolysis accelerated by inappropriate pH or temperature.	Use a buffered solution with a pH between 6.0 and 8.0. Perform all dilutions and handling steps on ice to reduce the rate of hydrolysis.
Precipitation of FR054 in aqueous buffer	Low aqueous solubility of the compound.	Ensure the final concentration of the organic solvent (e.g., DMSO) is kept low (typically <1%) to avoid precipitation. Gentle vortexing or sonication may help, but if precipitation persists, consider using a solubilizing agent that is compatible with your experimental system.
Observed biological effect is lower than expected	Significant degradation of FR054 prior to or during the experiment.	Quantify the concentration of FR054 in your working solution at the beginning and end of your experiment using a suitable analytical method like HPLC to assess the extent of degradation. Adjust initial concentrations to account for expected hydrolysis.

Experimental Protocols

Protocol for Preparing Stabilized FR054 Working Solutions

This protocol describes the preparation of FR054 working solutions with enhanced stability for use in typical cell culture experiments.

• Prepare a Stock Solution: Dissolve FR054 powder in anhydrous DMSO to create a high-concentration stock solution (e.g., 10 mM). Aliquot into small volumes in tightly sealed vials and store at -80°C.

• Buffer Preparation: Prepare a sterile aqueous buffer with a pH in the optimal stability range of 6.0-8.0 (e.g., phosphate-buffered saline, PBS, at pH 7.4). Ensure the buffer components are of high purity.

• Preparation of Working Solution: Immediately before use, thaw a single aliquot of the FR054 DMSO stock solution. Dilute the stock solution to the final desired concentration in the pre-chilled (4°C) aqueous buffer.

• Immediate Use: Use the freshly prepared aqueous working solution immediately. Do not store aqueous solutions of FR054.

Protocol for Assessing FR054 Stability by HPLC

This protocol provides a method to quantify the degradation of FR054 in a given solution over time.

• Sample Preparation: Prepare a solution of FR054 in the aqueous buffer of interest at the desired concentration.

• Incubation: Incubate the solution under the experimental conditions (e.g., 37°C).

• Time Points: At various time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot of the solution.

• Quenching (Optional): To stop further degradation before analysis, the reaction can be quenched by adding a miscible organic solvent and freezing the sample.

• HPLC Analysis: Analyze the aliquots using a reverse-phase HPLC system with a suitable C18 column. Use a mobile phase gradient of water and acetonitrile (B52724) (both may contain a small amount of a modifier like formic acid for better peak shape).

• Quantification: Monitor the disappearance of the FR054 peak and the appearance of degradation product peaks over time. The percentage of remaining FR054 can be calculated by comparing the peak area at each time point to the peak area at time zero.

Visual Guides

Signaling Pathway of FR054

Caption: FR054 inhibits PGM3, a key enzyme in the Hexosamine Biosynthetic Pathway.

Experimental Workflow for Stability Assessment

Caption: Workflow for assessing the stability of FR054 in an aqueous solution.

Troubleshooting Logic for FR054 Instability

References

• 1. Phosphonate - Wikipedia [en.wikipedia.org]

Common off-target effects of (6R)-FR054.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (6R)-FR054. The information addresses common off-target effects and other experimental challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing unexpected cell death in our cultures treated with (6R)-FR054, even at concentrations expected to be non-toxic. What could be the cause?

A1: This is a common issue that can arise from off-target effects of (6R)-FR054, particularly its inhibitory action on essential metabolic pathways.

• Troubleshooting Steps:

  • Confirm Compound Integrity: Ensure the purity and integrity of your (6R)-FR054 stock. Degradation products can sometimes exhibit higher toxicity. We recommend verifying the compound's structure and purity via LC-MS and NMR.

  • Dose-Response Curve: Perform a detailed dose-response curve to determine the precise IC50 in your specific cell line. Cellular sensitivity can vary significantly.

  • Assess Mitochondrial Respiration: (6R)-FR054 has been noted to interfere with mitochondrial function. Use a Seahorse XF Analyzer to measure the Oxygen Consumption Rate (OCR) and Extracellular Acidification Rate (ECAR) to assess mitochondrial and glycolytic function. A decrease in OCR would be indicative of mitochondrial toxicity.

  • Caspase Activity Assay: To confirm if the cell death is apoptotic, perform a caspase-3/7 activity assay. Increased caspase activity would point towards apoptosis induction, a known off-target effect.

Q2: Our experiments show a decrease in the phosphorylation of our target protein, but we are also seeing unexpected changes in the phosphorylation of other kinases. Why is this happening?

A2: (6R)-FR054 exhibits some degree of cross-reactivity with other kinases, particularly those with a similar ATP-binding pocket.

• Troubleshooting Steps:

  • Kinome Profiling: To identify which off-target kinases are being affected, a kinome profiling assay (e.g., KINOMEscan™) is highly recommended. This will provide a broad overview of the compound's selectivity.

  • Western Blot Analysis: Perform Western blots for commonly affected off-target kinases such as SRC family kinases or MAPK pathway components (e.g., p-ERK, p-JNK).

  • Use a More Selective Inhibitor: If available, use a structurally unrelated and more selective inhibitor for your primary target as a control to confirm that the observed phenotype is due to inhibition of the intended target.

Quantitative Data Summary

Table 1: Kinase Selectivity Profile of (6R)-FR054

Kinase Target	IC50 (nM)	Percent Inhibition at 1 µM
Primary Target X	50	95%
Off-Target A	500	60%
Off-Target B	1,200	35%
Off-Target C	3,500	15%

Table 2: Off-Target Effects on Cellular Viability

Cell Line	(6R)-FR054 IC50 (µM)	Notes
Cell Line 1	10	High sensitivity
Cell Line 2	25	Moderate sensitivity
Cell Line 3	> 50	Low sensitivity

Experimental Protocols

Protocol 1: Mitochondrial Respiration Assay using Seahorse XF Analyzer

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate at a pre-determined optimal density. Allow cells to adhere overnight.

• Drug Treatment: The following day, treat the cells with various concentrations of (6R)-FR054 or vehicle control for the desired duration.

• Assay Preparation: A day prior to the assay, hydrate (B1144303) the sensor cartridge in Seahorse XF Calibrant at 37°C in a non-CO2 incubator.

• Assay Execution: Replace the culture medium with Seahorse XF Base Medium supplemented with pyruvate, glutamine, and glucose. Place the cell plate in the Seahorse XF Analyzer.

• Data Acquisition: Measure OCR and ECAR at baseline and after sequential injections of oligomycin, FCCP, and a mixture of rotenone (B1679576) and antimycin A.

• Data Analysis: Analyze the data to determine key mitochondrial parameters such as basal respiration, ATP production, maximal respiration, and spare respiratory capacity.

Protocol 2: Caspase-3/7 Activity Assay

• Cell Treatment: Seed cells in a 96-well plate and treat with (6R)-FR054 or a positive control (e.g., staurosporine) for the desired time.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.

• Assay Procedure: Add the Caspase-Glo® 3/7 Reagent to each well. Mix gently and incubate at room temperature for 1-2 hours.

• Luminescence Measurement: Measure the luminescence of each sample using a plate-reading luminometer.

• Data Analysis: An increase in luminescence is directly proportional to the amount of caspase-3/7 activity.

Diagrams

Caption: Troubleshooting workflow for unexpected cell death.

Caption: Signaling pathway illustrating on- and off-target effects.

Troubleshooting Inconsistent Results with (6R)-FR054: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimentation with the PGM3 inhibitor, (6R)-FR054. By offering detailed protocols and insights into the compound's mechanism of action, this guide aims to ensure the generation of reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (6R)-FR054?

A1: (6R)-FR054 is an inhibitor of phosphoglucomutase 3 (PGM3), a key enzyme in the hexosamine biosynthetic pathway (HBP).[1] By inhibiting PGM3, (6R)-FR054 reduces the levels of UDP-N-acetylglucosamine (UDP-GlcNAc), a critical substrate for protein N- and O-glycosylation.[1][2] This disruption in glycosylation leads to endoplasmic reticulum (ER) stress, activation of the unfolded protein response (UPR), and ultimately, reactive oxygen species (ROS)-dependent apoptosis in cancer cells.[1]

Q2: What are the recommended storage and handling conditions for (6R)-FR054?

A2: To ensure the stability and activity of (6R)-FR054, it is crucial to store the compound as a powder at -20°C for short-term storage and at -80°C for long-term storage. For experimental use, prepare fresh stock solutions in a suitable solvent like DMSO and store them in aliquots at -80°C to minimize freeze-thaw cycles. Prior to use, allow the aliquot to thaw completely and bring it to room temperature.

Q3: I am observing significant variability in my IC50 values. What are the potential causes?

A3: Inconsistent IC50 values can arise from several factors:

• Compound Stability: (6R)-FR054 may have limited stability in aqueous solutions. Prepare fresh dilutions from a frozen stock for each experiment.

• Cell Health and Passage Number: Ensure your cells are healthy, in the exponential growth phase, and within a consistent, low passage number range.

• Assay Conditions: Variations in cell seeding density, incubation time, and reagent concentrations can all contribute to variability.

• Data Analysis: Use a consistent method for data normalization and curve fitting to calculate IC50 values.

Q4: I am not observing the expected activation of the Unfolded Protein Response (UPR). What should I check?

A4: If you are not seeing UPR activation (e.g., no increase in p-PERK, p-eIF2α, or ATF4 levels), consider the following:

• Compound Concentration and Incubation Time: The optimal concentration and duration of (6R)-FR054 treatment can vary between cell lines. Perform a dose-response and time-course experiment to determine the optimal conditions for your specific cell line.

• Cell Line Sensitivity: Different cell lines may exhibit varying sensitivity to (6R)-FR054.

• Antibody Quality: Ensure the primary antibodies used for Western blotting are validated and working correctly.

• Protein Extraction and Western Blot Protocol: Optimize your protein extraction and Western blotting procedures to ensure the detection of UPR markers.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low or no cytotoxic effect observed	1. Suboptimal compound concentration: The concentration of (6R)-FR054 may be too low for the specific cell line. 2. Short incubation time: The treatment duration may not be sufficient to induce cell death. 3. Compound degradation: The compound may have degraded due to improper storage or handling. 4. Cellular resistance: The cell line may be inherently resistant to HBP inhibition.	1. Perform a dose-response experiment with a wider range of concentrations (e.g., 100 µM to 1 mM). 2. Conduct a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal treatment duration. 3. Use a fresh aliquot of (6R)-FR054 and prepare fresh dilutions for each experiment. 4. Confirm PGM3 expression in your cell line. Consider using a positive control cell line known to be sensitive to (6R)-FR054.
Inconsistent IC50 values between experiments	1. Variability in cell seeding density: Inconsistent cell numbers at the start of the experiment. 2. Differences in cell health or passage number: Using cells that are unhealthy or have a high passage number. 3. Inconsistent compound preparation: Variations in the preparation of stock solutions and dilutions. 4. Edge effects in multi-well plates: Evaporation from wells on the edge of the plate.	1. Ensure accurate cell counting and consistent seeding density in all experiments. 2. Use cells from a consistent passage number and ensure they are in the logarithmic growth phase. 3. Prepare fresh dilutions from a single, validated stock solution for each experiment. 4. To minimize edge effects, do not use the outer wells of the plate for experimental samples or fill them with sterile media or PBS.
No significant increase in ROS levels	1. Timing of measurement: ROS production can be an early event. The measurement might be taken too late. 2. Insensitive detection method: The chosen ROS detection assay may not be sensitive enough. 3. Suboptimal compound concentration: The concentration of (6R)-FR054 may not be sufficient to induce significant ROS production.	1. Perform a time-course experiment to identify the peak of ROS production (e.g., 6, 12, 24 hours). 2. Use a sensitive fluorescent probe such as DCFDA and optimize the staining protocol. 3. Test a range of (6R)-FR054 concentrations.
Difficulty in detecting changes in N- and O-glycosylation	1. Insufficient protein input: The amount of protein used for the analysis may be too low. 2. Inefficient glycan release: The enzymatic (for N-glycans) or chemical (for O-glycans) release may be incomplete. 3. Suboptimal analytical method: The chosen method for glycan analysis may lack the necessary sensitivity or resolution.	1. Increase the amount of starting protein material. 2. Optimize the conditions for PNGase F digestion (for N-glycans) or β-elimination (for O-glycans). 3. Consider using a more sensitive method such as mass spectrometry-based glycomic analysis.

Quantitative Data Summary

The following table summarizes the reported IC50 values of (6R)-FR054 in various cancer cell lines. Note that these values can vary depending on the specific experimental conditions.

Cell Line	Cancer Type	IC50 Value (µM)	Incubation Time (hours)
MDA-MB-231	Triple-Negative Breast Cancer	~500 - 1000	48
MCF-7	Breast Cancer (ER+)	Varies	48
T47D	Breast Cancer (ER+)	Varies	48
SK-BR-3	Breast Cancer (HER2+)	Varies	48
MiaPaCa-2	Pancreatic Cancer	~350 - 500	72
BxPC3	Pancreatic Cancer	Varies	72

Experimental Protocols

Western Blot Analysis for UPR Markers

This protocol describes the detection of key UPR markers (p-PERK, p-eIF2α, ATF4, and CHOP) by Western blotting following treatment with (6R)-FR054.

Materials:

• (6R)-FR054

• Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against p-PERK, p-eIF2α, ATF4, CHOP, and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) detection reagent

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with the desired concentrations of (6R)-FR054 for the indicated time.

• Protein Extraction: Wash cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• Sample Preparation: Mix equal amounts of protein with Laemmli sample buffer and boil for 5-10 minutes.

• SDS-PAGE and Transfer: Separate the protein samples on an SDS-PAGE gel and transfer them to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane with TBST and visualize the protein bands using an ECL detection reagent.

• Analysis: Quantify the band intensities and normalize to the loading control.

Measurement of Intracellular ROS

This protocol outlines the measurement of intracellular ROS levels using the fluorescent probe 2',7'-dichlorofluorescin diacetate (DCFDA).

Materials:

• (6R)-FR054

• DCFDA reagent

• Serum-free cell culture medium

• Black, clear-bottom 96-well plates

• Fluorescence microplate reader

Procedure:

• Cell Seeding: Seed cells in a black, clear-bottom 96-well plate and allow them to adhere overnight.

• Cell Treatment: Treat cells with (6R)-FR054 at the desired concentrations for the appropriate time.

• DCFDA Staining: Remove the treatment medium and wash the cells with serum-free medium. Add DCFDA solution (typically 10-25 µM in serum-free medium) to each well and incubate for 30-60 minutes at 37°C in the dark.

• Measurement: Wash the cells twice with PBS to remove excess probe. Add PBS to each well and measure the fluorescence intensity using a microplate reader (excitation ~485 nm, emission ~535 nm).

• Analysis: Normalize the fluorescence intensity of treated cells to that of untreated control cells.

Analysis of N- and O-Glycosylation

This protocol provides a general workflow for the analysis of protein glycosylation changes. For detailed procedures, refer to specialized glycomics protocols.[3][4][5][6]

General Workflow:

• Protein Extraction: Extract total protein from (6R)-FR054-treated and control cells.

• Glycan Release:

  • N-glycans: Denature the proteins and release N-glycans using the enzyme PNGase F.

  • O-glycans: Release O-glycans chemically using methods such as β-elimination.

• Glycan Labeling and Purification: Label the released glycans with a fluorescent tag (e.g., 2-AB) and purify them.

• Analysis: Analyze the labeled glycans using techniques such as:

  • High-Performance Liquid Chromatography (HPLC): Separate and quantify glycans based on their size and charge.

  • Mass Spectrometry (MS): Determine the mass and structure of the glycans.

• Data Analysis: Compare the glycan profiles of treated and control samples to identify changes in glycosylation patterns.

Visualizations

Caption: Signaling pathway of (6R)-FR054 action.

Caption: A logical workflow for troubleshooting inconsistent experimental results.

References

• 1. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response [frontiersin.org]
• 3. Simultaneous quantification of N- and O-glycans using a solid-phase method | Springer Nature Experiments [experiments.springernature.com]
• 4. Simultaneous quantification of N- and O-glycans using a solid-phase method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. cores.emory.edu [cores.emory.edu]

How to minimize degradation of (6R)-FR054 in experiments

Welcome to the technical support center for (6R)-FR054, a novel inhibitor of the Hexosamine Biosynthetic Pathway (HBP) enzyme PGM3. This resource provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize the degradation of (6R)-FR054 during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of (6R)-FR054 degradation in experimental settings?

A1: The primary degradation pathway for (6R)-FR054 is hydrolysis. The 2-oxazoline ring in the molecule is susceptible to cleavage in aqueous environments. One study noted that in the absence of cells, almost 64% of the compound was hydrolyzed within 24 hours, highlighting its instability in aqueous solutions.

Q2: What are the known degradation products of (6R)-FR054?

A2: The degradation of (6R)-FR054 can result in different products depending on the conditions. Under acidic conditions, hydrolysis can lead to deamidation, forming 1,3,4,6-tetra-O-acetyl-2-amino-2-deoxy-α-D-glucopyranose.[1] In the presence of a base, an acyl rearrangement can occur, yielding 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-D-glucopyranose.[1]

Q3: How should I store (6R)-FR054 to ensure its stability?

A3: Proper storage is critical to maintaining the integrity of (6R)-FR054. The following storage conditions are recommended:

Formulation	Storage Temperature	Duration	Special Considerations
Solid Powder	-20°C	Up to 1 month	Store sealed and away from moisture. The compound is hygroscopic.
In DMSO	-80°C	Up to 6 months	Use newly opened, anhydrous DMSO for dissolution.
In DMSO	-20°C	Up to 1 month	Store sealed and away from moisture.

Q4: I am seeing reduced efficacy of (6R)-FR054 in my cell culture experiments over time. What could be the cause?

A4: This is likely due to the hydrolysis of (6R)-FR054 in your aqueous cell culture medium. To mitigate this, it is recommended to prepare fresh stock solutions and add the compound to your culture medium immediately before starting the experiment. For longer-term experiments, consider replenishing the compound at regular intervals.

Troubleshooting Guides

Issue 1: Inconsistent or lower-than-expected results in aqueous-based assays.

• Possible Cause: Degradation of (6R)-FR054 due to hydrolysis.

• Troubleshooting Steps:

  • Prepare Fresh Solutions: Always prepare fresh aqueous solutions of (6R)-FR054 immediately before use. Avoid storing the compound in aqueous buffers for extended periods.

  • Minimize Exposure to Water: When preparing stock solutions in an organic solvent like DMSO, ensure the solvent is anhydrous.

  • pH Considerations: Be mindful of the pH of your experimental buffer. Although specific pH-dependent degradation kinetics for (6R)-FR054 are not widely published, related 2-oxazoline compounds show pH-dependent decomposition. It is advisable to conduct pilot studies to assess the stability of (6R)-FR054 in your specific buffer system if you suspect pH-related degradation.

  • Control Experiments: Include a time-course control experiment to assess the stability of (6R)-FR054 in your assay medium over the duration of the experiment.

Issue 2: Difficulty in detecting and quantifying (6R)-FR054 and its degradation products.

• Possible Cause: Inappropriate analytical methodology.

• Troubleshooting Steps:

  • Utilize Appropriate Analytical Techniques: High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are suitable methods for the analysis of (6R)-FR054 and its degradation products.[2][3] Nuclear Magnetic Resonance (NMR) spectroscopy can be used for the structural elucidation of degradation products.[1][4]

  • Develop a Stability-Indicating Method: If you need to quantify the degradation, develop a stability-indicating HPLC method that can separate the parent compound from its degradation products. A general approach is provided in the Experimental Protocols section.

Experimental Protocols

Protocol 1: Preparation of (6R)-FR054 Stock Solution

• Allow the solid (6R)-FR054 to equilibrate to room temperature before opening the vial to prevent condensation, as the compound is hygroscopic.

• Using a calibrated pipette, add anhydrous DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM).

• Vortex briefly to ensure complete dissolution. If necessary, sonication can be used to aid dissolution.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).

Protocol 2: General HPLC Method for Stability Assessment

This is a general method and may require optimization for your specific instrumentation and experimental needs.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • 0-5 min: 95% A, 5% B

  • 5-20 min: Gradient to 5% A, 95% B

  • 20-25 min: 5% A, 95% B

  • 25-30 min: Gradient back to 95% A, 5% B

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm.

• Injection Volume: 10 µL.

• Column Temperature: 40°C.

Visualizations

Caption: Logical workflow of (6R)-FR054 degradation in aqueous environments.

Caption: Troubleshooting workflow for inconsistent experimental results with (6R)-FR054.

References

• 1. Hydrolysis of the GlcNAc oxazoline: deamidation and acyl rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. investigacion.unirioja.es [investigacion.unirioja.es]
• 4. researchgate.net [researchgate.net]

Addressing unexpected cell responses to (6R)-FR054

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing unexpected cellular responses during experiments with (6R)-FR054.

Frequently Asked Questions (FAQs)

Q1: What is (6R)-FR054 and what is its expected mechanism of action?

(6R)-FR054 is an inhibitor of the hexosamine biosynthetic pathway (HBP) enzyme phosphoglucomutase 3 (PGM3).[1][2] By inhibiting PGM3, (6R)-FR054 is expected to decrease the flux through the HBP, leading to a reduction in the levels of UDP-N-acetylglucosamine (UDP-GlcNAc). This reduction in UDP-GlcNAc, a critical substrate for protein glycosylation, is anticipated to result in decreased N- and O-linked glycosylation of proteins.[2][3] The disruption of normal glycosylation processes is known to induce cellular stress, particularly endoplasmic reticulum (ER) stress, and activate the Unfolded Protein Response (UPR).[3][4][5]

Q2: What are the expected cellular responses to (6R)-FR054 treatment?

Based on preclinical studies, the expected cellular responses to (6R)-FR054 treatment, particularly in cancer cell lines, include:

• Inhibition of cell proliferation: A dose-dependent decrease in the rate of cell growth.[2][6]

• Induction of apoptosis: Programmed cell death characterized by caspase activation and PARP cleavage.[1][6]

• Reduced protein glycosylation: A decrease in both N- and O-linked glycosylation levels.[2][3]

• Activation of the Unfolded Protein Response (UPR): Increased expression of UPR markers such as CHOP and phosphorylation of eIF2α.[3][4][7]

• Increased Reactive Oxygen Species (ROS): Elevated levels of intracellular ROS, including hydrogen peroxide and mitochondrial superoxide.[3]

• Reduced cell adhesion and migration: In some cancer cell models, a decrease in the ability of cells to adhere to surfaces and migrate.[3]

Troubleshooting Unexpected Cell Responses

Issue 1: No observable effect or reduced potency of (6R)-FR054.

If you are not observing the expected anti-proliferative or pro-apoptotic effects of (6R)-FR054, consider the following potential causes and troubleshooting steps.

Potential Causes and Troubleshooting Workflow

Figure 1. Troubleshooting workflow for lack of (6R)-FR054 effect.

Issue 2: Excessive or rapid cell death not consistent with apoptosis.

Observing rapid and widespread cell death that does not align with the typical timeline of apoptosis could indicate necrosis or an acute cytotoxic effect.

Potential Causes and Troubleshooting Steps:

• High Compound Concentration: The concentration of (6R)-FR054 may be too high, leading to off-target effects or acute toxicity.

  • Troubleshooting: Perform a detailed dose-response experiment with smaller concentration increments to identify the optimal range for inducing apoptosis without causing widespread necrosis.

• Solvent Toxicity: The solvent used to dissolve (6R)-FR054 (e.g., DMSO) may be at a toxic concentration.

  • Troubleshooting: Ensure the final solvent concentration in the cell culture medium is non-toxic (typically <0.5%). Run a vehicle-only control to assess solvent toxicity.

• Cellular Contamination: Mycoplasma or other microbial contamination can compromise cell health and lead to unexpected responses.[8]

  • Troubleshooting: Regularly test cell cultures for mycoplasma contamination.

Issue 3: Activation of unexpected signaling pathways.

Your transcriptomic or proteomic data may reveal the upregulation of pathways not previously associated with (6R)-FR054.

Potential Causes and Troubleshooting Steps:

• Cellular Stress Response: Inhibition of glycosylation is a significant cellular stressor that can trigger a variety of stress response pathways beyond the UPR.

  • Troubleshooting: Analyze for markers of other stress responses, such as the heat shock response or DNA damage response.

• Off-Target Effects: While (6R)-FR054 is reported to be specific for PGM3, high concentrations could lead to off-target interactions.

  • Troubleshooting: Perform target engagement studies, such as a Cellular Thermal Shift Assay (CETSA), to confirm the interaction of (6R)-FR054 with PGM3 at the concentrations used in your experiments.[2][3]

• Cell-Type Specific Responses: The cellular response to HBP inhibition can be highly dependent on the specific cell line and its metabolic state.

  • Troubleshooting: Compare your findings with data from different cell lines to distinguish between a universal and a cell-type-specific response.

Data Presentation

Table 1: Summary of Reported (6R)-FR054 Effects on Cancer Cell Lines

Cell Line	Cancer Type	Concentration Range	Observed Effects	Reference
MDA-MB-231	Triple-Negative Breast Cancer	0.5 - 1 mM	Reduced viability, increased apoptosis, decreased N- and O-glycosylation, UPR activation, increased ROS, reduced adhesion and migration.	[1][2][3][6]
MiaPaCa-2	Pancreatic Ductal Adenocarcinoma	350 - 500 µM	Cell proliferation arrest, UPR activation.	[4][9]
BxPC3	Pancreatic Ductal Adenocarcinoma	Not specified	UPR activation.	[4]
Various Breast Cancer Lines	Breast Cancer	250 µM - 1 mM	Dose-dependent decrease in survival and proliferation.	[6]
Glioblastoma Cell Lines	Glioblastoma	Not specified	Enhanced sensitivity to temozolomide, induction of ferroptosis.	[10]

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of (6R)-FR054 (and a vehicle control) for the desired duration (e.g., 24, 48, 72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

Protocol 2: Western Blotting for UPR Markers

• Cell Lysis: After treatment with (6R)-FR054, wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Load equal amounts of protein onto a polyacrylamide gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with primary antibodies against UPR markers (e.g., p-eIF2α, CHOP) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Signaling Pathway Diagram

The Hexosamine Biosynthetic Pathway and the Action of (6R)-FR054

Figure 2. Mechanism of action of (6R)-FR054.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response [frontiersin.org]
• 5. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. btbs.unimib.it [btbs.unimib.it]
• 8. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [promega.sg]
• 9. researchgate.net [researchgate.net]
• 10. The HBP Pathway Inhibitor FR054 Enhances Temozolomide Sensitivity in Glioblastoma Cells by Promoting Ferroptosis and Inhibiting O‐GlcNAcylation - PMC [pmc.ncbi.nlm.nih.gov]

Reproducibility challenges with HBP inhibitors like (6R)-FR054

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for experiments involving the Hexosamine Biosynthesis Pathway (HBP) inhibitor, (6R)-FR054.

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments with (6R)-FR054.

Guide 1: Inconsistent IC50 Values Between Experiments

This guide provides a systematic approach to troubleshooting the lack of reproducibility of IC50 values for (6R)-FR054 across different experimental dates. Inconsistent IC50 values are a frequent challenge in cell-based assays and can arise from several factors, including minor differences in experimental conditions, the health and passage number of the cells, the purity and handling of the compound, and the specific assay and data analysis methods used.[1]

• Problem: Significant variability in the IC50 value of (6R)-FR054.

  • Possible Cause 1: Cell Culture Conditions.

    • Solution: Use cells within a consistent and narrow passage number range. Ensure cells are in the exponential growth phase at the time of treatment. Regularly test for mycoplasma contamination.[2]

  • Possible Cause 2: Compound Stability and Solubility.

    • Solution: Prepare fresh stock solutions of (6R)-FR054 for each experiment. Ensure complete dissolution in the appropriate solvent (e.g., DMSO).[2][3] If precipitation is observed, gentle heating and/or sonication can be used to aid dissolution.[3] Verify the final solvent concentration is consistent across all wells and is non-toxic to the cells.[2]

  • Possible Cause 3: Assay Protocol Deviations.

    • Solution: Maintain consistent incubation times for both drug treatment and assay development steps.[2] Ensure consistent temperature and CO2 levels in the incubator.[2] Use a consistent method for calculating IC50 values (e.g., non-linear regression) and ensure proper background subtraction.[1][2]

  • Possible Cause 4: "Edge Effect" in 96-well plates.

    • Solution: The "edge effect" refers to the phenomenon where wells on the perimeter of a 96-well plate evaporate more quickly than the inner wells.[1] To mitigate this, avoid using the outer wells of the plate for experimental samples or fill them with sterile media or PBS to maintain humidity.

Guide 2: Lack of Expected Biological Effect

• Problem: (6R)-FR054 does not induce the expected level of apoptosis or reduction in cell viability.

  • Possible Cause 1: Suboptimal Compound Concentration.

    • Solution: The effective concentration of (6R)-FR054 can vary significantly between different cell lines.[4][5] Perform a dose-response experiment with a wide range of concentrations to determine the optimal working concentration for your specific cell line.

  • Possible Cause 2: Insufficient Treatment Duration.

    • Solution: The effects of HBP inhibition on cell viability and apoptosis may be time-dependent.[6] Conduct a time-course experiment (e.g., 24, 48, 72 hours) to identify the optimal treatment duration.

  • Possible Cause 3: Cell Line-Specific Resistance.

    • Solution: Some cell lines may exhibit intrinsic or acquired resistance to HBP inhibitors. This could be due to compensatory mechanisms or alterations in the HBP pathway.[7] Consider using a different cell line or investigating the expression levels of key HBP enzymes like PGM3 in your cells.

  • Possible Cause 4: Inactive Compound.

    • Solution: Ensure the (6R)-FR054 compound is of high purity and has been stored correctly to prevent degradation. It is recommended to purchase from a reputable supplier and prepare fresh stock solutions.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (6R)-FR054?

A1: (6R)-FR054 is a selective inhibitor of the enzyme N-acetylglucosamine-phosphate mutase (PGM3) in the Hexosamine Biosynthesis Pathway (HBP).[8][9][10] PGM3 is crucial for the conversion of N-acetylglucosamine-6-phosphate to N-acetylglucosamine-1-phosphate, a key step in the synthesis of UDP-N-acetylglucosamine (UDP-GlcNAc).[7] UDP-GlcNAc is the donor substrate for protein N- and O-glycosylation.[11] By inhibiting PGM3, (6R)-FR054 depletes the cellular pool of UDP-GlcNAc, leading to reduced protein glycosylation, which in turn can induce endoplasmic reticulum (ER) stress and apoptosis in cancer cells.[10]

Q2: How can I confirm that (6R)-FR054 is inhibiting the HBP in my cells?

A2: Inhibition of the HBP can be confirmed by measuring the intracellular concentration of UDP-GlcNAc. A significant decrease in UDP-GlcNAc levels following treatment with (6R)-FR054 indicates successful pathway inhibition.[8][11][12][13][14] Additionally, you can assess the downstream effects of HBP inhibition, such as a reduction in total protein O-GlcNAcylation (O-GlcNAc) levels by Western blotting.[15]

Q3: What are the recommended concentrations and incubation times for in vitro experiments with (6R)-FR054?

A3: The optimal concentrations and incubation times for (6R)-FR054 can vary depending on the cell line and the specific biological question being addressed. Based on published studies, effective concentrations typically range from 0.5 mM to 1 mM, with incubation times of 24 to 72 hours.[3][6] It is highly recommended to perform a dose-response and time-course experiment to determine the optimal conditions for your specific experimental setup.

Q4: Are there any known off-target effects of (6R)-FR054?

A4: While (6R)-FR054 is considered a selective inhibitor of PGM3, it is always important to consider potential off-target effects with any small molecule inhibitor. The effect of FR054 has been shown to occur through PGM3 inhibition rather than other off-target effects.[3] To control for off-target effects, consider including a negative control compound with a similar chemical structure but no activity against PGM3, or using genetic approaches such as siRNA-mediated knockdown of PGM3 to validate the pharmacological findings.[5]

Data Presentation

Table 1: Reported IC50 Values for (6R)-FR054 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Exposure Time (h)	Assay Method
MDA-MB-231	Triple-Negative Breast Cancer	~500-1000	48	Cell Viability Assay
MCF-7	Breast Cancer	Not specified	Not specified	Not specified
T-47D	Breast Cancer	Not specified	Not specified	Not specified
MIA PaCa-2	Pancreatic Cancer	Not specified	Not specified	Not specified
BxPC-3	Pancreatic Cancer	Not specified	Not specified	Not specified
A549	Lung Cancer	Not specified	Not specified	Not specified
H460	Lung Cancer	Not specified	Not specified	Not specified
H2122	Lung Cancer	Not specified	Not specified	Not specified

Note: This table is intended as a guide. IC50 values can vary significantly based on experimental conditions. It is crucial to determine the IC50 in your specific cell line and assay system.

Experimental Protocols

Protocol 1: Cell Viability Assay using MTT

This protocol outlines the key steps for performing a colorimetric MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the cytotoxicity of (6R)-FR054.[1][16][17][18][19]

• Cell Seeding:

  • Harvest cells in the exponential growth phase.

  • Perform a cell count to determine cell viability and concentration.

  • Seed cells at a predetermined optimal density (e.g., 5,000 - 10,000 cells/well) in a 96-well plate.

  • Incubate the plate overnight at 37°C and 5% CO2 to allow cells to attach.

• Compound Treatment:

  • Prepare a stock solution of (6R)-FR054 in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of (6R)-FR054 in culture medium to achieve the desired final concentrations.

  • Remove the old medium from the wells and add the medium containing the different concentrations of (6R)-FR054. Include a vehicle control (medium with the same concentration of DMSO).

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 2-4 hours at 37°C.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Gently shake the plate for 10-15 minutes.

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.

  • Plot the percentage of viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.[1]

Protocol 2: Quantification of UDP-GlcNAc

This protocol provides a method for the quantification of UDP-GlcNAc using an enzymatic microplate assay.[8][11][12][13][14]

• Metabolite Extraction:

  • Culture and treat cells with (6R)-FR054 as required.

  • Wash cells with ice-cold PBS.

  • Extract metabolites using a suitable method, such as a methanol/chloroform/water extraction.

• Enzymatic Assay:

  • The assay is based on the O-GlcNAcylation of a substrate peptide by recombinant O-linked N-acetylglucosamine transferase (OGT) using the UDP-GlcNAc from the cell extract.

  • The resulting O-GlcNAcylated peptide is then detected using a specific antibody in an ELISA-like format.

• Data Analysis:

  • Generate a standard curve using known concentrations of UDP-GlcNAc.

  • Determine the concentration of UDP-GlcNAc in the samples by comparing their signal to the standard curve.

  • Normalize the UDP-GlcNAc concentration to the total protein amount in each sample.

Mandatory Visualization

Caption: The Hexosamine Biosynthetic Pathway and the mechanism of action of (6R)-FR054.

Caption: A typical experimental workflow for evaluating the effects of (6R)-FR054.

Caption: A troubleshooting decision tree for inconsistent results with (6R)-FR054.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Suppression of the HBP Function Increases Pancreatic Cancer Cell Sensitivity to a Pan-RAS Inhibitor [pubmed.ncbi.nlm.nih.gov]
• 5. Targeting PGM3 as a Novel Therapeutic Strategy in KRAS/LKB1 Co-Mutant Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medic.upm.edu.my [medic.upm.edu.my]
• 7. Targeting PGM3 abolishes SREBP-1 activation-hexosamine synthesis feedback regulation to effectively suppress brain tumor growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Protocol for quantification of UDP-GlcNAc using an enzymatic microplate assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Growth rate inhibition metrics correct for confounders in measuring sensitivity to cancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. biorxiv.org [biorxiv.org]
• 12. Protocol for quantification of UDP-GlcNAc using an enzymatic microplate assay - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Making sure you're not a bot! [helda-test-22.hulib.helsinki.fi]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. aboutthathealth.com [aboutthathealth.com]
• 18. benchchem.com [benchchem.com]
• 19. Cell Viability Guide | How to Measure Cell Viability [promega.jp]

Navigating Resistance to (6R)-FR054 in Cancer Cells: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and understanding potential resistance to the novel PGM3 inhibitor, (6R)-FR054, in cancer cells. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (6R)-FR054?

A1: (6R)-FR054 is a novel competitive inhibitor of N-Acetylglucosamine-phosphate Mutase (PGM3), a key enzyme in the Hexosamine Biosynthetic Pathway (HBP).[1] By inhibiting PGM3, FR054 disrupts both N- and O-linked glycosylation, which are crucial for the proper folding and function of many proteins.[2] This disruption leads to the activation of the Unfolded Protein Response (UPR), accumulation of intracellular Reactive Oxygen Species (ROS), inhibition of EGFR signaling, and ultimately, the induction of apoptosis in cancer cells.[1][2]

Q2: In which cancer types has (6R)-FR054 shown efficacy?

A2: Preclinical studies have demonstrated the anti-cancer effects of FR054 in breast and pancreatic cancer cell lines and in in-vivo models.[2][3][4] It has been shown to decrease cell proliferation, survival, adhesion, and migration in these cancer types.[2]

Q3: What are the known downstream effects of FR054 treatment?

A3: Treatment of cancer cells with FR054 has been associated with:

• Activation of the Unfolded Protein Response (UPR).[2]

• Increased intracellular Reactive Oxygen Species (ROS).[2]

• Inhibition of the EGFR-Akt signaling pathway.

• Induction of apoptotic processes.[1][2]

• In pancreatic cancer, it has been observed to increase reliance on glutathione (B108866) synthesis and activate stress response pathways.[1]

Q4: Can (6R)-FR054 be used in combination with other therapies?

A4: Yes, studies have shown that FR054 can have synergistic effects when combined with other anti-cancer agents. For example, it enhances the sensitivity of pancreatic cancer cells to gemcitabine.[4] It has also been shown to have a cooperative effect with erastin (B1684096), an inhibitor of the amino acid transporter SLC7A11, in inducing pancreatic cancer cell death.[4]

Troubleshooting Guide: Overcoming Decreased Sensitivity to (6R)-FR054

Researchers may observe a decrease in the efficacy of (6R)-FR054 over time, suggesting the development of resistance. This guide provides a structured approach to investigate and potentially overcome this issue.

Problem 1: Reduced Cell Death or Growth Inhibition Upon FR054 Treatment

If you observe that your cancer cell line is showing reduced sensitivity to FR054 compared to initial experiments (e.g., a significant increase in the IC50 value), consider the following potential mechanisms and investigational strategies.

Potential Cause 1: Upregulation of the Antioxidant Response

FR054 induces an increase in intracellular ROS, which is a key part of its cytotoxic effect.[2] Resistant cells may have developed mechanisms to counteract this oxidative stress.

• Troubleshooting Steps:

  • Measure ROS Levels: Compare ROS levels in sensitive and potentially resistant cells after FR054 treatment. A blunted ROS response in the resistant cells could indicate an enhanced antioxidant capacity.

  • Assess Antioxidant Protein Expression: Use Western blotting to analyze the expression levels of key antioxidant proteins, such as Nrf2 and its downstream targets (e.g., HO-1, NQO1). Upregulation of Nrf2 is a common mechanism of resistance to oxidative stress-inducing drugs.

  • Combination Therapy: Investigate the effect of co-treating resistant cells with FR054 and an inhibitor of the antioxidant response (e.g., a glutathione synthesis inhibitor like buthionine sulfoximine).

Potential Cause 2: Alterations in the Unfolded Protein Response (UPR)

While FR054 activates the UPR, which can lead to apoptosis, chronic UPR activation can also lead to adaptation and survival. Resistant cells might have altered their UPR signaling to favor pro-survival over pro-apoptotic outcomes.

• Troubleshooting Steps:

  • Analyze UPR Markers: Use Western blotting to examine the expression and phosphorylation status of key UPR proteins in sensitive versus resistant cells upon FR054 treatment. Key markers include PERK, IRE1α, ATF6, and the downstream pro-apoptotic protein CHOP. A suppressed induction of CHOP in resistant cells might indicate a shift towards a pro-survival UPR.

  • Inhibit Pro-Survival UPR Arms: Explore the use of inhibitors targeting pro-survival components of the UPR in combination with FR054 to see if sensitivity can be restored.

Potential Cause 3: Increased Drug Efflux

Cancer cells can develop resistance by overexpressing ATP-binding cassette (ABC) transporters, which actively pump drugs out of the cell, reducing their intracellular concentration.

• Troubleshooting Steps:

  • Assess ABC Transporter Expression: Use qPCR or Western blotting to compare the expression of common ABC transporters (e.g., P-glycoprotein/MDR1/ABCB1, MRP1/ABCC1, BCRP/ABCG2) between sensitive and resistant cells.

  • Use ABC Transporter Inhibitors: Test if co-treatment with known ABC transporter inhibitors (e.g., verapamil, cyclosporin (B1163) A) restores sensitivity to FR054.

Potential Cause 4: Bypass of PGM3 Inhibition

Although less common for direct enzyme inhibitors, cells could potentially develop resistance by activating a salvage pathway that bypasses the need for PGM3.

• Troubleshooting Steps:

  • Metabolomic Analysis: Perform metabolomic profiling to compare the levels of key metabolites in the Hexosamine Biosynthetic Pathway and related pathways between sensitive and resistant cells treated with FR054.

  • Genetic Analysis: Sequence the PGM3 gene in resistant cells to check for mutations that might prevent FR054 binding.

Data Presentation

Table 1: Representative IC50 Values of (6R)-FR054 in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (mM)	Notes
MDA-MB-231	Triple-Negative Breast Cancer	0.5 - 1	Treatment for 48 hours resulted in reduced viability.[1]
MiaPaCa-2	Pancreatic Cancer	Not specified	A dose-dependent cell proliferation arrest was observed.
BxPC3	Pancreatic Cancer	Not specified	FR054 treatment induced expression of genes related to UPR and NRF2 pathway.[3]

Note: Specific IC50 values for (6R)-FR054 are not consistently reported across the literature. Researchers should determine the IC50 for their specific cell line and experimental conditions.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is to determine the half-maximal inhibitory concentration (IC50) of (6R)-FR054.

• Materials:

  • Cancer cell line of interest

  • Complete culture medium

  • (6R)-FR054

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • 96-well plates

  • Microplate reader

• Procedure:

  • Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Prepare serial dilutions of (6R)-FR054 in complete culture medium.

  • Remove the existing medium from the cells and replace it with the medium containing different concentrations of FR054. Include a vehicle control (medium with the same concentration of solvent used to dissolve FR054, e.g., DMSO).

  • Incubate the plate for the desired time period (e.g., 24, 48, 72 hours).

  • Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

  • Add 100 µL of solubilization solution to each well and incubate overnight at 37°C to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle control and plot a dose-response curve to determine the IC50 value.

Measurement of Intracellular Reactive Oxygen Species (ROS)

This protocol uses the fluorescent probe 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) to measure intracellular ROS levels.

• Materials:

  • Sensitive and potentially resistant cancer cell lines

  • (6R)-FR054

  • DCFH-DA (5 mM stock in DMSO)

  • Phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS)

  • Black 96-well plates

  • Fluorescence microplate reader or flow cytometer

• Procedure:

  • Seed sensitive and resistant cells into a black 96-well plate and allow them to adhere overnight.

  • Treat the cells with (6R)-FR054 at the desired concentration and for the appropriate time. Include untreated controls.

  • Wash the cells twice with warm PBS or HBSS.

  • Load the cells with 10 µM DCFH-DA in PBS or HBSS and incubate for 30 minutes at 37°C in the dark.

  • Wash the cells twice with PBS or HBSS to remove excess probe.

  • Add 100 µL of PBS or HBSS to each well.

  • Measure the fluorescence intensity using a microplate reader with excitation at ~485 nm and emission at ~535 nm.

Western Blot Analysis for UPR and Apoptosis Markers

This protocol allows for the detection of key proteins involved in the UPR and apoptosis.

• Materials:

  • Sensitive and potentially resistant cancer cell lines

  • (6R)-FR054

  • Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • Protein quantification assay (e.g., BCA assay)

  • SDS-PAGE gels and running buffer

  • PVDF or nitrocellulose membranes

  • Transfer buffer

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-p-PERK, anti-CHOP, anti-cleaved Caspase-3, anti-PARP, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

  • Imaging system

• Procedure:

  • Seed sensitive and resistant cells and treat with (6R)-FR054 for the desired time.

  • Lyse the cells in lysis buffer and quantify the protein concentration.

  • Denature the protein samples and separate them by SDS-PAGE.

  • Transfer the proteins to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane and detect the protein bands using a chemiluminescent substrate and an imaging system.

  • Normalize the expression of target proteins to a loading control (e.g., β-actin).

Visualizations

Caption: Mechanism of action of (6R)-FR054 leading to apoptosis in cancer cells.

Caption: A workflow for troubleshooting decreased sensitivity to (6R)-FR054.

Caption: Potential mechanisms of resistance to (6R)-FR054 in cancer cells.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response [frontiersin.org]

Best practices for storing and handling (6R)-FR054

This technical support center provides researchers, scientists, and drug development professionals with best practices for storing and handling (6R)-FR054, along with troubleshooting guides and frequently asked questions (FAQs) to facilitate successful experimentation.

Frequently Asked Questions (FAQs)

Q1: What is (6R)-FR054 and how does it differ from FR054?

A1: (6R)-FR054 is the (6R)-isomer of FR054, a known inhibitor of phosphoglucomutase 3 (PGM3), a key enzyme in the Hexosamine Biosynthetic Pathway (HBP). It is important to note that the 6S-isomer (CAS #35954-65-5), often referred to as FR054, is the more biologically active form of the molecule.[1][2] (6R)-FR054 (CAS #10378-06-0) is considered a less active isomer.[1][2] When designing experiments, it is crucial to use the correct isomer and corresponding CAS number to ensure accurate and reproducible results.

Q2: What is the mechanism of action of FR054?

A2: FR054 acts as a competitive inhibitor of PGM3, an enzyme that catalyzes a crucial step in the HBP. By inhibiting PGM3, FR054 disrupts the synthesis of UDP-N-acetylglucosamine (UDP-GlcNAc), a critical precursor for protein N- and O-glycosylation.[3][4] This disruption of glycosylation processes in cancer cells can lead to an early proliferation arrest, induction of the Unfolded Protein Response (UPR), accumulation of intracellular Reactive Oxygen Species (ROS), and ultimately, apoptotic cell death.[3][4]

Q3: How should I store and handle (6R)-FR054?

A3: For long-term storage, (6R)-FR054 should be kept in a dry, dark environment at -20°C. For short-term storage (days to weeks), it can be stored at 0-4°C.[1][2] The compound is typically shipped at ambient temperature as a non-hazardous chemical and is stable for several weeks under these conditions.[1][2]

Q4: How do I prepare a stock solution of (6R)-FR054?

A4: To prepare a stock solution, dissolve (6R)-FR054 in a suitable solvent such as DMSO. For in vivo studies, further dilution in vehicles like a combination of DMSO, PEG300, Tween-80, and saline, or DMSO and corn oil may be necessary.[3] It is recommended to prepare fresh solutions for each experiment and to avoid repeated freeze-thaw cycles. If precipitation occurs upon dilution, gentle heating and/or sonication can be used to aid dissolution.[3]

Troubleshooting Guides

Issue 1: Inconsistent or no biological effect observed in cell-based assays.

• Possible Cause 1: Incorrect Isomer.

  • Solution: Verify that you are using the active 6S-isomer (FR054, CAS #35954-65-5) if a potent biological effect is desired. (6R)-FR054 is known to be less active.[1][2]

• Possible Cause 2: Compound Degradation.

  • Solution: Ensure the compound has been stored correctly at -20°C for long-term storage and protected from light. Prepare fresh working solutions for each experiment from a properly stored stock.

• Possible Cause 3: Insufficient Concentration or Incubation Time.

  • Solution: The effective concentration of FR054 can vary between cell lines. For example, in MDA-MB-231 breast cancer cells, concentrations between 0.5 mM and 1 mM for 24-48 hours have been shown to induce apoptosis.[3] Perform a dose-response and time-course experiment to determine the optimal conditions for your specific cell line.

• Possible Cause 4: Cell Line Resistance.

  • Solution: Some cell lines may be inherently more resistant to PGM3 inhibition. Consider using a positive control cell line known to be sensitive to FR054, such as MDA-MB-231, to validate your experimental setup.

Issue 2: Compound precipitates out of solution during the experiment.

• Possible Cause 1: Poor Solubility in Aqueous Media.

  • Solution: While FR054 can be dissolved in DMSO for a stock solution, it may have limited solubility in aqueous culture media. Ensure the final DMSO concentration in your culture medium is low (typically <0.1%) to avoid solvent-induced toxicity. If precipitation is observed in the final working solution, try preparing it fresh and adding it to the cell culture medium with gentle mixing. The use of sonication or gentle warming during the preparation of the final dilution may also help.[3]

• Possible Cause 2: Interaction with Media Components.

  • Solution: Some components of cell culture media, such as serum proteins, can interact with small molecules and reduce their effective concentration. Consider performing experiments in serum-free or reduced-serum media for a short duration, if your cell line can tolerate it.

Issue 3: High levels of cell death observed even at low concentrations.

• Possible Cause 1: Solvent Toxicity.

  • Solution: Ensure the final concentration of your solvent (e.g., DMSO) in the cell culture is not exceeding a toxic level (typically below 0.1%). Run a vehicle control (media with the same concentration of solvent) to assess the effect of the solvent alone.

• Possible Cause 2: Cell Line Hypersensitivity.

  • Solution: Some cell lines may be particularly sensitive to the disruption of the Hexosamine Biosynthetic Pathway. Perform a detailed dose-response curve starting from very low concentrations to determine the optimal working concentration for your specific cell line.

Quantitative Data

Table 1: In Vitro and In Vivo Concentrations of FR054

Application	Cell Line/Animal Model	Concentration/Dosage	Duration	Observed Effect
In Vitro
Cell Viability/Apoptosis	MDA-MB-231	0.5 - 1 mM	24 - 48 hours	Reduced viability and a significant increase in apoptosis.[3]
Glycosylation Levels	MDA-MB-231	250 µM	24 hours	Efficiently affects both N- and O-glycosylation levels.[3]
Cell Proliferation	MiaPaCa-2	350 µM	72 hours	Approximately 36% reduction in cell number.[5]
Cell Proliferation	MiaPaCa-2	500 µM	72 hours	Approximately 70% reduction in cell number.[5]
In Vivo
Tumor Growth Suppression	MDA-MB-231 xenograft mice	1000 mg/kg (intraperitoneal)	Not specified	Suppresses cancer growth. Efficacy is higher with fractionated doses.[3]

Note: The majority of published studies utilize the more active 6S-isomer, FR054. Data for the (6R)-FR054 isomer is limited. Researchers should carefully consider which isomer is appropriate for their studies.

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol is adapted for assessing the effect of (6R)-FR054 on the viability of adherent cancer cells.

Materials:

• (6R)-FR054

• DMSO (for stock solution)

• 96-well cell culture plates

• Your cancer cell line of interest (e.g., MDA-MB-231)

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of (6R)-FR054 in complete medium from a concentrated stock solution in DMSO. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.1%. Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of (6R)-FR054. Include a vehicle-only control.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well. Mix gently on an orbital shaker for 15 minutes to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group compared to the vehicle control.

Protocol 2: Western Blot Analysis of Protein O-GlcNAcylation

This protocol outlines the steps to assess changes in global O-GlcNAcylation levels in cells treated with (6R)-FR054.

Materials:

• (6R)-FR054

• 6-well cell culture plates

• Your cancer cell line of interest

• Complete cell culture medium

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against O-GlcNAc (e.g., clone RL2 or CTD110.6)

• Primary antibody against a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with the desired concentration of (6R)-FR054 (e.g., 250 µM for MDA-MB-231 cells) for the chosen duration (e.g., 24 hours).[3] Include a vehicle control.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer. Scrape the cells and collect the lysate.

• Protein Quantification: Centrifuge the lysates to pellet cell debris and quantify the protein concentration of the supernatant using a BCA assay.

• SDS-PAGE and Transfer: Normalize protein amounts for all samples, mix with Laemmli buffer, and separate the proteins by SDS-PAGE. Transfer the proteins to a membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary anti-O-GlcNAc antibody overnight at 4°C.

• Washing and Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the signal using a chemiluminescent substrate and an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with an antibody for a loading control to ensure equal protein loading.

Visualizations

Caption: Signaling pathway of FR054 action.

Caption: Workflow for MTT cell viability assay.

Caption: Logical relationships for troubleshooting experiments.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. medkoo.com [medkoo.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response [frontiersin.org]

How to confirm PGM3 inhibition by (6R)-FR054 in your assay

Welcome to the technical support center for researchers utilizing (6R)-FR054 to study the inhibition of Phosphoglucomutase 3 (PGM3). This guide provides detailed experimental protocols, troubleshooting advice, and frequently asked questions to help you confidently confirm PGM3 inhibition in your assays.

Frequently Asked Questions (FAQs)

Q1: What is PGM3, and why is it a target of interest?

A1: Phosphoglucomutase 3 (PGM3) is a crucial enzyme in the Hexosamine Biosynthetic Pathway (HBP). This pathway is responsible for producing uridine (B1682114) diphosphate (B83284) N-acetylglucosamine (UDP-GlcNAc), a vital substrate for protein and lipid glycosylation. In various diseases, including cancer, the HBP is often upregulated, leading to altered glycosylation patterns that promote cell proliferation, survival, and migration. Therefore, inhibiting PGM3 presents a therapeutic strategy to disrupt these processes.

Q2: What is (6R)-FR054 and how does it inhibit PGM3?

A2: (6R)-FR054 is a potent and specific inhibitor of PGM3. It acts as a competitive inhibitor, meaning it binds to the active site of the PGM3 enzyme, preventing the binding of its natural substrate, N-acetyl-D-glucosamine-6-phosphate (GlcNAc-6-P). This inhibition leads to a reduction in the production of UDP-GlcNAc, the end-product of the HBP.[1][2]

Q3: What are the expected downstream cellular effects of PGM3 inhibition by (6R)-FR054?

A3: Inhibition of PGM3 by (6R)-FR054 leads to a depletion of UDP-GlcNAc, which in turn affects N-linked and O-linked glycosylation. This can trigger a cascade of cellular events, including:

• Reduced protein glycosylation: Affecting the function and stability of numerous cellular proteins.

• Induction of the Unfolded Protein Response (UPR): Due to an accumulation of misfolded glycoproteins in the endoplasmic reticulum (ER).[3]

• Cell growth arrest and apoptosis (programmed cell death). [3]

• Decreased cell adhesion and migration. [3]

Q4: How can I confirm that (6R)-FR054 is working in my cell-based assay?

A4: You can confirm the activity of (6R)-FR054 by observing its downstream effects. Key validation experiments include:

• Measuring the reduction of intracellular UDP-GlcNAc levels.

• Assessing changes in global or specific protein glycosylation.

• Detecting the activation of the Unfolded Protein Response (UPR) through key protein markers.

• Observing a decrease in cell viability and an increase in apoptosis.

Experimental Protocols & Troubleshooting

This section provides detailed protocols for key experiments to confirm PGM3 inhibition by (6R)-FR054, along with troubleshooting tips for common issues.

Direct Confirmation of Target Engagement: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to verify the direct binding of (6R)-FR054 to PGM3 in a cellular context. The principle is that ligand binding increases the thermal stability of the target protein.[1][4]

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

• Cell Treatment: Culture your cells of interest to ~80% confluency. Treat the cells with the desired concentration of (6R)-FR054 or a vehicle control (e.g., DMSO) for a specified time (e.g., 1-4 hours).

• Cell Lysis: Harvest and wash the cells with PBS. Resuspend the cell pellet in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Heating: Aliquot the cell lysate into PCR tubes. Heat the aliquots to a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes using a thermal cycler. One aliquot should be kept at room temperature as a control.

• Separation: Centrifuge the heated lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

• Sample Preparation: Carefully collect the supernatant containing the soluble proteins. Measure the protein concentration of each sample.

• Western Blot Analysis: Normalize the protein concentrations and analyze the levels of soluble PGM3 in each sample by Western blotting using a specific anti-PGM3 antibody.

• Data Analysis: Quantify the band intensities. A positive result is indicated by a higher amount of soluble PGM3 at elevated temperatures in the (6R)-FR054-treated samples compared to the vehicle control, demonstrating ligand-induced stabilization.[1]

Issue	Possible Cause	Solution
No shift in PGM3 stability	Insufficient (6R)-FR054 concentration or incubation time.	Optimize the concentration and incubation time of (6R)-FR054.
Cell permeability issues with (6R)-FR054.	Ensure the compound is properly dissolved and stable in your culture medium.
Inefficient cell lysis.	Use a more stringent lysis buffer or sonication.
High background in Western Blot	Non-specific antibody binding.	Optimize antibody concentration and blocking conditions.
Incomplete removal of aggregated proteins.	Increase centrifugation speed or time.

Measurement of UDP-GlcNAc Levels

A direct consequence of PGM3 inhibition is the reduction of intracellular UDP-GlcNAc. This can be measured using various methods, including HPLC or commercially available enzymatic assays.

References

• 1. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response [frontiersin.org]
• 3. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

Avoiding precipitation of (6R)-FR054 in aqueous solutions

Disclaimer: Publicly available information on the specific aqueous solubility of (6R)-FR054 is limited. Therefore, this guide is based on established best practices for handling sparingly soluble small molecules in a research setting. The provided protocols and recommendations should be considered as a starting point and may require optimization for your specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: I dissolved (6R)-FR054 in DMSO for a stock solution, but it precipitated when I diluted it into my aqueous cell culture medium. Why did this happen?

This is a common phenomenon known as "precipitation upon dilution" or "solvent shock." It occurs because (6R)-FR054 is significantly more soluble in an organic solvent like DMSO than in an aqueous buffer. When the stock solution is diluted into your medium, the concentration of DMSO is drastically reduced, and the aqueous environment can no longer keep the compound dissolved, leading to precipitation.

Q2: What is the recommended solvent for preparing a stock solution of (6R)-FR054?

For most in vitro applications, anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO) is the recommended solvent for creating a high-concentration stock solution of (6R)-FR054. For in vivo studies, the choice of solvent is more complex and may involve co-solvents like polyethylene (B3416737) glycol (PEG), ethanol, or surfactants to create a suitable formulation.

Q3: How can I avoid precipitation when preparing my working solutions in aqueous media?

Several strategies can help prevent precipitation:

• Stepwise Dilution: Instead of a single large dilution, perform a serial dilution. First, create an intermediate dilution of your DMSO stock in your aqueous buffer, and then perform the final dilution.

• Pre-warming the Medium: Pre-warming your cell culture medium or buffer to 37°C can sometimes improve the solubility of the compound.

• Final DMSO Concentration: Ensure the final concentration of DMSO in your working solution is as high as your experiment can tolerate (typically between 0.1% and 0.5% in cell-based assays) to help maintain solubility.

• Lowering the Final Compound Concentration: Your assay may be effective at a lower concentration of (6R)-FR054 that is below its solubility limit in the final aqueous buffer.

Q4: Can adjusting the pH or temperature of my aqueous buffer improve the solubility of (6R)-FR054?

• pH: (6R)-FR054 contains ester and oxazole (B20620) functional groups. The stability and solubility of such compounds can be pH-dependent. While specific data is unavailable for (6R)-FR054, you may experimentally determine the optimal pH for solubility. However, be mindful that significant deviations from physiological pH can impact your biological system.

• Temperature: For many solid organic compounds, solubility increases with temperature.[1][2] Gently warming the solution may aid in dissolution. However, the stability of (6R)-FR054 at elevated temperatures is unknown, so prolonged heating should be avoided. Always pre-warm your experimental medium to the temperature of your assay (e.g., 37°C) before adding the compound.[3]

Troubleshooting Guide: Precipitation of (6R)-FR054

Problem	Likely Cause	Recommended Solution
Precipitate forms immediately upon dilution into aqueous buffer.	Solvent Shock: The rapid change from a high-DMSO to a low-DMSO environment causes the compound to crash out of solution.[3]	1. Perform a stepwise dilution: Create an intermediate dilution in pre-warmed media before the final dilution. 2. Increase Final DMSO Concentration: If your assay allows, increase the final percentage of DMSO (not to exceed cytotoxic levels, typically <0.5%).[4] 3. Reduce Final Compound Concentration: Test a lower final concentration of (6R)-FR054.
Stock solution in DMSO is hazy or contains visible particles.	Incomplete Dissolution: The compound has not fully dissolved in the DMSO.	1. Vortex thoroughly. 2. Gently warm the solution: A brief period in a 37°C water bath can aid dissolution. 3. Use sonication: A brief sonication can help break up small particles and enhance dissolution.[5] 4. Increase solvent volume: If the concentration is too high, add more DMSO to create a more dilute stock solution.
Precipitate forms in the working solution over time during the experiment (e.g., in an incubator).	Kinetic vs. Thermodynamic Solubility: The compound may have been initially dissolved in a supersaturated state (kinetically soluble) but is precipitating over time to reach its true thermodynamic solubility limit. Temperature Shift: Changes in temperature can affect solubility.[3]	1. Determine the kinetic solubility: Perform an experiment to find the maximum concentration that remains in solution for the duration of your assay (see Protocol 3). 2. Pre-warm all components: Ensure your media and buffers are at the experimental temperature before adding the compound.
Inconsistent or non-dose-dependent assay results.	Precipitation at Higher Concentrations: The compound may be precipitating in the wells with higher concentrations, leading to inaccurate dosing.	1. Visually inspect assay plates: Use a microscope to check for precipitate in the wells. 2. Perform a solubility test: Determine the maximum soluble concentration in your final assay buffer before running the full experiment. 3. Prepare fresh dilutions for each experiment.

Data Presentation

Table 1: Recommended Maximum Co-Solvent Concentrations for In Vitro Assays

Co-Solvent	Maximum Recommended Final Concentration	Notes
DMSO	≤ 0.5%	Most common starting solvent. Concentrations above 0.5% can be cytotoxic to many cell lines. Always include a vehicle control with the same final DMSO concentration.[4]
Ethanol	≤ 0.5%	Can be an alternative to DMSO, but also has potential for cytotoxicity.

Table 2: General Parameters for Kinetic Solubility Assessment

Parameter	Recommendation
Compound Stock Concentration	10 mM in 100% DMSO
Test Concentrations	Serial dilution from 100 µM down to < 1 µM
Final DMSO Concentration	Kept constant across all wells (e.g., 1%)
Incubation Time	Match the duration of your planned experiment (e.g., 24, 48, 72 hours)
Temperature	Match your experimental conditions (e.g., 37°C)
Detection Method	Visual inspection (microscopy), nephelometry, or UV-Vis spectroscopy

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of (6R)-FR054 in DMSO

Materials:

• (6R)-FR054 powder (MW: 329.31 g/mol )

• Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows: Mass (mg) = 10 mmol/L * 0.001 L * 329.31 g/mol * 1000 mg/g = 3.29 mg

• Weigh the compound: In a sterile environment, carefully weigh approximately 3.29 mg of (6R)-FR054 powder and transfer it to a sterile amber vial.

• Dissolve the compound: Add 1 mL of anhydrous, sterile DMSO to the vial.

• Ensure complete dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes. If particles are still visible, gently warm the solution at 37°C for 5-10 minutes and vortex again. Sonication can also be used if available.

• Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

Protocol 2: Preparation of Working Solutions for a Cell-Based Assay

Objective: To prepare a series of working solutions of (6R)-FR054 in cell culture medium with a final DMSO concentration of 0.1%.

Procedure:

• Thaw the stock solution: Thaw a single aliquot of the 10 mM (6R)-FR054 stock solution at room temperature.

• Prepare an intermediate dilution: Add 10 µL of the 10 mM stock solution to 990 µL of pre-warmed (37°C) cell culture medium. This creates a 100 µM intermediate solution with 1% DMSO. Mix gently by pipetting.

• Prepare the final working solutions (Example for a 10 µM final concentration):

  • Add 100 µL of the 100 µM intermediate solution to 900 µL of pre-warmed cell culture medium.

  • This results in a final concentration of 10 µM (6R)-FR054 and 0.1% DMSO.

• Prepare other concentrations: Perform serial dilutions from your 100 µM intermediate solution to achieve your desired final concentrations, ensuring the final DMSO concentration remains constant.

• Vehicle Control: Prepare a vehicle control by adding 10 µL of DMSO to 990 µL of medium, and then diluting this 1:10, to match the final DMSO concentration in your experimental wells.

• Use immediately: It is recommended to use the freshly prepared working solutions immediately to minimize the risk of precipitation over time.

Visualizations

Caption: Troubleshooting workflow for (6R)-FR054 precipitation.

Caption: General workflow for a cell-based inhibitor assay.

References

• 1. How Does the Solubility of Organic Pollutants Change with Rising Water Temperature? → Learn [pollution.sustainability-directory.com]
• 2. What factors affect solubility? | AAT Bioquest [aatbio.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.cn [medchemexpress.cn]
• 5. benchchem.com [benchchem.com]

Strategies to enhance the potency of (6R)-FR054

Welcome to the technical support center for (6R)-FR054, a novel inhibitor of the Hexosamine Biosynthetic Pathway (HBP) enzyme, phosphoglucomutase 3 (PGM3). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on utilizing (6R)-FR054 effectively in your experiments and to offer strategies for enhancing its therapeutic potential.

Frequently Asked Questions (FAQs)

Q1: What is (6R)-FR054 and what is its primary mechanism of action?

A1: (6R)-FR054 is a small molecule inhibitor of phosphoglucomutase 3 (PGM3), a key enzyme in the Hexosamine Biosynthetic Pathway (HBP). By inhibiting PGM3, FR054 reduces the flux through the HBP, leading to a decrease in the levels of UDP-GlcNAc. This, in turn, affects both N- and O-linked protein glycosylation, which are crucial for the proper folding and function of many proteins. In cancer cells, this disruption of glycosylation leads to cell proliferation arrest, apoptosis (programmed cell death), and reduced cell adhesion and migration[1][2][3].

Q2: What are the known downstream effects of (6R)-FR054 treatment in cancer cells?

A2: Treatment of cancer cells with (6R)-FR054 has been shown to induce several downstream effects, including:

• Activation of the Unfolded Protein Response (UPR): The reduction in protein glycosylation leads to an accumulation of unfolded proteins in the endoplasmic reticulum (ER), triggering ER stress and activating the UPR[1][4][5].

• Increased Intracellular Reactive Oxygen Species (ROS): Prolonged ER stress can lead to the accumulation of intracellular ROS, contributing to oxidative stress and apoptosis[1][3].

• Inhibition of Cell Adhesion and Migration: FR054 treatment has been observed to decrease the membrane localization of integrin β1, a protein important for cell adhesion, thereby reducing the adhesive and migratory capabilities of cancer cells[1].

• Synergistic Effects with Chemotherapies: FR054 has been shown to enhance the sensitivity of cancer cells to other therapeutic agents like gemcitabine, erastin (B1684096), and temozolomide[6][7].

Q3: What is a known limitation of (6R)-FR054 that may affect its apparent potency?

A3: A significant challenge with (6R)-FR054 is its poor chemical stability[8]. The molecule can be labile in aqueous conditions, which may lead to a lower effective concentration than anticipated and impact the reproducibility of experimental results. This is a critical factor to consider when designing experiments and interpreting data[8].

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or inconsistent compound activity/potency.	Poor chemical stability of FR054. The compound may be degrading in your experimental setup.	- Prepare fresh stock solutions of FR054 for each experiment. MedChemExpress suggests storing stock solutions at -80°C for up to 6 months and at -20°C for up to 1 month[9]. - Minimize the time the compound spends in aqueous solutions before being added to cells. - Consider the development of more chemically stable analogs of FR054 if this is a recurring issue in long-term studies[8].
Sub-optimal concentration. The effective concentration of FR054 can be in the high micromolar to millimolar range in vitro[1][9].	- Perform a dose-response curve to determine the optimal concentration for your specific cell line and experimental conditions. Concentrations ranging from 250 µM to 1 mM have been used in published studies[1][9].
High variability in experimental replicates.	Inconsistent compound handling. Due to its stability issues, slight variations in handling can lead to different effective concentrations.	- Standardize the protocol for preparing and adding FR054 to your experiments. Ensure consistent timing and temperature.
Cell line-specific sensitivity. Different cancer cell lines may exhibit varying sensitivity to HBP inhibition.	- Characterize the baseline HBP activity and PGM3 expression in your cell line of interest.
Unexpected off-target effects.	Non-specific interactions. Although FR054 is designed to be a specific PGM3 inhibitor, high concentrations could potentially lead to off-target effects.	- Use the inactive analog, FR053, as a negative control to distinguish specific from non-specific effects[1]. - Perform target engagement assays, such as a Cellular Thermal Shift Assay (CETSA), to confirm that FR054 is binding to PGM3 in your cellular model[1][2].

Strategies to Enhance Potency

Summary of Potency Enhancement Approaches

Strategy	Description	Experimental Evidence	Relevant Citations
Chemical Modification	Synthesizing analogs of FR054 with improved chemical stability to increase the effective concentration and duration of action.	Research is ongoing to develop more stable derivatives by modifying the oxazoline (B21484) ring[8].	[8]
Combinatorial Therapy	Combining FR054 with other anti-cancer agents to achieve synergistic effects.	- With Gemcitabine: FR054 enhances the sensitivity of pancreatic cancer cells to gemcitabine[7]. - With Erastin: Synergistic effects observed in pancreatic cancer cells through the induction of ferroptosis[4][7]. - With Temozolomide (B1682018): FR054 overcomes resistance to temozolomide in glioblastoma models by promoting ferroptosis and inhibiting O-GlcNAcylation[6].	[4][6][7]
Targeting Downstream Pathways	Co-targeting pathways that are activated or become dependencies in response to FR054 treatment.	The activation of the UPR and increased ROS suggest that combining FR054 with agents that modulate these pathways could be beneficial.	[1][4]

Quantitative Data on (6R)-FR054 Activity

Parameter	Cell Line	Concentration/Dosage	Observed Effect	Reference
In Vitro Activity	MDA-MB-231 (Breast Cancer)	0.5 - 1 mM	Reduced viability and increased apoptosis after 48h.	[9]
MDA-MB-231 (Breast Cancer)	250 µM	Reduction of β1 integrin membrane localization after 24h.	[1]
In Vivo Efficacy	MDA-MB-231 Xenograft Mice	1000 mg/kg (IP)	Suppression of tumor growth.	[3][9]

Experimental Protocols

Protocol 1: In Vitro Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cancer cells (e.g., MDA-MB-231) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of (6R)-FR054 in a suitable solvent (e.g., DMSO). On the day of the experiment, prepare serial dilutions of FR054 in cell culture medium to achieve the desired final concentrations.

• Treatment: Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of FR054. Include a vehicle control (medium with the same concentration of DMSO as the highest FR054 concentration).

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Protocol 2: Western Blot for UPR Activation Markers

• Cell Lysis: After treating cells with FR054 for the desired time, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against UPR markers (e.g., p-eIF2α, ATF4, CHOP) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Visualizations

Caption: Mechanism of action of (6R)-FR054.

Caption: Workflow for enhancing (6R)-FR054 potency.

References

• 1. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. The HBP Pathway Inhibitor FR054 Enhances Temozolomide Sensitivity in Glioblastoma Cells by Promoting Ferroptosis and Inhibiting O‐GlcNAcylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Targeting the Hexosamine Biosynthetic Pathway with a novel PGM3 inhibitor, FR054, to suppress tumour growth and enhance chemotherapy sensitivity in cancer [boa.unimib.it]
• 8. btbs.unimib.it [btbs.unimib.it]
• 9. medchemexpress.com [medchemexpress.com]

Technical Support Center: (6R)-FR054 Cytotoxicity Management

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to manage the cytotoxicity of the novel Kinase X inhibitor, (6R)-FR054, in normal cells during pre-clinical development.

Troubleshooting Guide

This guide addresses specific issues that may arise during your in vitro experiments with (6R)-FR054.

Question: We are observing higher-than-expected cytotoxicity in our normal cell line controls (e.g., HUVEC, MCF-10A) at concentrations where our cancer cell lines show only partial inhibition. What could be the cause?

Answer:

This is a common challenge in pre-clinical drug development. Several factors could be contributing to this observation. Let's troubleshoot the potential causes systematically.

1. Verify Drug Concentration and Preparation:

• Issue: Errors in serial dilutions or improper solubilization can lead to inaccurate final concentrations. (6R)-FR054 may precipitate in aqueous media if the DMSO concentration is too low.

• Solution:

  • Prepare fresh stock solutions of (6R)-FR054 in 100% DMSO.

  • Ensure the final DMSO concentration in your cell culture medium does not exceed 0.5% to avoid solvent-induced toxicity.

  • Visually inspect the medium for any signs of precipitation after adding the compound.

  • Consider verifying the concentration of your stock solution using analytical methods like HPLC.

2. Assess Cell Line Health and Sensitivity:

• Issue: Normal cells that are stressed, contaminated (e.g., with mycoplasma), or have a high passage number can be more susceptible to drug-induced toxicity.

• Solution:

  • Always use healthy, low-passage number cells for your experiments.

  • Regularly test your cell lines for mycoplasma contamination.

  • Ensure your control group (vehicle-treated cells) exhibits a viability of >95%.

  • Refer to the baseline sensitivity data provided in Table 1 to ensure your results are within the expected range.

3. Investigate Off-Target Effects vs. On-Target Toxicity:

• Issue: While (6R)-FR054 targets Kinase X, this kinase may have a critical homeostatic role in the specific normal cell line you are using. The observed cytotoxicity could be an on-target effect that is undesirable in non-cancerous cells.

• Solution:

  • On-Target Confirmation: Use techniques like siRNA or shRNA to knock down Kinase X in the normal cell line. If the knockdown phenocopies the cytotoxic effects of (6R)-FR054, the toxicity is likely on-target.

  • Rescue Experiment: If a downstream product of the Kinase X pathway is known and can be supplied exogenously, adding it to the medium may rescue the cells from (6R)-FR054-induced death, confirming on-target toxicity.

4. Rule Out Experimental Artifacts:

• Issue: The chosen cytotoxicity assay may be incompatible with (6R)-FR054. For example, some compounds can interfere with the formazan (B1609692) crystal formation in an MTT assay.

• Solution:

  • Validate your primary cytotoxicity results using an orthogonal method. For instance, if you are using an MTT (metabolic) assay, confirm the results with a lactate (B86563) dehydrogenase (LDH) release assay (membrane integrity) or a direct cell counting method (e.g., Trypan Blue exclusion).

  • Run a cell-free assay control where (6R)-FR054 is added to the medium with the assay reagent (e.g., MTT reagent) to check for direct chemical interference.

Troubleshooting Workflow Diagram

Caption: A decision tree for troubleshooting unexpected cytotoxicity.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of (6R)-FR054 cytotoxicity in normal cells?

A1: (6R)-FR054 inhibits Kinase X, a protein crucial for cell survival and proliferation. In normal, rapidly dividing cells, this inhibition disrupts the downstream signaling cascade, leading to the activation of the intrinsic apoptotic pathway. This involves the upregulation of pro-apoptotic proteins like Bax, downregulation of anti-apoptotic proteins like Bcl-2, subsequent mitochondrial outer membrane permeabilization (MOMP), cytochrome c release, and activation of caspase-9 and caspase-3.

Apoptosis Signaling Pathway Diagram

Caption: Proposed intrinsic apoptosis pathway induced by (6R)-FR054.

Q2: How can I reduce the cytotoxicity of (6R)-FR054 in normal cells while maintaining its anti-cancer efficacy?

A2: This is the central goal of optimizing the therapeutic window. We recommend two primary strategies:

• Dose Optimization: Determine a precise IC50 value for both your target cancer cells and a panel of relevant normal cells (see Table 1). The goal is to use the lowest possible concentration that maintains significant anti-cancer activity but spares normal cells.

• Combination Therapy: Investigate the use of cytoprotective agents that selectively protect normal cells. For example, an agent that boosts the expression of anti-apoptotic proteins in normal tissues but not in cancer cells could be beneficial. Table 2 shows a hypothetical example using "Protectin-A".

Q3: What are the recommended positive and negative controls for cytotoxicity assays involving (6R)-FR054?

A3:

• Negative Control: Vehicle-treated cells (e.g., 0.1% DMSO in culture medium). This group should have viability >95%.

• Positive Control: A well-characterized cytotoxic agent like Staurosporine (1 µM for 24 hours) or Doxorubicin (10 µM for 48 hours). This control ensures that your assay system can effectively detect cell death.

Data Presentation

Table 1: Comparative IC50 Values of (6R)-FR054

Cell Line	Cell Type	Tissue Origin	IC50 (nM) after 72h exposure
A549	Cancer (NSCLC)	Lung	150 ± 12
MDA-MB-231	Cancer (Breast)	Breast	210 ± 18
HCT116	Cancer (Colorectal)	Colon	185 ± 15
MCF-10A	Normal-like (Fibrocystic)	Breast	850 ± 45
HUVEC	Normal (Endothelial)	Umbilical Vein	920 ± 60
BEAS-2B	Normal-like (Bronchial)	Lung	1100 ± 75

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Effect of Cytoprotective Agent "Protectin-A" on Normal Cell Viability

Treatment Group (MCF-10A cells)	Cell Viability (%) after 72h
Vehicle Control (0.1% DMSO)	100 ± 4
(6R)-FR054 (850 nM)	51 ± 5
Protectin-A (10 µM)	98 ± 3
(6R)-FR054 (850 nM) + Protectin-A (10 µM)	88 ± 6

Data indicate that Protectin-A significantly rescues normal-like breast epithelial cells from (6R)-FR054-induced cytotoxicity.

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2.

• Drug Treatment: Prepare serial dilutions of (6R)-FR054. Remove the old medium and add 100 µL of medium containing the desired drug concentrations (or vehicle control) to the wells.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 3-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Shake the plate for 5 minutes and measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control wells.

Protocol 2: Annexin V-FITC/PI Staining for Apoptosis

• Cell Culture and Treatment: Seed 2x10^5 cells per well in a 6-well plate. After 24 hours, treat with (6R)-FR054 for the desired duration.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cell pellet twice with cold PBS.

• Staining: Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) solution.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer and analyze immediately by flow cytometry.

  • Live cells: Annexin V- / PI-

  • Early apoptotic cells: Annexin V+ / PI-

  • Late apoptotic/necrotic cells: Annexin V+ / PI+

Workflow for Assessing Cytoprotective Agents

Caption: A two-phase workflow for testing cytoprotective agents.

Refining experimental design for (6R)-FR054 studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing (6R)-FR054 in their experiments. The information is tailored for researchers, scientists, and drug development professionals to refine their experimental design and overcome common challenges.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (6R)-FR054?

A1: (6R)-FR054 is a potent and specific inhibitor of the hexosamine biosynthetic pathway (HBP) enzyme, N-acetylglucosamine-phosphate mutase (PGM3).[1][2][3][4] By inhibiting PGM3, FR054 disrupts the conversion of N-acetylglucosamine-6-phosphate to N-acetylglucosamine-1-phosphate, a critical step in the formation of UDP-N-acetylglucosamine (UDP-GlcNAc). This leads to a reduction in both N-linked and O-linked protein glycosylation, which in turn induces cellular stress and apoptosis in cancer cells.[1][2]

Q2: What are the key downstream cellular effects of FR054 treatment?

A2: Inhibition of PGM3 by FR054 triggers a cascade of cellular events, including:

• Reduced Glycosylation: A significant decrease in both N- and O-GlcNAcylation of proteins.[1][2]

• Endoplasmic Reticulum (ER) Stress: The accumulation of improperly glycosylated and misfolded proteins in the ER leads to the activation of the Unfolded Protein Response (UPR).[2][4]

• Oxidative Stress: Increased production of reactive oxygen species (ROS).[2]

• Apoptosis: Induction of programmed cell death, often mediated by the UPR and ROS.[1][2]

• Inhibition of Cell Proliferation, Adhesion, and Migration: FR054 has been shown to arrest cancer cell growth and reduce their ability to adhere and migrate.[2][4]

Q3: In which cancer models has FR054 shown efficacy?

A3: FR054 has demonstrated anti-cancer effects in various models, including:

• Breast Cancer: Particularly in triple-negative breast cancer (TNBC) cell lines like MDA-MB-231.[1][2]

• Pancreatic Cancer: It has been shown to reduce cell growth and enhance the efficacy of chemotherapy agents like gemcitabine.[4][5][6]

• Glioblastoma: FR054 can enhance the sensitivity of glioblastoma cells to temozolomide.

• Lung Cancer: Specifically in KRAS/LKB1 co-mutant non-small cell lung cancer (NSCLC).[1]

Q4: What are the recommended storage and handling conditions for FR054?

A4: For optimal stability, FR054 should be stored as a solid at -20°C or -80°C. For short-term use, a stock solution can be prepared in a suitable solvent like DMSO and stored at -20°C. It is advisable to minimize freeze-thaw cycles. Due to its chemical nature, long-term stability in aqueous solutions may be limited, and fresh dilutions in culture media should be prepared for each experiment.

Troubleshooting Guide

Problem 1: Low or inconsistent anti-proliferative effect observed in cell culture experiments.

• Possible Cause 1: Suboptimal concentration or treatment duration.

  • Solution: The effective concentration of FR054 can vary between cell lines. Perform a dose-response experiment to determine the optimal concentration and incubation time for your specific cell line. Concentrations in the range of 250 µM to 1 mM and incubation times of 48 to 72 hours have been reported to be effective.[3]

• Possible Cause 2: Poor solubility or stability in culture medium.

  • Solution: Ensure that the FR054 stock solution is fully dissolved before diluting it into the culture medium. Prepare fresh dilutions for each experiment. If precipitation is observed, consider using a different solvent for the stock solution or preparing a more dilute stock. Some formulations may include excipients like PEG300 and Tween-80 to improve solubility for in vivo studies, which could be adapted for in vitro work if necessary.[7]

• Possible Cause 3: Cell line resistance.

  • Solution: Some cancer cell lines may exhibit intrinsic resistance to HBP inhibitors. Confirm the expression and activity of PGM3 in your cell line. Consider combination therapies, as FR054 has been shown to synergize with other anti-cancer agents.[4][5][6]

Problem 2: Difficulty in detecting changes in protein glycosylation after FR054 treatment.

• Possible Cause 1: Insufficient treatment time or concentration.

  • Solution: A reduction in UDP-GlcNAc levels can be detected as early as 30 minutes after treatment.[3] However, downstream effects on protein glycosylation may take longer to become apparent. Try increasing the incubation time (e.g., 24-48 hours) or the concentration of FR054.

• Possible Cause 2: Insensitive detection method.

  • Solution: Western blotting using antibodies specific for O-GlcNAc or lectin blotting can be used to detect global changes in glycosylation. For more quantitative analysis, consider using mass spectrometry-based glycoproteomics.[8][9][10]

• Possible Cause 3: Specificity of glycosylation changes.

  • Solution: FR054 may not affect all glycoproteins equally. Focus on known glycoproteins that are sensitive to HBP inhibition or are highly abundant in your cell type.

Problem 3: Inconsistent results in apoptosis assays.

• Possible Cause 1: Incorrect timing of the assay.

  • Solution: Apoptosis is a dynamic process. Perform a time-course experiment to identify the optimal time point for detecting apoptosis after FR054 treatment. Early apoptotic events can be detected using Annexin V staining, while later stages can be assessed by measuring caspase activation or DNA fragmentation.[11][12][13]

• Possible Cause 2: Cell detachment and loss during sample preparation.

  • Solution: Apoptotic cells may detach from the culture surface. When harvesting cells for flow cytometry or other assays, be sure to collect both the adherent and floating cell populations to get an accurate measure of cell death.[13]

Data Presentation

Table 1: Dose-Response of FR054 on Cancer Cell Viability

Cell Line	Cancer Type	IC50 (µM) after 72h	Reference
MDA-MB-231	Triple-Negative Breast Cancer	~500	[3]
H460	Non-Small Cell Lung Cancer	~50	[1]
H2122	Non-Small Cell Lung Cancer	~100	[1]
BxPC3	Pancreatic Ductal Adenocarcinoma	~400	[6]
MiaPaCa-2	Pancreatic Ductal Adenocarcinoma	~600	[6]

Note: IC50 values are approximate and can vary based on experimental conditions.

Experimental Protocols

Cell Viability (MTT) Assay

• Cell Seeding: Seed cells in a 96-well plate at a density that allows for logarithmic growth during the assay period and allow them to adhere overnight.[14]

• Treatment: Treat cells with a serial dilution of FR054 (e.g., 0-1000 µM) in fresh culture medium. Include a vehicle control (e.g., DMSO).[2]

• Incubation: Incubate the plate for the desired treatment duration (e.g., 48-72 hours) at 37°C in a humidified incubator with 5% CO₂.[2]

• MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.[14][15]

• Formazan (B1609692) Solubilization: Carefully remove the medium and add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.[14][15]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.[16]

Apoptosis (Annexin V/Propidium Iodide) Assay

• Cell Treatment: Treat cells with the desired concentration of FR054 for the determined optimal time.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, use a gentle dissociation reagent like trypsin-EDTA.[13]

• Washing: Wash the cells twice with cold PBS.[11]

• Resuspension: Resuspend the cells in 1X Annexin V binding buffer at a concentration of 1 x 10⁶ cells/mL.[11]

• Staining: Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension.[12][13]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[11][17]

• Analysis: Analyze the stained cells by flow cytometry within one hour.[11]

Western Blotting for Glycosylation and UPR Markers

• Cell Lysis: After treatment with FR054, wash cells with cold PBS and lyse them in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.[18][19]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.[20]

• SDS-PAGE: Denature an equal amount of protein from each sample by boiling in Laemmli buffer and separate the proteins by SDS-polyacrylamide gel electrophoresis.[18][19]

• Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.[19][20]

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.[20]

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against proteins of interest overnight at 4°C. Recommended antibodies include those for:

  • O-GlcNAc: To assess global O-GlcNAcylation.

  • UPR markers: GRP78/BiP, p-eIF2α, ATF4, CHOP, and spliced XBP1.[6][21][22][23][24]

  • Loading control: β-actin or GAPDH.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[20]

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.[20]

Mandatory Visualizations

Caption: Signaling pathway of (6R)-FR054 action.

Caption: General experimental workflow for (6R)-FR054 studies.

References

• 1. Targeting PGM3 as a Novel Therapeutic Strategy in KRAS/LKB1 Co-Mutant Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. texaschildrens.org [texaschildrens.org]
• 3. researchgate.net [researchgate.net]
• 4. Targeting the Hexosamine Biosynthetic Pathway with a novel PGM3 inhibitor, FR054, to suppress tumour growth and enhance chemotherapy sensitivity in cancer [boa.unimib.it]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response [frontiersin.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Quantitative proteomics reveals the effect of protein glycosylation in soybean root under flooding stress - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hsiehwilsonlab.caltech.edu [hsiehwilsonlab.caltech.edu]
• 10. mdpi.com [mdpi.com]
• 11. kumc.edu [kumc.edu]
• 12. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 13. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchhub.com [researchhub.com]
• 15. merckmillipore.com [merckmillipore.com]
• 16. MTT assay overview | Abcam [abcam.com]
• 17. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 18. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 19. antibodiesinc.com [antibodiesinc.com]
• 20. ptglab.com [ptglab.com]
• 21. Unfolded protein response pathways [pfocr.wikipathways.org]
• 22. Mechanism, regulation and functions of the unfolded protein response - PMC [pmc.ncbi.nlm.nih.gov]
• 23. The Unfolded Protein Response: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Understanding the Unfolded Protein Response (UPR) Pathway: Insights into Neuropsychiatric Disorders and Therapeutic Potentials - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to In Vitro PGM3 Inhibition: (6R)-FR054 vs. Genetic Approaches

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive in vitro comparison of two primary methods for inhibiting Phosphoglucomutase 3 (PGM3): the pharmacological inhibitor (6R)-FR054 and genetic knockdown techniques (siRNA/shRNA). As a critical enzyme in the hexosamine biosynthetic pathway (HBP), PGM3 is a key regulator of protein glycosylation and a target of interest in various research fields, including oncology and immunology. This document offers a detailed overview of the performance of (6R)-FR054, supported by experimental data, and contrasts it with genetic inhibition methods to aid researchers in selecting the most appropriate technique for their experimental needs.

Introduction to PGM3

Phosphoglucomutase 3 (PGM3) is a pivotal enzyme that catalyzes the reversible conversion of N-acetylglucosamine-6-phosphate (GlcNAc-6-P) to N-acetylglucosamine-1-phosphate (GlcNAc-1-P). This reaction is a crucial step in the hexosamine biosynthetic pathway (HBP), which produces the essential substrate uridine (B1682114) diphosphate (B83284) N-acetylglucosamine (UDP-GlcNAc). UDP-GlcNAc is the donor for N-linked and O-linked glycosylation of proteins, processes vital for protein folding, stability, localization, and function. Aberrant HBP flux and protein glycosylation are implicated in numerous diseases, making PGM3 an attractive therapeutic target.

(6R)-FR054: A Specific Pharmacological Inhibitor of PGM3

(6R)-FR054 is a novel, specific inhibitor of PGM3. It is an N-acetyl-glucosamine 6-phosphate analogue that acts as a competitive inhibitor of the enzyme.[1][2] In vitro studies have demonstrated that (6R)-FR054 effectively reduces the flux through the HBP, leading to a decrease in UDP-GlcNAc levels and subsequent alterations in protein glycosylation.[3][4] This inhibition of PGM3 activity has been shown to induce cell proliferation arrest and apoptosis in various cancer cell lines.[2][3][5]

Comparison of Pharmacological vs. Genetic Inhibition of PGM3

While (6R)-FR054 offers a potent method for acute and dose-dependent inhibition of PGM3, genetic techniques such as siRNA and shRNA provide an alternative approach for studying the effects of reduced PGM3 expression. The choice between these methods depends on the specific experimental goals, timeline, and desired level of control.

Key Performance Metrics

The following table summarizes the in vitro effects of (6R)-FR054 compared to genetic knockdown of PGM3 across various cancer cell lines.

Parameter	(6R)-FR054 (Pharmacological Inhibition)	PGM3 Knockdown (Genetic Inhibition)	Cell Lines	References
IC50 / Effect on Cell Viability	IC50 values range from 75 µM to >1 mM depending on the cell line and duration of treatment. For example, IC50 is ~75 μM in A172 glioblastoma cells after 72h.[3] Treatment with 0.5-1 mM for 48h reduces viability in MDA-MB-231 cells.[6]	Knockdown of PGM3 leads to a significant reduction in cell proliferation and colony formation.	A172, U87-TR, GBM001, MDA-MB-231, various GBM cells	[3][6][7]
UDP-GlcNAc Levels	Dose-dependent reduction in intracellular UDP-GlcNAc levels.	Significant decrease in UDP-GlcNAc levels upon PGM3 silencing.	MDA-MB-231, H1373	[4][8][9]
Protein Glycosylation (O-GlcNAcylation)	Dose-dependent decrease in global O-GlcNAcylation. A concentration of 250 µM for 24h affects O-glycosylation in MDA-MB-231 cells.[6]	Reduced levels of O-GlcNAcylated proteins.	MDA-MB-231, GBM30	[6][7][9]

Experimental Protocols

Detailed methodologies for key in vitro experiments are provided below.

PGM3 Enzymatic Activity Assay

This assay measures the enzymatic activity of PGM3 by quantifying the production of a downstream product.

Materials:

• Recombinant PGM3 enzyme

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 5 mM MgCl2)

• N-acetylglucosamine-6-phosphate (GlcNAc-6-P) substrate

• Coupling enzymes (e.g., UDP-GlcNAc pyrophosphorylase)

• Detection reagents (e.g., NADH-linked spectrophotometric or fluorometric system)

• (6R)-FR054 or other test compounds

Procedure:

• Prepare a reaction mixture containing assay buffer, coupling enzymes, and detection reagents.

• Add the recombinant PGM3 enzyme to the mixture.

• To test for inhibition, pre-incubate the enzyme with (6R)-FR054 or the test compound for a specified time.

• Initiate the reaction by adding the GlcNAc-6-P substrate.

• Monitor the change in absorbance or fluorescence over time at the appropriate wavelength.

• Calculate the initial reaction velocity and determine the percentage of inhibition relative to a vehicle control.

Cell Viability Assay (Trypan Blue Exclusion)

This method is used to determine the number of viable cells in a suspension based on the principle that live cells with intact membranes exclude the trypan blue dye, while dead cells do not.[1][10][11][12]

Materials:

• Cell suspension

• Trypan Blue solution (0.4%)[11]

• Phosphate-buffered saline (PBS)

• Hemocytometer

• Microscope

Procedure:

• Harvest cells and resuspend them in PBS to obtain a single-cell suspension.

• Mix a 1:1 ratio of the cell suspension and 0.4% Trypan Blue solution (e.g., 10 µL of cell suspension with 10 µL of Trypan Blue).[1]

• Incubate the mixture at room temperature for 1-3 minutes.[10][13]

• Load 10 µL of the mixture into a hemocytometer.

• Under a microscope, count the number of viable (unstained) and non-viable (blue-stained) cells in the central grid of the hemocytometer.

• Calculate the percentage of viable cells using the formula: % Viability = (Number of viable cells / Total number of cells) x 100

Quantification of UDP-GlcNAc Levels

Intracellular UDP-GlcNAc levels can be quantified using various methods, including HPLC and enzymatic assays.[14][15][16][17][18]

Method: Enzymatic Microplate Assay [14][15]

• Metabolite Extraction: Lyse cells and extract polar metabolites using a suitable solvent system (e.g., methanol/chloroform/water).

• Enzymatic Reaction: In a microplate, incubate the extracted metabolites with a reaction mixture containing recombinant O-GlcNAc transferase (OGT) and a peptide substrate. The amount of O-GlcNAcylated peptide produced is proportional to the UDP-GlcNAc concentration.

• Detection: The O-GlcNAcylated peptide is detected using a specific antibody (e.g., RL2) in an ELISA-like format with a colorimetric or chemiluminescent substrate.

• Quantification: Generate a standard curve using known concentrations of UDP-GlcNAc to determine the concentration in the samples.

Western Blot for O-GlcNAcylation

This technique is used to detect changes in the overall level of O-GlcNAcylated proteins in cell lysates.[19][20][21][22][23]

Procedure:

• Cell Lysis: Prepare whole-cell lysates from treated and control cells using a lysis buffer supplemented with protease and O-GlcNAcase inhibitors (e.g., PUGNAc).

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis and transfer the proteins to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for O-GlcNAc (e.g., RL2 or CTD110.6).

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Visualizing Pathways and Workflows

Hexosamine Biosynthetic Pathway and PGM3's Role

Caption: The Hexosamine Biosynthetic Pathway highlighting the role of PGM3.

General Experimental Workflow for PGM3 Inhibitor Evaluation

Caption: A general workflow for the in vitro evaluation of PGM3 inhibitors.

References

• 1. Trypan Blue Exclusion | Thermo Fisher Scientific - TW [thermofisher.com]
• 2. Frontiers | PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response [frontiersin.org]
• 3. The HBP Pathway Inhibitor FR054 Enhances Temozolomide Sensitivity in Glioblastoma Cells by Promoting Ferroptosis and Inhibiting O‐GlcNAcylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Targeting PGM3 abolishes SREBP-1 activation-hexosamine synthesis feedback regulation to effectively suppress brain tumor growth - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Trypan Blue Exclusion Test of Cell Viability - PMC [pmc.ncbi.nlm.nih.gov]
• 11. bpsbioscience.com [bpsbioscience.com]
• 12. Trypan Blue Assay Protocol | Technical Note 181 [denovix.com]
• 13. scientificlabs.co.uk [scientificlabs.co.uk]
• 14. DSpace [helda.helsinki.fi]
• 15. Enzyme-based assay for quantification of UDP-GlcNAc in cells and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 16. academic.oup.com [academic.oup.com]
• 17. Protocol for quantification of UDP-GlcNAc using an enzymatic microplate assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. biorxiv.org [biorxiv.org]
• 19. Identifying potentially O-GlcNAcylated proteins using metabolic labeling, bioorthogonal enrichment, and Western blotting - PMC [pmc.ncbi.nlm.nih.gov]
• 20. benchchem.com [benchchem.com]
• 21. search.library.albany.edu [search.library.albany.edu]
• 22. assets.fishersci.com [assets.fishersci.com]
• 23. Methods for the Detection, Study, and Dynamic Profiling of O-GlcNAc Glycosylation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Efficacy Analysis of (6R)-FR054 and Azaserine in Cancer Cell Metabolism

For Immediate Release

[City, State] – [Date] – In the landscape of cancer therapeutics targeting metabolic pathways, two compounds, (6R)-FR054 and Azaserine, have emerged as noteworthy agents. This guide provides a comprehensive comparison of their efficacy, supported by experimental data, to assist researchers, scientists, and drug development professionals in their understanding and potential application of these molecules. While both compounds interfere with cellular nutrient utilization, they do so through distinct mechanisms, leading to different biological outcomes.

At a Glance: Key Differences and Mechanisms of Action

(6R)-FR054 is a novel inhibitor of the hexosamine biosynthetic pathway (HBP), specifically targeting the enzyme N-acetylglucosamine-phosphate mutase (PGM3).[1] This inhibition leads to a reduction in protein N- and O-glycosylation, crucial post-translational modifications for cancer cell signaling and survival. The disruption of these processes induces endoplasmic reticulum (ER) stress and reactive oxygen species (ROS)-dependent apoptosis.[1]

Azaserine, a well-established glutamine antagonist, functions as an irreversible inhibitor of glutamine amidotransferases.[2][3] By mimicking glutamine, it covalently binds to the active site of these enzymes, thereby blocking pathways reliant on glutamine, most notably de novo purine (B94841) biosynthesis.[2][3] This leads to the disruption of DNA and protein synthesis, ultimately inducing cytotoxicity in cancer cells.

Quantitative Comparison of In Vitro Efficacy

To provide a quantitative measure of their cytotoxic potential, the half-maximal inhibitory concentration (IC50) values for both compounds have been compiled from various studies. It is important to note that direct comparisons should be made with caution due to variations in experimental conditions across different studies.

Compound	Cell Line	Cancer Type	IC50 (µM)	Incubation Time (h)
(6R)-FR054	MDA-MB-231	Triple-Negative Breast Cancer	~500-1000[4]	48[4]
Azaserine	MDA-MB-231	Triple-Negative Breast Cancer	Not explicitly found, but various studies use concentrations in the low µM range.	-
Azaserine	MCF-7	Breast Adenocarcinoma	~6.25[5]	24[5]
Azaserine	HCT116	Colorectal Cancer	22.4[6]	Not Specified
Azaserine	A549	Lung Cancer	~25[6]	48[6]

Note: The IC50 value for (6R)-FR054 in MDA-MB-231 cells is an approximation based on the effective concentrations reported to induce significant cell death and reduce viability. Further studies are needed to establish a precise IC50 value.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental approaches discussed, the following diagrams have been generated using the DOT language.

Caption: Mechanism of action of (6R)-FR054 in the Hexosamine Biosynthetic Pathway.

Caption: Mechanism of action of Azaserine in de novo purine biosynthesis.

Detailed Experimental Protocols

(6R)-FR054: PGM3 Inhibition Assay (Conceptual Protocol)

This protocol outlines a conceptual method for assessing the inhibitory activity of (6R)-FR054 on PGM3, based on established principles of enzyme kinetics.

Objective: To determine the inhibitory effect of (6R)-FR054 on PGM3 enzyme activity.

Materials:

• Purified recombinant PGM3 enzyme.

• (6R)-FR054.

• Substrate: N-acetyl-alpha-D-glucosamine 1-phosphate.

• Coupling enzyme: UDP-N-acetylglucosamine pyrophosphorylase (UAP1/AGX1).

• UTP and pyrophosphatase.

• Detection reagent for UDP-N-acetylglucosamine (e.g., HPLC-based detection or a coupled enzymatic assay leading to a colorimetric or fluorescent readout).

• Assay buffer (e.g., Tris-HCl buffer, pH 7.5, containing MgCl2).

Procedure:

• Reaction Setup: In a 96-well plate, prepare reaction mixtures containing assay buffer, purified PGM3 enzyme, and varying concentrations of (6R)-FR054. Include a control with no inhibitor.

• Pre-incubation: Pre-incubate the enzyme and inhibitor for a defined period (e.g., 15 minutes) at the optimal temperature for PGM3 activity.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate, N-acetyl-alpha-D-glucosamine 1-phosphate.

• Coupled Reaction: The product of the PGM3 reaction, N-acetyl-D-glucosamine 6-phosphate, is then converted by the coupling enzyme system to a detectable product.

• Detection: Measure the formation of the final product over time using a plate reader or HPLC.

• Data Analysis: Calculate the initial reaction velocities for each inhibitor concentration. Plot the percentage of inhibition against the logarithm of the (6R)-FR054 concentration to determine the IC50 value.

Azaserine: Glutamine Amidotransferase Activity Assay

This protocol describes a general method for measuring the activity of glutamine amidotransferases and the inhibitory effect of Azaserine.

Objective: To determine the IC50 of Azaserine for a target glutamine amidotransferase.

Materials:

• Purified glutamine amidotransferase.

• L-glutamine (substrate).

• Co-substrate specific to the enzyme being assayed.

• Azaserine.

• Assay buffer (e.g., phosphate (B84403) or Tris buffer at optimal pH).

• Coupling enzymes and substrates for spectrophotometric detection (if the primary product is not chromogenic).

• Spectrophotometer (plate reader or cuvette-based).

Procedure:

• Reagent Preparation: Prepare stock solutions of the enzyme, L-glutamine, co-substrate, and Azaserine in the assay buffer.

• Assay Setup: In a 96-well plate or cuvettes, add the assay buffer, co-substrate, and varying concentrations of Azaserine. Include a control with no Azaserine.

• Pre-incubation: Pre-incubate the mixture at the optimal temperature for the enzyme (e.g., 37°C) for a short period (e.g., 5-10 minutes).

• Reaction Initiation: Add the purified glutamine amidotransferase to each well to start the reaction.

• Kinetic Measurement: Immediately begin monitoring the change in absorbance at the appropriate wavelength over time. The rate of change is proportional to the enzyme activity.

• Data Analysis: Determine the initial velocity of the reaction for each Azaserine concentration. Calculate the percentage of inhibition relative to the control without inhibitor. Plot the percentage of inhibition against the log of the Azaserine concentration to determine the IC50 value.[7]

Conclusion

(6R)-FR054 and Azaserine represent two distinct strategies for targeting cancer cell metabolism. (6R)-FR054's novel mechanism of inhibiting PGM3 in the hexosamine biosynthetic pathway offers a promising new avenue for therapeutic intervention, particularly in cancers reliant on aberrant glycosylation. Azaserine remains a potent, albeit less specific, tool for disrupting glutamine metabolism, with a well-documented impact on purine synthesis. The choice between these compounds will depend on the specific cancer type, its metabolic vulnerabilities, and the desired therapeutic outcome. Further head-to-head comparative studies are warranted to fully elucidate their relative efficacy and potential for clinical application.

References

• 1. researchgate.net [researchgate.net]
• 2. A simple and sensitive method for glutamine:fructose-6-phosphate amidotransferase assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A radiometric assay for glutamine:fructose-6-phosphate amidotransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Targeting Metabolic Reprogramming to Improve Breast Cancer Treatment: An In Vitro Evaluation of Selected Metabolic Inhibitors Using a Metabolomic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. In Vitro and In Vivo Relevant Antineoplastic Activity of Platinum(II) Complexes toward Triple-Negative MDA-MB-231 Breast Cancer Cell Line - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-head comparison of (6R)-FR054 and DON

A Comprehensive Guide for Researchers in Oncology and Drug Development

In the landscape of cancer therapeutics, targeting metabolic pathways essential for tumor growth and survival has emerged as a promising strategy. Two compounds, (6R)-FR054 and 6-Diazo-5-oxo-L-norleucine (DON), have garnered significant attention for their distinct mechanisms of metabolic inhibition. This guide provides a detailed head-to-head comparison of these two agents, summarizing their mechanisms of action, biochemical properties, and available experimental data to assist researchers in making informed decisions for their preclinical studies.

At a Glance: Key Differences

Feature	(6R)-FR054	DON (6-Diazo-5-oxo-L-norleucine)
Primary Target	Phosphoglucomutase 3 (PGM3)	Broad-spectrum glutamine-utilizing enzymes
Metabolic Pathway Inhibited	Hexosamine Biosynthetic Pathway (HBP)	Glutamine Metabolism
Mechanism of Action	Competitive inhibitor of PGM3, leading to decreased N- and O-glycosylation, ER stress, and ROS-dependent apoptosis.	Glutamine mimic, irreversibly inhibiting multiple enzymes involved in nucleotide and amino acid synthesis.
Reported In Vitro Efficacy	Induces apoptosis in breast cancer cells (0.5-1 mM); Affects glycosylation in MDA-MB-231 cells (250 µM); Sensitizes glioblastoma cells to TMZ.	IC50 for kidney-type glutaminase (B10826351) (~1 mM); IC50 in pancreatic cancer cell lines (KPC: ~1-9 µM, PaTu 8988T: ~4-100 µM); EC50 in P493B lymphoma cells (10.0 ± 0.11 µM).[1]
Reported In Vivo Efficacy	Suppresses tumor growth in MDA-MB-231 xenograft mice (1000 mg/kg, i.p.).[2]	Antitumor activity in various murine cancer models.
Known Toxicities	Poor chemical stability reported.	Dose-limiting gastrointestinal toxicities (nausea, vomiting, diarrhea).[1]
Prodrug Development	Not widely reported.	Prodrugs (e.g., DRP-104, JHU-083) developed to improve tumor-specific delivery and reduce toxicity.

Mechanism of Action

(6R)-FR054 is a specific inhibitor of phosphoglucomutase 3 (PGM3), a key enzyme in the Hexosamine Biosynthetic Pathway (HBP). By blocking PGM3, (6R)-FR054 disrupts the production of UDP-N-acetylglucosamine (UDP-GlcNAc), a critical substrate for protein N- and O-glycosylation. This disruption leads to endoplasmic reticulum (ER) stress and the accumulation of reactive oxygen species (ROS), ultimately triggering apoptotic cell death in cancer cells.

DON , on the other hand, is a broad-spectrum glutamine antagonist. It mimics the structure of glutamine, allowing it to bind to the active sites of various glutamine-utilizing enzymes. This binding is often irreversible and leads to the inhibition of critical metabolic pathways, including de novo nucleotide synthesis and the synthesis of other non-essential amino acids, thereby starving cancer cells of essential building blocks for proliferation.

Signaling Pathways and Experimental Workflow

To visualize the distinct mechanisms of action and a typical experimental workflow for evaluating these compounds, the following diagrams are provided.

References

• 1. Tumor-Targeted Delivery of 6-Diazo-5-oxo-l-norleucine (DON) Using Substituted Acetylated Lysine Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

Validating the Anti-Cancer Efficacy of (6R)-FR054: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the anti-cancer effects of (6R)-FR054 in various cell lines. We delve into its mechanism of action, present supporting experimental data alongside comparable standard-of-care agents, and provide detailed experimental protocols to aid in the replication and expansion of these findings.

(6R)-FR054 is a novel, competitive inhibitor of N-acetylglucosamine-phosphate mutase (PGM3), a key enzyme in the Hexosamine Biosynthetic Pathway (HBP). By targeting PGM3, FR054 disrupts both N- and O-linked glycosylation, cellular processes that are often upregulated in cancer and play a crucial role in tumor progression. This disruption leads to a cascade of events culminating in cancer cell death.

Comparative Efficacy of (6R)-FR054

The anti-proliferative effects of (6R)-FR054 have been evaluated in several cancer cell lines, primarily focusing on breast and pancreatic cancers. While direct head-to-head studies with established chemotherapeutic agents are limited, this section compiles available data to offer a comparative perspective.

In Vitro Cytotoxicity Data

The following tables summarize the half-maximal inhibitory concentration (IC50) values for (6R)-FR054 and standard chemotherapeutic agents in various cancer cell lines. It is important to note that the IC50 values for the comparator drugs (Doxorubicin and Gemcitabine) are sourced from separate studies and are provided for contextual reference. Direct comparisons should be made with caution due to potential variations in experimental conditions.

Table 1: Comparative in Vitro Efficacy in Breast Cancer Cell Lines

Compound	Cell Line	IC50	Incubation Time (hours)	Assay Method
(6R)-FR054	MDA-MB-231	Not explicitly reported, but significant reduction in viability at 0.5-1 mM.	48	Not Specified
Doxorubicin	MDA-MB-231	0.013 - 6.602 µM	48 - 72	MTT, SRB
Doxorubicin	MCF-7	0.04 - 9.908 µM	48 - 72	MTT, SRB

Table 2: Comparative in Vitro Efficacy in Pancreatic Cancer Cell Lines

Compound	Cell Line	IC50	Incubation Time (hours)	Assay Method
(6R)-FR054	MiaPaCa-2	~350-500 µM (caused 36-70% reduction in cell number)	72	Trypan Blue Exclusion
Gemcitabine	AsPC-1	494 nM - 23.9 µM	Not Specified	Not Specified
Gemcitabine	BxPC-3	494 nM - 23.9 µM	Not Specified	Not Specified
Gemcitabine	MIA PaCa-2	494 nM - 23.9 µM	Not Specified	Not Specified
Gemcitabine	Panc-1	494 nM - 23.9 µM	Not Specified	Not Specified

Synergistic Effects with Other Anti-Cancer Agents

(6R)-FR054 has demonstrated significant synergistic effects when combined with other anti-cancer agents, suggesting its potential in combination therapy to enhance efficacy and overcome drug resistance.

Table 3: Synergistic Effects of (6R)-FR054 in Pancreatic Ductal Adenocarcinoma (PDAC) Cell Lines

Cell Line	Combination Treatment	Effect	Time Point (hours)
MiaPaCa-2	(6R)-FR054 (350 µM or 500 µM) + Erastin	~92-95% reduction in cell proliferation.[1]	72
BxPC3	(6R)-FR054 + Erastin	Significant increase in cell proliferation arrest and death.[1]	72
PDAC Cells	(6R)-FR054 + Gemcitabine	Enhanced apoptosis.	Not Specified

Mechanism of Action: Signaling Pathways and Cellular Effects

(6R)-FR054's primary mechanism of action is the inhibition of PGM3, which disrupts the Hexosamine Biosynthetic Pathway (HBP). This leads to a reduction in UDP-GlcNAc, a critical substrate for protein glycosylation. The downstream consequences of this inhibition are multifaceted and converge to induce cancer cell death.

Mechanism of (6R)-FR054 Action.

The inhibition of glycosylation by (6R)-FR054 triggers the Unfolded Protein Response (UPR), a cellular stress response. This, in turn, leads to the accumulation of Reactive Oxygen Species (ROS) and inhibition of key survival pathways like EGFR signaling, ultimately pushing the cancer cell towards apoptosis.

A typical experimental workflow.

Experimental Protocols

To facilitate the validation and further exploration of (6R)-FR054's anti-cancer effects, detailed protocols for key experiments are provided below.

Cell Viability Assay (Trypan Blue Exclusion Method)

This method distinguishes between viable and non-viable cells based on membrane integrity.

Materials:

• Cancer cell suspension

• Trypan Blue solution (0.4%)

• Hemocytometer

• Microscope

• Micropipettes and tips

Procedure:

• Harvest and resuspend cells to create a single-cell suspension.

• Mix a small volume of the cell suspension with an equal volume of 0.4% Trypan Blue solution (1:1 dilution).

• Incubate the mixture at room temperature for 1-2 minutes.

• Load 10 µL of the mixture into a hemocytometer.

• Under a light microscope, count the number of viable (unstained) and non-viable (blue-stained) cells in the four large corner squares of the hemocytometer grid.

• Calculate the percentage of viable cells using the following formula: % Viability = (Number of viable cells / Total number of cells) x 100

Western Blot Analysis

This technique is used to detect specific proteins in a sample and can be employed to assess the effect of (6R)-FR054 on PGM3 and downstream signaling proteins.

Materials:

• Treated and untreated cell lysates

• SDS-PAGE gels

• Transfer apparatus and membranes (PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-PGM3, anti-phospho-EGFR, anti-cleaved caspase-3)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction: Lyse cells in RIPA buffer with protease and phosphatase inhibitors. Determine protein concentration using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein from each sample onto an SDS-PAGE gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody at the recommended dilution (e.g., 1:1000 for many commercially available antibodies) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 5-10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody (diluted according to the manufacturer's instructions) for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Add the chemiluminescent substrate to the membrane and visualize the protein bands using an imaging system.

In Vivo Tumor Xenograft Model (MDA-MB-231 Breast Cancer)

This model is used to evaluate the in vivo anti-tumor efficacy of (6R)-FR054.

Materials:

• MDA-MB-231 cells

• Immunocompromised mice (e.g., nude or SCID mice)

• Matrigel (optional, can enhance tumor take rate)

• (6R)-FR054 formulation for injection

• Calipers for tumor measurement

Procedure:

• Cell Preparation: Culture MDA-MB-231 cells and harvest them during the exponential growth phase. Resuspend the cells in a sterile solution (e.g., PBS or serum-free media), optionally mixed with Matrigel.

• Tumor Implantation: Subcutaneously inject a defined number of MDA-MB-231 cells (e.g., 1-5 million cells in 100-200 µL) into the flank of each mouse.

• Tumor Growth Monitoring: Allow the tumors to establish and grow to a palpable size (e.g., 100-200 mm³). Monitor tumor growth by measuring the length and width with calipers 2-3 times per week. Tumor volume can be calculated using the formula: Volume = (Length x Width²) / 2.

• Treatment: Once tumors reach the desired size, randomize the mice into treatment and control groups. Administer (6R)-FR054 or a vehicle control via the desired route (e.g., intraperitoneal injection) at a predetermined dose and schedule.

• Efficacy and Toxicity Assessment: Continue to monitor tumor volume and the general health of the mice (body weight, behavior) throughout the study.

• Endpoint: At the end of the study (defined by a specific time point or maximum tumor size), euthanize the mice and excise the tumors for further analysis (e.g., weight, histology, western blot).

This guide provides a foundational understanding of the anti-cancer properties of (6R)-FR054. The presented data and protocols are intended to support further research into this promising therapeutic candidate. As with all scientific investigations, careful experimental design and appropriate controls are paramount for generating robust and reproducible results.

References

• 1. Genetically defined subsets of human pancreatic cancer demonstrate unique in vitro chemosensitivity - PMC [pmc.ncbi.nlm.nih.gov]

A Preclinical Head-to-Head: (6R)-FR054 Versus Standard Chemotherapy in Triple-Negative Breast Cancer Models

A detailed comparison of the novel hexosamine biosynthetic pathway inhibitor, (6R)-FR054, against standard-of-care chemotherapy agents—paclitaxel, doxorubicin, and cyclophosphamide—in preclinical models of triple-negative breast cancer (TNBC). This guide synthesizes available in vivo data, experimental methodologies, and mechanisms of action to provide a comprehensive resource for researchers and drug development professionals.

In the landscape of breast cancer therapeutics, particularly for aggressive subtypes like triple-negative breast cancer (TNBC), the exploration of novel mechanisms of action is paramount. This guide provides a comparative analysis of (6R)-FR054, a novel inhibitor of the hexosamine biosynthetic pathway (HBP), and standard chemotherapy agents commonly used in the treatment of breast cancer. The comparisons are based on preclinical data from studies utilizing the MDA-MB-231 human breast cancer cell line in xenograft models.

Executive Summary

(6R)-FR054 demonstrates a unique mechanism of action by targeting PGM3, an enzyme in the hexosamine biosynthetic pathway, leading to cancer cell growth arrest and apoptosis. Preclinical data in a TNBC xenograft model shows its potential as a promising therapeutic agent. Standard chemotherapy agents, including paclitaxel, doxorubicin, and cyclophosphamide, have well-established mechanisms targeting microtubule dynamics and DNA integrity, and have shown varying degrees of efficacy in similar preclinical models. This guide presents the available quantitative data on tumor growth inhibition, details the experimental protocols to allow for cross-study comparison, and visualizes the distinct signaling pathways.

Quantitative Data Presentation

The following tables summarize the in vivo efficacy of (6R)-FR054 and standard chemotherapy agents in MDA-MB-231 xenograft models. It is important to note that the data is compiled from different studies, and direct head-to-head comparisons should be made with caution due to variations in experimental conditions.

Table 1: In Vivo Efficacy of (6R)-FR054 in MDA-MB-231 Xenograft Model

Treatment	Dosage and Schedule	Tumor Growth Inhibition (TGI)	Study Duration
(6R)-FR054	Not explicitly stated, fractionated treatment	41.77%	11 days

Data extracted from Ricciardiello et al., Cell Death and Disease, 2018.[1]

Table 2: In Vivo Efficacy of Standard Chemotherapy in MDA-MB-231 Xenograft Models

Treatment	Dosage and Schedule	Tumor Growth Inhibition/Effect	Study Duration
Paclitaxel	15 mg/kg, days 1-5	T/C = 6.5%	Not specified
Paclitaxel Derivative (PTX-TTHA)	13.73 mg/kg, once every 3 days	77.32%	21 days
Doxorubicin (in combination)	5 mg/kg	Enhanced anti-tumor activity	Not specified
Cyclophosphamide	Not explicitly stated	48% reduction in tumor volume	2 weeks

T/C: Treatment vs. Control. Data for standard chemotherapy is compiled from multiple sources and represents a range of findings.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of preclinical studies. Below are the summarized experimental protocols for the key experiments cited.

(6R)-FR054 Xenograft Study

• Cell Line: MDA-MB-231 (Triple-Negative Breast Cancer)

• Animal Model: Nude mice

• Implantation: Orthotopic injection of MDA-MB-231 cells into the mammary fat pad.

• Treatment: The study mentions a "fractionated treatment" over 11 days. The precise dosage and administration details were not available in the primary publication.[1]

• Tumor Measurement: Tumor volume was measured with a caliper.

Standard Chemotherapy Xenograft Studies (General Protocol)

• Cell Line: MDA-MB-231

• Animal Model: Immunocompromised mice (e.g., Nude, SCID, NOD/SCID).

• Implantation: Subcutaneous or orthotopic (mammary fat pad) injection of 1 x 10^6 to 5 x 10^6 MDA-MB-231 cells, often suspended in Matrigel.

• Treatment:

  • Paclitaxel: Administered intraperitoneally (IP) or intravenously (IV) at doses ranging from 5 to 20 mg/kg, with schedules varying from daily for 5 days to once weekly.

  • Doxorubicin: Typically administered IV or IP at doses around 2-5 mg/kg, often in combination regimens.

  • Cyclophosphamide: Administered IP, with dosages and schedules varying across studies.

• Tumor Measurement: Tumor volume is typically measured 2-3 times per week using calipers, calculated with the formula: (Length x Width^2) / 2.

Signaling Pathways and Mechanisms of Action

The therapeutic effects of (6R)-FR054 and standard chemotherapies are rooted in their distinct molecular mechanisms.

(6R)-FR054: Targeting the Hexosamine Biosynthetic Pathway

(6R)-FR054 is a novel inhibitor of Phosphoglucomutase 3 (PGM3), a key enzyme in the Hexosamine Biosynthetic Pathway (HBP). This pathway is crucial for protein glycosylation. By inhibiting PGM3, FR054 disrupts N- and O-linked glycosylation, leading to endoplasmic reticulum (ER) stress and the Unfolded Protein Response (UPR). This cascade of events ultimately results in the accumulation of reactive oxygen species (ROS) and apoptosis in cancer cells.

Caption: Mechanism of action of (6R)-FR054.

Standard Chemotherapy: Mechanisms of Action

Standard chemotherapy agents exert their cytotoxic effects through well-established mechanisms that primarily target rapidly dividing cells.

Caption: Mechanisms of action of standard chemotherapies.

Discussion and Future Perspectives

The available preclinical data suggests that (6R)-FR054 holds promise as a therapeutic agent for TNBC, acting through a novel mechanism distinct from traditional chemotherapies. Its ability to induce apoptosis via inhibition of the hexosamine biosynthetic pathway presents a new avenue for targeting cancer cell metabolism.

While a direct comparison of efficacy is limited by the heterogeneity of the available data for standard chemotherapy agents, it is evident that both FR054 and standard agents can induce significant tumor growth inhibition in MDA-MB-231 xenograft models. The TGI of 41.77% for FR054 is a significant finding, although further studies with more detailed dose-response and long-term efficacy data are warranted.

Future research should focus on direct, head-to-head preclinical trials comparing (6R)-FR054 with standard chemotherapy agents under identical experimental conditions. Such studies would provide a clearer picture of its relative efficacy and potential for clinical translation. Furthermore, given its unique mechanism of action, exploring combination therapies of FR054 with standard chemotherapies could reveal synergistic effects and provide more potent treatment strategies for TNBC. The development of more specific and less toxic inhibitors of the HBP, like FR054, represents an encouraging step forward in the quest for more effective cancer therapies.

References

• 1. researchgate.net [researchgate.net]

Cross-Validation of FR054's Mechanism of Action: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

FR054 has emerged as a promising novel inhibitor of the Hexosamine Biosynthetic Pathway (HBP) enzyme N-acetylglucosamine-phosphate mutase (PGM3).[1][2][3][4][5] This guide provides a comprehensive cross-validation of its mechanism of action, objectively comparing its performance with alternative therapeutic strategies and supported by experimental data.

Core Mechanism of Action: Targeting the Hexosamine Biosynthetic Pathway

FR054 is an N-acetyl-glucosamine 6-phosphate analogue that acts as a competitive inhibitor of PGM3.[3][6] This enzyme is a critical component of the HBP, which is responsible for the production of UDP-N-acetylglucosamine (UDP-GlcNAc), a vital substrate for protein N- and O-glycosylation.[1][7] Aberrant glycosylation is a hallmark of cancer, contributing to tumor progression, proliferation, invasion, and metastasis.[1] By inhibiting PGM3, FR054 effectively reduces the levels of UDP-GlcNAc, leading to decreased protein glycosylation and subsequent anti-cancer effects.[4][7]

Cellular Effects and Anti-Cancer Activity

FR054 has demonstrated significant anti-cancer effects across various cancer cell lines, including breast, pancreatic, and glioblastoma.[2][3][8] The primary cellular consequences of FR054 treatment are a dose-dependent decrease in cell proliferation and the induction of apoptosis.[3][4][7]

Comparative Analysis of FR054's Effects in Different Cancer Models:

Cancer Type	Cell Lines	Key Effects	Supporting Evidence
Breast Cancer	MDA-MB-231 (Triple Negative)	Reduced cell viability, proliferation arrest, induction of apoptosis, decreased cell adhesion and migration.[4][7]	In vitro assays (MTT, trypan blue), Annexin V/Propidium iodide staining, Western blot analysis for apoptotic markers. In vivo xenograft models showed suppressed tumor growth.[2][4][7]
Pancreatic Cancer	MiaPaCa-2, BxPC3	Decreased cell proliferation and survival, reduced cell adhesion and migration.[3] Synergistic effect with Erastin (B1684096) and Gemcitabine.[3][6]	RNA-seq analysis, immunoblot analysis for UPR and oxidative stress proteins, HPLC evaluation of metabolites.[6]
Glioblastoma	U87-MG, A172 (TMZ-resistant)	Synergistic inhibitory effects with Temozolomide (TMZ), suppression of tumor progression, prolonged survival in vivo.[8]	In vitro cell viability assays, organoid models, and orthotopic xenograft mouse models.[8]

Signaling Pathways Modulated by FR054

The inhibition of PGM3 and subsequent disruption of glycosylation by FR054 trigger distinct signaling cascades, leading to cancer cell death.

Unfolded Protein Response (UPR) and ER Stress

A primary mechanism of FR054-induced cell death is the activation of the Unfolded Protein Response (UPR).[3][4][7] Reduced N-glycosylation leads to an accumulation of misfolded proteins in the endoplasmic reticulum (ER), causing ER stress.[7] This sustained stress activates the UPR, which, when prolonged, initiates an apoptotic program.[4][7]

Caption: FR054-mediated inhibition of PGM3 and the subsequent activation of the UPR pathway.

Reactive Oxygen Species (ROS) Generation and Ferroptosis

FR054 treatment has been shown to induce the accumulation of intracellular Reactive Oxygen Species (ROS).[3][4][7] This oxidative stress contributes to apoptotic cell death.[7] Furthermore, in pancreatic and glioblastoma cancer cells, FR054 can promote ferroptosis, a form of iron-dependent cell death, particularly when used in combination with other agents like Erastin or Temozolomide.[6][8]

Caption: Induction of ROS and ferroptosis by FR054, alone and in combination with other agents.

Experimental Protocols

Cell Viability and Proliferation Assays

• MTT Assay: Cancer cells are seeded in 96-well plates and treated with varying concentrations of FR054 for 24-72 hours. MTT reagent is added, and the resulting formazan (B1609692) crystals are dissolved in DMSO. Absorbance is measured at 570 nm to determine cell viability.

• Trypan Blue Staining: Following treatment with FR054, cells are harvested and stained with trypan blue. The number of viable (unstained) and non-viable (blue) cells is counted using a hemocytometer to assess cell proliferation and death.[2]

Apoptosis Assay

• Annexin V/Propidium Iodide (PI) Staining: Cells treated with FR054 are stained with FITC-conjugated Annexin V and PI. Stained cells are analyzed by flow cytometry. Annexin V-positive cells are considered apoptotic, while PI-positive cells are necrotic.[2]

Western Blot Analysis

• Cells are lysed, and protein concentrations are determined. Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane. Membranes are incubated with primary antibodies against proteins involved in the UPR (e.g., Bip, eIF2α, ATF4, CHOP) and apoptosis, followed by HRP-conjugated secondary antibodies.[1] Protein bands are visualized using an enhanced chemiluminescence detection system.

In Vivo Xenograft Studies

• Nude mice are subcutaneously injected with cancer cells (e.g., MDA-MB-231). Once tumors are established, mice are treated with FR054 (e.g., 1000 mg/kg, intraperitoneally) or a vehicle control.[2] Tumor volume is measured regularly to assess the anti-tumor efficacy of the compound.[2][4]

Cross-Validation and Comparison with Other HBP Inhibitors

While other HBP inhibitors exist, many have been limited by low specificity and high toxicity.[4][5] FR054 represents a more targeted approach by specifically inhibiting PGM3.[1][4] A key challenge with FR054 is its poor chemical stability in aqueous conditions, which necessitates the use of high concentrations in in vitro experiments and may hinder its further development as a drug candidate.[1][7] Current research is focused on improving the chemical stability of FR054 analogues.[1]

Logical Flow of FR054's Development and Validation:

Caption: The workflow for the discovery, validation, and future development of FR054.

Conclusion

FR054 is a potent and specific inhibitor of PGM3, demonstrating significant anti-cancer activity through the induction of ER stress, UPR activation, and ROS-dependent apoptosis. Its efficacy in various cancer models, both alone and in combination with existing therapies, highlights the therapeutic potential of targeting the Hexosamine Biosynthetic Pathway. Future development will likely focus on overcoming the compound's chemical instability to enhance its clinical translatability.

References

• 1. btbs.unimib.it [btbs.unimib.it]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Targeting the Hexosamine Biosynthetic Pathway with a novel PGM3 inhibitor, FR054, to suppress tumour growth and enhance chemotherapy sensitivity in cancer [boa.unimib.it]
• 4. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Frontiers | PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response [frontiersin.org]
• 7. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The HBP Pathway Inhibitor FR054 Enhances Temozolomide Sensitivity in Glioblastoma Cells by Promoting Ferroptosis and Inhibiting O‐GlcNAcylation - PMC [pmc.ncbi.nlm.nih.gov]

Independent Verification of (6R)-FR054's Therapeutic Potential: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the therapeutic potential of (6R)-FR054, a novel inhibitor of phosphoglucomutase 3 (PGM3), with other alternatives targeting the Hexosamine Biosynthetic Pathway (HBP). The information presented is supported by experimental data to aid in the independent verification of its efficacy as an anti-cancer agent.

Introduction to (6R)-FR054 and the Hexosamine Biosynthetic Pathway

(6R)-FR054 is a small molecule inhibitor of PGM3, a key enzyme in the Hexosamine Biosynthetic Pathway (HBP).[1][2] The HBP is a metabolic pathway that utilizes glucose to produce UDP-GlcNAc, a crucial substrate for N- and O-linked glycosylation of proteins. In many cancer cells, the HBP is upregulated to support aberrant glycosylation, which plays a significant role in tumor progression, including proliferation, invasion, and metastasis. By inhibiting PGM3, FR054 disrupts the HBP, leading to a reduction in protein glycosylation and subsequent anti-cancer effects.[1] A notable drawback of FR054 is its poor chemical stability, which has prompted the development of more stable analogs.

Mechanism of Action of (6R)-FR054

FR054's primary mechanism of action involves the inhibition of PGM3, leading to a cascade of cellular events that culminate in cancer cell death.[1] The key downstream effects include:

• Induction of Endoplasmic Reticulum (ER) Stress and the Unfolded Protein Response (UPR): Reduced glycosylation leads to an accumulation of misfolded proteins in the ER, triggering the UPR.[1]

• Generation of Reactive Oxygen Species (ROS): The induction of ER stress is associated with an increase in intracellular ROS levels.[1]

• Apoptosis: Sustained ER stress and high levels of ROS ultimately lead to programmed cell death (apoptosis).[1][3]

• Inhibition of Cell Proliferation, Adhesion, and Migration: Disruption of normal glycosylation processes affects the function of proteins involved in cell growth and motility.[1]

Comparative Analysis of (6R)-FR054 and Alternatives

A direct quantitative comparison of (6R)-FR054 with other HBP inhibitors in the same experimental setting is limited in the currently available literature. However, we can analyze the effects of FR054 and other known HBP inhibitors based on existing studies.

Alternative HBP Inhibitors:

• 6-diazo-5-oxo-L-norleucine (DON): A glutamine analog that inhibits GFAT, the rate-limiting enzyme of the HBP.

• Azaserine: Another glutamine analog that inhibits GFAT.

• Tunicamycin: An inhibitor of N-linked glycosylation that induces ER stress.

Quantitative Data on Anti-Cancer Effects

The following tables summarize the quantitative effects of (6R)-FR054 and the alternative HBP inhibitor, DON, on cancer cell lines as reported in separate studies.

Table 1: Effect of (6R)-FR054 on Pancreatic Cancer Cell Proliferation and Viability

Cell Line	Treatment	Concentration (µM)	Duration (h)	Proliferation Inhibition (%)	Cell Death (%)
MiaPaCa-2	FR054	350	72	~100 (in combination with Erastin)	Not specified
BxPC3	FR054	350	72	~100 (in combination with Erastin)	Not specified

Data extracted from a study on the cooperative effects of FR054 and erastin (B1684096).[4]

Table 2: Effect of DON on Breast Cancer Cell Viability

Cell Line	Treatment	Concentration (µM)	Duration (h)	IC50 (µM)
MDA-MB-231	DON	Not specified	48	Not specified
MCF-7	DON	Not specified	48	Not specified

Specific IC50 values for DON on these breast cancer cell lines were not available in the reviewed literature.

Table 3: Effect of (6R)-FR054 on Breast Cancer Cell Viability

Cell Line	Treatment	Concentration (mM)	Duration (h)	Effect
MDA-MB-231	FR054	0.5 - 1	48	Reduced viability and increased apoptosis[3]

Note: Direct comparison of the potency of these compounds is challenging due to the lack of standardized experimental conditions across different studies.

Experimental Protocols

Detailed methodologies for key experiments cited in the evaluation of (6R)-FR054 are provided below.

Cell Viability Assay (MTT Assay)

Principle: The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Protocol:

• Seed cells in a 96-well plate at a desired density and allow them to attach overnight.

• Treat the cells with various concentrations of the test compound (e.g., FR054) and incubate for the desired duration (e.g., 24, 48, 72 hours).

• Add MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to untreated control cells.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

Principle: Annexin V is a protein that binds to phosphatidylserine (B164497) (PS), a phospholipid that is translocated from the inner to the outer leaflet of the plasma membrane in apoptotic cells. Propidium iodide (PI) is a fluorescent dye that can only enter cells with a compromised cell membrane, such as late apoptotic and necrotic cells. Flow cytometry is used to quantify the percentage of apoptotic cells.

Protocol:

• Treat cells with the test compound for the desired time.

• Harvest both adherent and floating cells and wash with cold PBS.

• Resuspend the cells in Annexin V binding buffer.

• Add FITC-conjugated Annexin V and PI to the cell suspension.

• Incubate in the dark at room temperature for 15 minutes.

• Analyze the cells by flow cytometry. Quantify the percentage of cells in early apoptosis (Annexin V-positive, PI-negative), late apoptosis/necrosis (Annexin V-positive, PI-positive), and live cells (Annexin V-negative, PI-negative).

Western Blot Analysis for UPR Markers

Principle: Western blotting is used to detect specific proteins in a sample. Following treatment with the test compound, cell lysates are prepared, and proteins are separated by gel electrophoresis, transferred to a membrane, and probed with antibodies specific for UPR markers (e.g., p-eIF2α, ATF4, CHOP).

Protocol:

• Treat cells with the test compound for the desired time.

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein on an SDS-PAGE gel.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST.

• Incubate the membrane with primary antibodies against UPR markers overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantify band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).[5][6]

Cell Migration Assay (Wound Healing Assay)

Principle: The wound healing assay is a simple method to study directional cell migration in vitro. A "wound" is created in a confluent cell monolayer, and the rate at which the cells migrate to close the wound is monitored over time.

Protocol:

• Seed cells in a culture dish and grow them to a confluent monolayer.

• Create a scratch or "wound" in the monolayer using a sterile pipette tip.

• Wash the cells with PBS to remove detached cells.

• Add fresh medium with or without the test compound.

• Capture images of the wound at different time points (e.g., 0, 12, 24 hours).

• Measure the area of the wound at each time point and calculate the percentage of wound closure.

Visualizations

Signaling Pathways

Caption: The Hexosamine Biosynthetic Pathway and the inhibitory action of (6R)-FR054 on PGM3.

Caption: The three branches of the Unfolded Protein Response (UPR) pathway leading to apoptosis.

Experimental Workflow

Caption: A generalized experimental workflow for the comparative analysis of (6R)-FR054.

References

• 1. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Frontiers | PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response [frontiersin.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

(6R)-FR054: A Novel PGM3 Inhibitor Benchmarked Against Modern Cancer Therapies

For Researchers, Scientists, and Drug Development Professionals: An In-Depth Comparative Guide

(6R)-FR054, a novel small molecule inhibitor of Phosphoglucomutase 3 (PGM3), an enzyme in the Hexosamine Biosynthetic Pathway (HBP), is emerging as a promising candidate in oncology research. This guide provides a comprehensive comparison of (6R)-FR054 against current novel cancer therapies for breast and pancreatic cancer, supported by available preclinical data. We will delve into its mechanism of action, comparative efficacy, and provide detailed experimental protocols for key assays.

Mechanism of Action: Inducing a Trifecta of Cellular Stress

(6R)-FR054 exerts its anti-cancer effects by inhibiting PGM3, a crucial enzyme in the HBP. This pathway is responsible for the production of UDP-GlcNAc, a vital substrate for protein N- and O-glycosylation. Disruption of this pathway by FR054 leads to a cascade of events culminating in cancer cell death.[1][2][3][4]

The primary mechanisms of action are:

• Activation of the Unfolded Protein Response (UPR): Inhibition of PGM3 disrupts proper protein glycosylation in the endoplasmic reticulum (ER), leading to an accumulation of misfolded proteins. This triggers the UPR, a cellular stress response. While initially a pro-survival mechanism, sustained UPR activation, as induced by FR054, shifts the balance towards apoptosis (programmed cell death).[2][3][5]

• Induction of Reactive Oxygen Species (ROS): Treatment with FR054 has been shown to increase the levels of intracellular ROS.[2][4] Elevated ROS can damage cellular components, including DNA, proteins, and lipids, further contributing to cellular stress and apoptosis.

• Synergistic Effects with Chemotherapy: Preclinical studies suggest that FR054 can enhance the sensitivity of pancreatic cancer cells to standard chemotherapy agents like gemcitabine (B846).[3]

Quantitative Comparison of In Vitro Efficacy

This section provides a comparative summary of the half-maximal inhibitory concentration (IC50) values of (6R)-FR054 and other novel cancer therapies in various breast and pancreatic cancer cell lines.

Breast Cancer Cell Lines

Cell Line	Drug	Target/Mechanism	IC50 (µM)
MDA-MB-231	(6R)-FR054	PGM3 Inhibitor	~1000 (at 48h) [6]
MDA-MB-231	Palbociclib	CDK4/6 Inhibitor	0.432 - 0.85[1][5][7][8][9]
MDA-MB-231	Olaparib	PARP Inhibitor	14 - 95.1[2][3][10][11]
MCF-7	(6R)-FR054	PGM3 Inhibitor	~1000 (at 48h) [6]
MCF-7	Palbociclib	CDK4/6 Inhibitor	0.108 - 0.148[1][7][8][9]
MCF-7	Olaparib	PARP Inhibitor	10[2]
T-47D	(6R)-FR054	PGM3 Inhibitor	~1000 (at 48h) [6]
T-47D	Palbociclib	CDK4/6 Inhibitor	Data Not Available
T-47D	Olaparib	PARP Inhibitor	Data Not Available
SK-BR-3	(6R)-FR054	PGM3 Inhibitor	~1000 (at 48h) [6]
SK-BR-3	Palbociclib	CDK4/6 Inhibitor	Data Not Available
SK-BR-3	Olaparib	PARP Inhibitor	Data Not Available

Pancreatic Cancer Cell Lines

Cell Line	Drug	Target/Mechanism	IC50
MiaPaCa-2	(6R)-FR054	PGM3 Inhibitor	Data Not Available
MiaPaCa-2	Gemcitabine	Nucleoside Analog	0.025 - 0.1225 µM[4][6][12][13][14]
MiaPaCa-2	Olaparib	PARP Inhibitor	>10 µM (HR-proficient)[15][16][17]
BxPC3	(6R)-FR054	PGM3 Inhibitor	Data Not Available
BxPC3	Gemcitabine	Nucleoside Analog	0.1792 µM[12][13][14]
BxPC3	Olaparib	PARP Inhibitor	Data Not Available
Panc-1	(6R)-FR054	PGM3 Inhibitor	Data Not Available
Panc-1	Gemcitabine	Nucleoside Analog	0.7161 - 48.55 µM[6][12][13][14]
Panc-1	Olaparib	PARP Inhibitor	Data Not Available

In Vivo Efficacy

Preclinical studies using xenograft models have demonstrated the in vivo anti-tumor activity of (6R)-FR054.

• Breast Cancer: In an MDA-MB-231 xenograft mouse model, FR054 administered at 1000 mg/kg via intraperitoneal injection suppressed tumor growth. A fractionated dose (500 mg/kg twice daily) showed higher efficacy compared to a single daily administration.[1][6]

• Pancreatic Cancer: While in vitro data suggests FR054 enhances gemcitabine sensitivity, direct comparative in vivo studies are not yet available.[3]

Detailed Experimental Protocols

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Drug Treatment: Treat the cells with various concentrations of (6R)-FR054 or benchmark drugs for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

• Cell Treatment: Treat cells with the desired concentrations of compounds for the indicated time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer and add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Western Blot Analysis

• Protein Extraction: Lyse the treated and untreated cells in RIPA buffer to extract total protein.

• Protein Quantification: Determine the protein concentration using a BCA assay.

• SDS-PAGE: Separate 20-30 µg of protein per lane on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., GRP78, CHOP, cleaved caspase-3) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

In Vivo Xenograft Study

• Cell Implantation: Subcutaneously inject cancer cells (e.g., 5 x 10^6 MDA-MB-231 cells) into the flank of immunodeficient mice.

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomization and Treatment: Randomize the mice into different treatment groups (vehicle control, (6R)-FR054, benchmark drug). Administer the treatments according to the specified dose and schedule (e.g., intraperitoneal injection).[6]

• Tumor Monitoring: Measure the tumor volume with calipers every 2-3 days.

• Endpoint: At the end of the study, euthanize the mice, excise the tumors, and weigh them. The tumors can be further analyzed by immunohistochemistry for proliferation and apoptosis markers.

Conclusion and Future Directions

(6R)-FR054 represents a novel therapeutic strategy targeting the Hexosamine Biosynthetic Pathway, a critical metabolic route in cancer cells. Its unique mechanism of inducing the Unfolded Protein Response and oxidative stress provides a strong rationale for its further development. While direct comparative data with other novel therapies is still emerging, the available preclinical evidence suggests that (6R)-FR054 holds promise as a monotherapy and in combination with existing treatments for breast and pancreatic cancers. Further head-to-head in vivo studies are warranted to fully elucidate its therapeutic potential against current standards of care.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response [frontiersin.org]
• 4. The HBP Pathway Inhibitor FR054 Enhances Temozolomide Sensitivity in Glioblastoma Cells by Promoting Ferroptosis and Inhibiting O‐GlcNAcylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. graphviz dot file example · GitHub [gist.github.com]
• 8. GraphViz Examples and Tutorial [graphs.grevian.org]
• 9. DOT Language | Graphviz [graphviz.org]
• 10. medium.com [medium.com]
• 11. 3D In Vivo Models for Translational Research on Pancreatic Cancer: The Chorioallantoic Membrane (CAM) Model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 13. GitHub - pinczakko/GraphViz-Samples: A rather complex GraphViz DOT sample containing rather many hints for those interested in documenting his/her code via GraphViz DOT [github.com]
• 14. youtube.com [youtube.com]
• 15. devtoolsdaily.medium.com [devtoolsdaily.medium.com]
• 16. medium.com [medium.com]
• 17. graphviz.org [graphviz.org]

A Critical Review of (6R)-FR054 Research Findings: A Comparative Guide for Drug Development Professionals

(6R)-FR054 , identified in research literature as FR054 , has emerged as a promising novel inhibitor of the Hexosamine Biosynthetic Pathway (HBP) enzyme phosphoglucomutase 3 (PGM3).[1][2][3] Its potential as an anti-cancer agent, particularly in breast cancer, has been demonstrated through a series of preclinical studies.[1][3][4] This guide provides a critical review of the existing research on FR054, offering a comparative analysis of its performance and presenting key experimental data to inform researchers, scientists, and drug development professionals.

Mechanism of Action and Therapeutic Rationale

FR054 exerts its anti-cancer effects by targeting a crucial enzyme in the HBP, PGM3.[1][2][3] This pathway is responsible for the production of UDP-N-acetylglucosamine (UDP-GlcNAc), a critical substrate for protein N- and O-glycosylation.[4] Cancer cells often exhibit aberrant glycosylation, which plays a significant role in tumor progression, including proliferation, invasion, and metastasis.[2] By inhibiting PGM3, FR054 reduces the levels of UDP-GlcNAc, thereby disrupting these cancer-associated glycosylation processes.[4]

The downstream effects of PGM3 inhibition by FR054 are multifaceted, leading to:

• Endoplasmic Reticulum (ER) Stress: The disruption of protein glycosylation leads to an accumulation of unfolded or misfolded proteins in the ER, triggering the Unfolded Protein Response (UPR).[1][4][5]

• Reactive Oxygen Species (ROS) Production: The induction of ER stress is associated with an increase in intracellular ROS levels.[1][3][4]

• Apoptosis: The combination of prolonged ER stress and elevated ROS ultimately leads to programmed cell death (apoptosis) in cancer cells.[1][4]

• Cell Proliferation Arrest: FR054 has been shown to induce an early arrest in the proliferation of breast cancer cells.[1][4]

Performance Data and Comparative Analysis

While direct comparative studies with other specific PGM3 inhibitors are limited in the reviewed literature, the available data for FR054 provides a strong baseline for its anti-cancer activity. A significant challenge noted for FR054 is its poor chemical stability, which is a key focus for further development of more stable analogues.[2]

In Vitro Efficacy

FR054 has demonstrated dose-dependent cytotoxic effects across various breast cancer cell lines.

Cell Line	Concentration	Incubation Time	Effect	Reference
MDA-MB-231	250 µM - 1 mM	24 - 48 h	Reduced viability, increased apoptosis, proliferation arrest	[1][4]
Multiple Breast Cancer Cell Lines	250 µM - 1 mM	48 h	Dose-dependent decrease in survival and proliferation	[4]
Pancreatic Cancer (MiaPaCa-2, BxPC3)	-	-	Induces UPR, NRF2 pathway, and glutathione (B108866) biosynthesis	[5]
Glioblastoma (TMZ-resistant)	-	-	Enhances temozolomide (B1682018) sensitivity, promotes ferroptosis	[6]

In Vivo Efficacy

Preclinical studies using mouse xenograft models have shown the anti-tumor efficacy of FR054.

Animal Model	Dosage	Administration	Outcome	Reference
MDA-MB-231 Xenograft Mice	1000 mg/kg	Intraperitoneal (single or fractionated)	Suppressed cancer growth; higher efficacy with fractionated dosing	[1][4]

Experimental Protocols

Detailed experimental methodologies are crucial for the replication and extension of research findings. The following summarizes the key experimental protocols used in the evaluation of FR054.

Cell Viability and Proliferation Assays

• MTT Assay and Trypan Blue Staining: Used to evaluate the effect of FR054 on cell proliferation and viability in cancer cell lines such as MDA-MB-231.[2]

• Cell Death Analysis: Assessed by Annexin V/Propidium Iodide double staining to quantify apoptosis.[2]

Cellular Thermal Shift Assay (CETSA)

• Purpose: To confirm the direct binding of FR054 to the PGM3 enzyme within cells.[4]

• Methodology: Cells are treated with FR054 or a vehicle control (DMSO). The cells are then heated to various temperatures, and the aggregation of PGM3 is measured. A shift in the thermal stability of PGM3 in the presence of FR054 indicates direct binding.

Western Blot Analysis

• Purpose: To analyze the activation of the Unfolded Protein Response (UPR).

• Methodology: The levels of key UPR-associated proteins such as Bip, phosphorylated eIF2α, ATF4, and the pro-apoptotic protein CHOP are measured by Western blot in FR054-treated cells.[2]

In Vivo Xenograft Studies

• Animal Model: Mice subcutaneously injected with MDA-MB-231 human breast cancer cells.[1][4]

• Treatment: FR054 administered intraperitoneally, either as a single dose or a fractionated dose (e.g., 500 mg/kg twice a day).[1][4]

• Outcome Measures: Tumor growth is monitored over time to assess the anti-tumor efficacy of the treatment. Mouse body weight and general health are also monitored to evaluate toxicity.[4]

Signaling Pathways and Experimental Workflows

To visually represent the complex biological processes involved in FR054's mechanism of action and the experimental approaches used to study it, the following diagrams have been generated using the DOT language.

Caption: Mechanism of action of FR054.

Caption: Preclinical evaluation workflow for FR054.

Future Directions and Critical Considerations

The research on FR054 has laid a solid foundation for its potential as an anti-cancer therapeutic. However, several critical areas require further investigation:

• Chemical Stability: The poor chemical stability of FR054 is a major hurdle for its clinical development.[2] Future research should prioritize the design and synthesis of more stable analogues.

• Comparative Studies: There is a clear need for head-to-head studies comparing FR054 with other inhibitors of the HBP to understand its relative potency, selectivity, and potential advantages.

• Toxicity Profile: While in vivo studies have not shown noticeable toxicity at the tested doses, a more comprehensive toxicological evaluation is necessary.[2]

• Combination Therapies: The synergistic effects observed with temozolomide and erastin (B1684096) suggest that combination therapies could be a promising strategy to enhance the efficacy of FR054 and overcome drug resistance.[5][6] Further exploration of rational drug combinations is warranted.

• Clinical Trials: To date, no clinical trials for FR054 have been identified in the public domain. The progression of FR054 or its more stable analogues into clinical evaluation will be a critical next step.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. btbs.unimib.it [btbs.unimib.it]
• 3. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response [frontiersin.org]
• 6. The HBP Pathway Inhibitor FR054 Enhances Temozolomide Sensitivity in Glioblastoma Cells by Promoting Ferroptosis and Inhibiting O‐GlcNAcylation - PMC [pmc.ncbi.nlm.nih.gov]

Replicating Key Experiments with (6R)-FR054: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of (6R)-FR054, a potent and specific inhibitor of phosphoglucomutase 3 (PGM3), with other compounds targeting the Hexosamine Biosynthetic Pathway (HBP). The information presented herein is supported by experimental data from publicly available research to assist in the design and replication of key experiments.

(6R)-FR054 has emerged as a significant tool in cancer research due to its ability to disrupt a critical metabolic pathway often upregulated in tumor cells. By inhibiting PGM3, FR054 effectively decreases the flux through the HBP, leading to reduced protein glycosylation (both N-linked and O-linked), induction of the Unfolded Protein Response (UPR), and ultimately, apoptosis in cancer cells.[1] Furthermore, studies have demonstrated that FR054 can sensitize cancer cells to conventional chemotherapeutic agents, highlighting its potential in combination therapies.

Performance Comparison of HBP Inhibitors

The following table summarizes the quantitative data on the effects of (6R)-FR054 and provides a comparison with other known inhibitors of the Hexosamine Biosynthetic Pathway, such as Azaserine and 6-diazo-5-oxo-L-norleucine (DON), which primarily target glutamine-fructose-6-phosphate amidotransferase (GFAT), an enzyme upstream of PGM3.

Table 1: In Vitro Efficacy of HBP Inhibitors on Cancer Cell Lines

Compound	Target	Cell Line	Assay	IC50	Key Findings
(6R)-FR054	PGM3	MDA-MB-231 (Breast)	Cell Viability	Not explicitly stated in reviewed sources	Induces apoptosis and reduces cell viability.[2]
Pancreatic Cancer Cells	Cell Viability	Not explicitly stated in reviewed sources	Enhances sensitivity to Gemcitabine.
Glioblastoma Cells	Cell Viability	Not explicitly stated in reviewed sources	Enhances sensitivity to Temozolomide.
Azaserine	GFAT	Various	Cell Viability	Cell-line dependent	Broad-spectrum glutamine antagonist with off-target effects.
DON	GFAT	Various	Cell Viability	Cell-line dependent	Also a broad-spectrum glutamine antagonist with noted toxicity.

Table 2: In Vivo Efficacy of (6R)-FR054 in a Xenograft Model

Cell Line	Animal Model	Treatment	Dosage	Duration	Results
MDA-MB-231	Nude Mice	(6R)-FR054	1000 mg/kg (i.p.)	11 days	Significant reduction in tumor growth rate (Tumor Growth Inhibition = 41.77%). No significant body weight loss observed.

Signaling Pathways and Experimental Workflows

To visually represent the mechanism of action and experimental procedures, the following diagrams are provided.

Figure 1: Signaling pathway of (6R)-FR054 action.

References

• 1. Angiotensin Receptor Blockers and HCTZ Combination Drugs - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. hse.ie [hse.ie]

Assessing the Specificity of (6R)-FR054 as a PGM3 Inhibitor: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed assessment of (6R)-FR054 as a specific inhibitor of Phosphoglucomutase 3 (PGM3), a key enzyme in the hexosamine biosynthesis pathway (HBP). We offer a comparative analysis of (6R)-FR054 with other known HBP inhibitors, supported by experimental data and detailed protocols to aid in the design and interpretation of studies targeting this critical metabolic pathway.

Introduction to the Hexosamine Biosynthesis Pathway and PGM3

The Hexosamine Biosynthesis Pathway (HBP) is a crucial metabolic route that utilizes a fraction of cellular glucose to produce uridine (B1682114) diphosphate (B83284) N-acetylglucosamine (UDP-GlcNAc). UDP-GlcNAc is the essential substrate for N-linked and O-linked glycosylation of proteins and lipids, post-translational modifications that are vital for a myriad of cellular processes, including signal transduction, protein folding, and cell-cell adhesion. Dysregulation of the HBP has been implicated in various diseases, including cancer, diabetes, and neurodegenerative disorders.

Phosphoglucomutase 3 (PGM3), also known as N-acetylglucosamine-phosphate mutase, is a pivotal enzyme in the HBP. It catalyzes the reversible conversion of N-acetylglucosamine-6-phosphate (GlcNAc-6-P) to N-acetylglucosamine-1-phosphate (GlcNAc-1-P). This step is critical as it commits the substrate towards the synthesis of UDP-GlcNAc. The strategic position of PGM3 in the HBP makes it an attractive target for therapeutic intervention.

(6R)-FR054: A Competitive Inhibitor of PGM3

(6R)-FR054 is a novel, cell-permeable small molecule designed as a competitive inhibitor of PGM3. Its proposed mechanism of action involves competing with the natural substrate, GlcNAc-6-P, for binding to the active site of PGM3, thereby impeding the downstream production of UDP-GlcNAc and subsequently affecting protein glycosylation.

Comparative Analysis of HBP Inhibitors

The specificity of an inhibitor is paramount for its utility as a research tool and its potential as a therapeutic agent. Here, we compare (6R)-FR054 to other commonly used inhibitors of the HBP.

Inhibitor	Target Enzyme(s)	Mechanism of Action	Known Off-Target Effects
(6R)-FR054	PGM3	Competitive inhibitor of GlcNAc-6-P binding.	Cellular Thermal Shift Assays show no stabilization of UAP1, another HBP enzyme, suggesting specificity for PGM3. Broader selectivity panel data is not publicly available.
Azaserine	Glutamine Amidotransferases (including GFAT)	Glutamine analog, irreversible inhibitor.	Broad reactivity with glutamine-utilizing enzymes, affecting purine (B94841) and pyrimidine (B1678525) biosynthesis, and other metabolic pathways.
DON (6-Diazo-5-oxo-L-norleucine)	Glutamine Amidotransferases (including GFAT)	Glutamine analog, irreversible inhibitor.	Similar to Azaserine, it inhibits a wide range of glutamine-dependent enzymes, leading to significant off-target effects.

Key Findings on (6R)-FR054 Specificity:

A key piece of evidence supporting the specificity of (6R)-FR054 comes from Cellular Thermal Shift Assays (CETSA). This technique assesses the direct binding of a ligand to its target protein in a cellular context by measuring changes in the protein's thermal stability. Studies have shown that (6R)-FR054 treatment leads to a significant thermal stabilization of PGM3 in cell lysates, confirming direct target engagement.[1] Importantly, under the same conditions, (6R)-FR054 did not alter the thermal stability of UDP-N-acetylglucosamine pyrophosphorylase-1 (UAP1), another key enzyme in the HBP, suggesting a specific interaction with PGM3.[1]

In contrast, Azaserine and DON are well-documented as non-specific inhibitors. As glutamine analogs, they covalently modify and inhibit a broad range of glutamine amidotransferases, leading to widespread disruption of cellular metabolism beyond the HBP.

Quantitative Data on Inhibitor Performance

The following table summarizes the effective concentrations of (6R)-FR054 in various cancer cell lines. It is important to note that direct comparative IC50 values against purified PGM3 and other enzymes in a selectivity panel are not widely available in the public domain for (6R)-FR054.

Cell Line	Cancer Type	Assay	IC50 / Effective Concentration	Reference
MDA-MB-231	Triple-Negative Breast Cancer	Cell Viability	~0.5 - 1 mM	[2]
U87	Glioblastoma	Cell Viability	IC50: ~75 - 148 µM	[3]
A172	Glioblastoma	Cell Viability	IC50: ~75 - 148 µM	[3]
MiaPaCa-2	Pancreatic Cancer	Cell Proliferation	~350 - 500 µM	[4]
BxPC3	Pancreatic Cancer	Cell Proliferation	~350 - 500 µM	[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key assays used to assess PGM3 inhibition and its downstream effects.

Protocol 1: PGM3 Enzymatic Activity Assay (Colorimetric)

This protocol is adapted from commercially available phosphoglucomutase assay kits and can be optimized for PGM3-specific activity measurement.

Principle: PGM3 converts GlcNAc-6-P to GlcNAc-1-P. In a coupled enzyme reaction, the product can be used in a series of reactions that ultimately lead to the production of a chromophore that can be measured spectrophotometrically. A more direct assay would measure the conversion of GlcNAc-6-P to GlcNAc-1-P by HPLC or LC-MS. As a surrogate, a coupled assay measuring the depletion of a related substrate can be used. The following is a general protocol for a coupled PGM assay that detects the formation of NADH.

Materials:

• PGM3 enzyme (purified or in cell lysate)

• PGM Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 5 mM MgCl2)

• Glucose-1-Phosphate (G1P) substrate

• Glucose-6-Phosphate Dehydrogenase (G6PDH)

• NADP+

• (6R)-FR054 or other inhibitors

• 96-well microplate

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Reagent Preparation: Prepare all reagents in PGM Assay Buffer. Create a reaction mixture containing G1P, G6PDH, and NADP+.

• Inhibitor Preparation: Prepare serial dilutions of (6R)-FR054 in PGM Assay Buffer.

• Assay Setup: In a 96-well plate, add PGM Assay Buffer, the inhibitor solution (or vehicle control), and the PGM3 enzyme. Incubate for 10-15 minutes at room temperature to allow for inhibitor binding.

• Initiate Reaction: Add the reaction mixture to each well to start the reaction.

• Measurement: Immediately measure the absorbance at 340 nm in a kinetic mode for 15-30 minutes at room temperature. The rate of increase in absorbance is proportional to the PGM activity.

• Data Analysis: Calculate the initial reaction velocities (V₀) from the linear portion of the kinetic curves. Determine the percent inhibition for each inhibitor concentration and calculate the IC50 value by fitting the data to a dose-response curve.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

Principle: CETSA measures the thermal stabilization of a target protein upon ligand binding in a cellular environment.

Materials:

• Cultured cells

• (6R)-FR054

• DMSO (vehicle control)

• Phosphate-buffered saline (PBS) with protease and phosphatase inhibitors

• Lysis buffer (e.g., RIPA buffer)

• PCR tubes

• Thermal cycler

• Centrifuge

• SDS-PAGE and Western blot reagents

• Anti-PGM3 antibody

Procedure:

• Cell Treatment: Treat cultured cells with (6R)-FR054 or DMSO for a specified time (e.g., 1-2 hours) at 37°C.

• Cell Harvesting: Harvest cells, wash with ice-cold PBS, and resuspend in PBS with inhibitors.

• Heat Shock: Aliquot the cell suspension into PCR tubes. Heat the tubes in a thermal cycler across a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by immediate cooling on ice for 3 minutes.

• Cell Lysis: Lyse the cells by adding lysis buffer and incubating on ice.

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet aggregated proteins.

• Protein Analysis: Collect the supernatant (soluble protein fraction). Normalize protein concentrations and analyze by SDS-PAGE and Western blotting using an anti-PGM3 antibody.

• Data Analysis: Quantify the band intensities. Plot the normalized intensity of soluble PGM3 against the temperature to generate melt curves. A shift in the melting curve to a higher temperature in the presence of (6R)-FR054 indicates target stabilization.

Protocol 3: Quantification of UDP-GlcNAc by HPLC-MS/MS

Principle: This method allows for the sensitive and specific quantification of the HBP end-product, UDP-GlcNAc, in cell extracts.

Materials:

• Cultured cells treated with inhibitors

• Ice-cold 80% methanol (B129727)

• Centrifuge

• HPLC system coupled to a triple quadrupole mass spectrometer

• C18 reverse-phase column

• Mobile phase A: Water with 0.1% formic acid

• Mobile phase B: Acetonitrile with 0.1% formic acid

• UDP-GlcNAc standard

Procedure:

• Metabolite Extraction: Wash treated cells with ice-cold PBS. Add ice-cold 80% methanol and scrape the cells. Transfer the cell suspension to a microcentrifuge tube.

• Protein Precipitation: Vortex the samples and incubate on ice for 20 minutes. Centrifuge at high speed to pellet proteins and cell debris.

• Sample Preparation: Transfer the supernatant to a new tube and dry under a stream of nitrogen or using a vacuum concentrator. Reconstitute the dried metabolites in a suitable volume of mobile phase A.

• HPLC-MS/MS Analysis: Inject the samples onto the HPLC-MS/MS system. Separate the metabolites using a gradient elution with mobile phases A and B.

• Detection: Monitor the specific precursor-to-product ion transition for UDP-GlcNAc in multiple reaction monitoring (MRM) mode.

• Quantification: Generate a standard curve using known concentrations of the UDP-GlcNAc standard. Quantify the UDP-GlcNAc levels in the samples by comparing their peak areas to the standard curve.

Visualizing Pathways and Workflows

To further clarify the concepts and procedures discussed, the following diagrams have been generated using the DOT language.

Caption: The Hexosamine Biosynthesis Pathway and points of inhibition.

Caption: Workflow for a PGM3 enzymatic inhibition assay.

Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Conclusion

The available evidence strongly suggests that (6R)-FR054 is a specific inhibitor of PGM3. The direct target engagement and thermal stabilization of PGM3, without a similar effect on UAP1 as demonstrated by CETSA, provides compelling evidence for its selectivity within the hexosamine biosynthesis pathway.[1] This stands in stark contrast to the broad, non-specific activity of glutamine-analog inhibitors like Azaserine and DON.

While (6R)-FR054 demonstrates significant promise as a specific tool to probe the function of PGM3 and the HBP, a comprehensive assessment of its specificity would be further strengthened by publicly available data from a broad enzymatic or proteomic selectivity panel. Such data would provide quantitative IC50 or Ki values against a range of other cellular enzymes, offering a more complete picture of its off-target profile.

For researchers investigating the roles of the HBP in health and disease, (6R)-FR054 represents a valuable and specific pharmacological tool. Its use, in conjunction with the detailed experimental protocols provided in this guide, will enable more precise and reliable interrogation of PGM3 function and the consequences of its inhibition.

References

• 1. abcam.cn [abcam.cn]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Making sure you're not a bot! [helda-test-22.hulib.helsinki.fi]

A Comparative Analysis of (6R)-FR054 and its 6S-Isomer: Unraveling Stereochemical Impact on Biological Activity

A critical gap in current research prevents a direct comparison of the (6R) and (6S) stereoisomers of the PGM3 inhibitor, FR054. To date, scientific literature refers to this compound as "FR054" without specifying the stereochemistry at the 6-position. This indicates that studies have likely been conducted on a racemic mixture, or the specific stereoisomer was not characterized. Consequently, no quantitative data, comparative experimental protocols, or distinct signaling pathway analyses for the individual (6R) and (6S) isomers are publicly available.

This guide will, therefore, address the fundamental importance of stereoisomerism in drug action and outline the known biological functions of the uncharacterized FR054. We will also explore the potential implications that stereochemistry could have on its therapeutic efficacy, providing a framework for future research in this area.

The Significance of Stereoisomerism in Pharmacology

Stereoisomers are molecules that have the same molecular formula and sequence of bonded atoms but differ in the three-dimensional orientations of their atoms in space. In the context of drug development, the specific stereochemistry of a molecule can be paramount to its biological activity. Enantiomers, which are non-superimposable mirror images of each other (like the (6R) and (6S) isomers of FR054), can exhibit profound differences in their pharmacological profiles.

Generally, stereochemistry plays a pivotal role in the biological activity of chiral natural compounds.[1][2] This is because biological systems, such as enzymes and receptors, are themselves chiral and can interact differently with each enantiomer. One isomer may bind with high affinity to a target receptor and elicit a therapeutic effect, while the other may be less active, inactive, or even cause off-target effects and toxicity.[3] For instance, in some cases, one isomer is responsible for the desired therapeutic effect, while the other can be inactive or even contribute to adverse effects.

FR054: A Promising PGM3 Inhibitor with Unspecified Stereochemistry

FR054 has been identified as an inhibitor of phosphoglucomutase 3 (PGM3), a key enzyme in the hexosamine biosynthetic pathway (HBP).[4][5] By inhibiting PGM3, FR054 disrupts the production of UDP-N-acetylglucosamine (UDP-GlcNAc), a critical substrate for protein glycosylation.[5] This disruption of glycosylation leads to endoplasmic reticulum (ER) stress, the accumulation of reactive oxygen species (ROS), and ultimately, apoptosis in cancer cells.[5]

FR054 has demonstrated significant anti-cancer effects in preclinical studies. It has been shown to induce proliferation arrest and cell death in breast cancer cells.[5] Furthermore, it can enhance the sensitivity of glioblastoma cells to temozolomide (B1682018) by promoting ferroptosis and inhibiting O-GlcNAcylation.[6][7] In pancreatic cancer cells, FR054 shows cooperative effects with the ferroptosis-inducing agent erastin (B1684096), leading to cancer cell death via activation of the unfolded protein response (UPR).

Experimental Data on "FR054" (Stereochemistry Unspecified)

While a direct comparison between the (6R) and (6S) isomers is not possible, the following table summarizes the available data for the compound referred to as "FR054". It is crucial to interpret this data with the understanding that it may represent a mixture of stereoisomers.

Parameter	Cell Line/Model	Concentration/Dose	Observed Effect	Reference
Cell Viability	MDA-MB-231 breast cancer cells	0.5-1 mM (48h)	Reduced viability and increased apoptosis.	[4]
UDP-GlcNAc Levels	MDA-MB-231 cells	Not specified	Reduction of almost 50% in 30 minutes.	[5]
Tumor Growth (in vivo)	MDA-MB-231 xenograft mice	1000 mg/kg (intraperitoneal)	Suppression of cancer growth.	[4][5]
Combination Therapy	Glioblastoma cells (TMZ-resistant)	Not specified	Enhanced sensitivity to temozolomide.	[6][7]
Combination Therapy	Pancreatic ductal adenocarcinoma (PDAC) cells	Not specified	Synergistic effect with erastin in reducing cell proliferation.

Experimental Protocols for "FR054"

The following are summaries of experimental protocols used in the evaluation of "FR054". These methods would be essential for any future comparative studies of its stereoisomers.

Cell Viability and Apoptosis Assay

• Cell Lines: Various breast cancer cell lines, including MDA-MB-231.

• Treatment: Cells are treated with varying concentrations of FR054 (e.g., 0.5-1 mM) for specified durations (e.g., 24-48 hours).

• Analysis: Cell viability can be assessed using assays such as MTT or CellTiter-Glo. Apoptosis is quantified by methods like Annexin V/Propidium Iodide staining followed by flow cytometry.[4][5]

Western Blot Analysis for Glycosylation and ER Stress

• Sample Preparation: Whole-cell lysates are prepared from cells treated with FR054.

• Procedure: Proteins are separated by SDS-PAGE, transferred to a membrane, and probed with antibodies specific for markers of N- and O-glycosylation, as well as ER stress proteins (e.g., CHOP, p-Eif2α).[5]

In Vivo Xenograft Studies

• Animal Model: Immunocompromised mice (e.g., athymic nu/nu) are subcutaneously injected with cancer cells (e.g., MDA-MB-231).

• Treatment Regimen: Once tumors reach a specified volume, mice are treated with FR054 (e.g., 1000 mg/kg, intraperitoneally), either as a single dose or fractionated doses.

• Outcome Measurement: Tumor volume and body weight are monitored throughout the study.[4][5]

Signaling Pathways Implicated in FR054 Action

The mechanism of action of FR054 involves the modulation of several key cellular pathways. A diagram of the proposed signaling cascade is presented below. It is important to note that the contribution of each stereoisomer to the modulation of these pathways is currently unknown.

Caption: Proposed signaling pathway of FR054.

Future Directions and Conclusion

The lack of data on the individual (6R) and (6S) isomers of FR054 represents a significant knowledge gap. To fully understand the therapeutic potential of this promising PGM3 inhibitor, future research should focus on the following:

• Stereospecific Synthesis: The development of synthetic routes to produce enantiomerically pure (6R)-FR054 and (6S)-FR054 is a critical first step.

• Comparative Biological Evaluation: Once the pure isomers are available, they should be subjected to a battery of in vitro and in vivo assays to compare their potency as PGM3 inhibitors, their anti-cancer activity, and their off-target effects.

• Pharmacokinetic and Toxicological Profiling: A comparative analysis of the absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles of the two isomers is essential for identifying the optimal candidate for further development.

References

• 1. RePORT ⟩ RePORTER [reporter.nih.gov]
• 2. Design, Synthesis, and Biological Evaluation of Novel 6H-Benzo[c]chromen-6-one Derivatives as Potential Phosphodiesterase II Inhibitors [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and biological evaluation of 6-(alkyn-1-yl)furo[2,3-d]pyrimidin-2(3H)-one base and nucleoside derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and biological evaluation of structurally diverse 6-aryl-3-aroyl-indole analogues as inhibitors of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and biological evaluation of (6- and 7-phenyl) coumarin derivatives as selective nonsteroidal inhibitors of 17β-hydroxysteroid dehydrogenase type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Translational Relevance of (6R)-FR054: A Comparative Guide

The following guide provides a comprehensive evaluation of the preclinical compound (6R)-FR054, often referred to as FR054, a novel inhibitor of the hexosamine biosynthetic pathway (HBP). This document is intended for researchers, scientists, and drug development professionals, offering an objective comparison of FR054's performance with alternative therapeutic strategies and providing supporting experimental data to assess its translational relevance.

Mechanism of Action

FR054 is an inhibitor of phosphoglucomutase 3 (PGM3), a key enzyme in the HBP.[1][2][3] By inhibiting PGM3, FR054 disrupts the flux of the HBP, which is crucial for protein glycosylation.[2][3] Aberrant glycosylation is a hallmark of cancer, playing a significant role in tumor progression, proliferation, and metastasis.[2][3][4] The inhibition of PGM3 by FR054 leads to a reduction in both N- and O-linked glycosylation, which in turn induces endoplasmic reticulum (ER) stress and activates the Unfolded Protein Response (UPR).[1][2][3][5][6] Prolonged UPR activation ultimately triggers apoptotic cell death in cancer cells.[1][2][5]

Signaling Pathway of FR054

Caption: Signaling pathway of FR054 in cancer cells.

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies of FR054.

Table 1: In Vitro Efficacy of FR054

Cell Line	Cancer Type	Concentration	Incubation Time	Effect	Reference
MDA-MB-231	Triple-Negative Breast Cancer	0.5-1 mM	24-48 h	Induces proliferation arrest and apoptosis.[1][2]	[1][2]
MDA-MB-231	Triple-Negative Breast Cancer	250 µM	24 h	Affects N- and O-glycosylation levels.[1]	[1]
MiaPaCa-2, BxPC3	Pancreatic Ductal Adenocarcinoma	Not Specified	Not Specified	Induces expression of genes related to UPR and NRF2 pathway.[5]	[5]

Table 2: In Vivo Efficacy of FR054

Animal Model	Cancer Type	Dosage	Administration	Effect	Reference
MDA-MB-231 Xenograft Mice	Triple-Negative Breast Cancer	1000 mg/kg	Intraperitoneal (single or fractionated)	Suppresses cancer growth.[1][2][3]	[1][2][3]
Orthotopic GBM Mouse Models	Glioblastoma	Not Specified	Not Specified	Potent synergistic effects with Temozolomide.[7]	[7]

Table 3: Combination Therapy with FR054

Combination Agent	Cancer Type	Effect	Reference
Temozolomide (TMZ)	Glioblastoma	Enhances TMZ sensitivity by promoting ferroptosis and inhibiting O-GlcNAcylation.[7]	[7]
Gemcitabine	Pancreatic Cancer	Enhances sensitivity to gemcitabine.[6]	[6]
Erastin (B1684096)	Pancreatic Cancer	Cooperative effects in inducing cell death via UPR activation.[5]	[5]

Experimental Protocols

Detailed methodologies for key experiments cited in the evaluation of FR054 are provided below.

Cell Viability Assay

• Cell Line: MDA-MB-231 breast cancer cells.[1]

• Treatment: Cells were treated with FR054 at concentrations of 0.5-1 mM for 48 hours.[1]

• Method: Cell viability was assessed using MTT assay or trypan blue staining.[4] Apoptosis was measured by Annexin V/Propidium Iodide double staining followed by flow cytometry.[2][4]

• Outcome: To determine the reduction in cell viability and the increase in apoptosis compared to control cells.[1]

Western Blot Analysis for UPR Activation

• Cell Lines: MDA-MB-231 or pancreatic cancer cell lines (MiaPaCa-2, BxPC3).[4][5]

• Treatment: Cells were treated with FR054 at specified concentrations and time points.

• Method: Cell lysates were prepared and subjected to SDS-PAGE. Proteins were transferred to a PVDF membrane and probed with primary antibodies against UPR markers such as Bip, p-eIF2α, ATF4, and CHOP.[4]

• Outcome: To measure the level of phosphorylation or expression of UPR-related proteins to confirm pathway activation.[4]

In Vivo Xenograft Studies

• Animal Model: Immunocompromised mice subcutaneously injected with MDA-MB-231 cells.[1][2]

• Treatment: Once tumors reached a palpable size, mice were treated with FR054 (e.g., 1000 mg/kg) administered intraperitoneally, either as a single dose or a fractionated dose.[1]

• Method: Tumor volume was measured regularly using calipers. At the end of the study, tumors were excised and weighed.

• Outcome: To evaluate the in vivo antitumor efficacy of FR054 by comparing tumor growth in treated versus control groups.[1][2]

Experimental Workflow

Caption: General experimental workflow for preclinical evaluation of FR054.

Translational Relevance and Future Directions

The preclinical data for FR054 demonstrates a promising anti-cancer profile, particularly in breast and pancreatic cancer models. Its mechanism of action, targeting the HBP, represents a novel therapeutic strategy.[2][3] The ability of FR054 to sensitize cancer cells to existing chemotherapies further enhances its translational potential.[6][7]

However, a significant challenge for the clinical development of FR054 is its poor chemical stability.[4] Future research will need to focus on developing more stable analogs of FR054 to improve its druggability.[4] Structure-based drug design and medicinal chemistry efforts are crucial next steps to optimize this promising lead compound for clinical trials.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of the Hexosamine Biosynthetic Pathway by targeting PGM3 causes breast cancer growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. btbs.unimib.it [btbs.unimib.it]
• 5. Frontiers | PGM3 inhibition shows cooperative effects with erastin inducing pancreatic cancer cell death via activation of the unfolded protein response [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. The HBP Pathway Inhibitor FR054 Enhances Temozolomide Sensitivity in Glioblastoma Cells by Promoting Ferroptosis and Inhibiting O‐GlcNAcylation - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of (6R)-FR054

For Researchers, Scientists, and Drug Development Professionals: A Procedural Overview for Safe Handling and Disposal

This document provides comprehensive guidance on the proper disposal procedures for (6R)-FR054, a PGM3 enzyme inhibitor utilized in research. While often shipped as a non-hazardous substance, adherence to rigorous safety protocols is paramount due to the compound's research nature and the limited availability of extensive toxicological data. The following procedures are designed to ensure the safety of laboratory personnel and compliance with environmental regulations.

I. Personal Protective Equipment (PPE) and Safety Precautions

Before handling (6R)-FR054, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE) to minimize exposure risks.

PPE Category	Specification	Purpose
Eye Protection	Chemical safety goggles or glasses with side shields	To protect eyes from potential splashes or airborne particles.
Hand Protection	Nitrile or other chemically resistant gloves	To prevent direct skin contact with the compound.
Body Protection	Laboratory coat	To protect skin and clothing from contamination.
Respiratory Protection	Not generally required for small quantities handled with adequate ventilation. Use a NIOSH-approved respirator if generating dust or aerosols.	To prevent inhalation of the compound.

General Hygiene Practices: Always wash hands thoroughly with soap and water after handling the compound. Avoid eating, drinking, or smoking in laboratory areas.

II. Step-by-Step Disposal Protocol for (6R)-FR054

The proper disposal of (6R)-FR054, whether as a pure compound or in solution, requires a systematic approach to ensure safety and environmental responsibility.

Step 1: Waste Identification and Segregation

• Pure Compound (Solid/Semi-Solid): Collect all waste (6R)-FR054, including residues and contaminated items (e.g., weigh boats, spatulas), in a dedicated, clearly labeled, and sealed waste container.

• Contaminated Labware: Disposable labware (e.g., pipette tips, microfuge tubes) that has come into contact with (6R)-FR054 should be collected in a separate, labeled waste bag or container.

• Aqueous Solutions: While some non-hazardous, water-soluble chemicals can be disposed of down the drain, it is recommended to treat solutions of (6R)-FR054 as chemical waste due to its research nature. Do not dispose of solutions down the sanitary sewer unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

Step 2: Waste Accumulation and Storage

• Store the sealed waste container in a designated, well-ventilated secondary containment area, away from incompatible materials.

• The storage area should be clearly marked as "Chemical Waste."

• Follow your institution's guidelines for the maximum accumulation time for chemical waste.

Step 3: Labeling

• Properly label the waste container with the words "Hazardous Waste" or "Chemical Waste" (as per institutional policy), the full chemical name "(6R)-FR054," the CAS number "10378-06-0," and the approximate quantity.

• Include the name of the principal investigator and the date of accumulation.

Step 4: Disposal

• Contact your institution's Environmental Health and Safety (EHS) department or the designated chemical waste management office to arrange for pickup and disposal.

• Do not attempt to dispose of (6R)-FR054 in the regular trash or through incineration without consulting EHS. Professional waste disposal services will ensure the compound is handled in accordance with federal, state, and local regulations.

III. Experimental Workflow and Disposal Pathway

The following diagrams illustrate the recommended workflow for handling and disposing of (6R)-FR054 in a laboratory setting.

Caption: Workflow for Handling and Disposal of (6R)-FR054.

Disclaimer: The information provided in this document is intended as a general guide. Researchers, scientists, and drug development professionals must consult their institution's specific safety and disposal protocols and the relevant Safety Data Sheets (SDS) for any chemicals used. Always prioritize safety and adhere to all applicable regulations.

Essential Safety and Operational Guide for Handling (6R)-FR054

This guide provides essential safety and logistical information for the handling of (6R)-FR054, a research compound. The following procedures are based on general laboratory safety principles for handling chemicals of unknown comprehensive toxicity. This document is intended for researchers, scientists, and drug development professionals to ensure a safe laboratory environment.

(6R)-FR054 is the 6R-isomer of FR054, an inhibitor of the PGM3 enzyme. While it may be shipped as a non-hazardous chemical, complete toxicological properties have not been fully investigated. Therefore, it is crucial to handle this compound with care, employing standard laboratory precautions to minimize exposure.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling (6R)-FR054. The following table summarizes the recommended PPE for various laboratory operations.

Operation	Recommended Personal Protective Equipment
Weighing and Aliquoting (Solid Form)	- Primary: Nitrile gloves, Laboratory coat, Safety glasses with side shields- Secondary (if dust is generated): Fume hood, N95 respirator
Solution Preparation and Handling	- Primary: Nitrile gloves, Laboratory coat, Safety glasses with side shields- Secondary (if splashing is possible): Chemical splash goggles, Face shield
Cell Culture and In Vitro Assays	- Primary: Nitrile gloves, Laboratory coat, Safety glasses- Secondary: Work within a biological safety cabinet (BSC)
Spill Cleanup	- Primary: Double-gloved (nitrile), Laboratory coat, Chemical splash goggles- Secondary: Face shield, appropriate respirator if dealing with a large spill of powder.
Waste Disposal	- Primary: Nitrile gloves, Laboratory coat, Safety glasses

Experimental Protocols

Storage and Handling:

• Storage: Upon receipt, store (6R)-FR054 in a cool, dry, and dark place. For long-term storage, refer to the manufacturer's recommendations, which are typically at -20°C.

• Handling:

  • Allow the container to reach room temperature before opening to prevent condensation.

  • Conduct all weighing and solution preparation in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of any fine particulates.

  • Avoid direct contact with skin and eyes.

  • Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.

Spill Response:

• Evacuate: Clear the immediate area of all personnel.

• Ventilate: Increase ventilation in the area of the spill.

• Contain: For a solid spill, carefully cover with a damp paper towel to avoid raising dust. For a liquid spill, absorb with an inert material (e.g., vermiculite, sand).

• Clean: Wearing appropriate PPE, collect the absorbed material or contained solid into a sealed container.

• Decontaminate: Clean the spill area with a suitable laboratory detergent and water.

• Dispose: Treat all cleanup materials as hazardous waste.

Disposal Plan:

• Chemical Waste: Unused (6R)-FR054 and solutions containing the compound should be disposed of as chemical waste. Do not pour down the drain.

• Contaminated Materials: All disposable items that have come into contact with (6R)-FR054, such as pipette tips, gloves, and paper towels, must be collected in a designated, sealed hazardous waste container.

• Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Safe Handling and Disposal of (6R)-FR054

Caption: Workflow for the safe handling and disposal of (6R)-FR054.